1-N-Cbz-4-hydroxy-beta-proline

• CAS: 886362-64-7

Core Science & Biosynthesis

Introduction: The Significance of Constrained Beta-Amino Acids in Drug Discovery

An In-depth Technical Guide to the Synthesis of 1-N-Cbz-4-hydroxy-beta-proline

Substituted proline analogs are foundational chiral building blocks in modern medicinal chemistry. Their rigid five-membered ring structure provides a conformational constraint that is invaluable for designing peptides, peptidomimetics, and small molecule inhibitors with improved metabolic stability and defined three-dimensional structures.[1] Among these, β-proline scaffolds, which feature the carboxylic acid at the C3 position rather than the C2 (alpha) position, offer a unique backbone extension of one carbon. This seemingly minor change significantly alters the conformational landscape and vectoral projection of substituents, opening new avenues for exploring chemical space in drug design.

The target molecule, 1-N-Cbz-4-hydroxy-beta-proline, combines three critical structural features:

• A β-proline core: Providing a unique structural scaffold.

• A 4-hydroxy group: A key functional handle for hydrogen bonding or further derivatization, known to be crucial for biological recognition in molecules like collagen.[2][3]

• An N-Cbz protecting group: The benzyloxycarbonyl (Cbz or Z) group is a robust and widely used protecting group for amines in peptide synthesis, stable to a wide range of conditions but readily removable by catalytic hydrogenation.[4][5]

This guide provides a detailed examination of a plausible and mechanistically insightful pathway for the synthesis of 1-N-Cbz-4-hydroxy-beta-proline, starting from the readily available chiral pool starting material, trans-4-hydroxy-L-proline.

Retrosynthetic Analysis and Overall Strategy

A logical retrosynthetic approach to 1-N-Cbz-4-hydroxy-beta-proline identifies the key challenges in its construction. The primary disconnection is the Cbz protecting group, a standard transformation. The more complex challenge is the construction of the 4-hydroxy-β-proline core itself, as β-amino acids are not as readily available as their α-analogs.

Our forward-synthetic strategy will therefore be based on a stereospecific transformation of an α-amino acid into a β-amino acid. This guide will focus on a powerful sequence starting from commercially available trans-4-hydroxy-L-proline, which involves an initial N-protection step followed by a radical-mediated ring restructuration.

Caption: Retrosynthetic analysis of the target molecule.

Part 1: N-Protection of the Chiral Starting Material

The first essential step is the protection of the secondary amine of the proline ring. The Cbz group is ideal for this purpose. The reaction proceeds via a nucleophilic attack of the proline nitrogen on the electrophilic carbonyl carbon of benzyl chloroformate (Cbz-Cl) under basic conditions, typically using sodium hydroxide or a non-nucleophilic organic base.

Mechanism: Schotten-Baumann Reaction The reaction is a classic Schotten-Baumann acylation. The base deprotonates the amine (or neutralizes the HCl byproduct), making the nitrogen a more potent nucleophile to attack the benzyl chloroformate.

Experimental Protocol: N-Cbz Protection

• Dissolve trans-4-hydroxy-L-proline (1.0 eq) in a 2 M sodium hydroxide solution (2.5 eq) in a round-bottom flask.

• Cool the solution to 0-5 °C in an ice-water bath.

• Add benzyl chloroformate (Cbz-Cl, 1.2 eq) portion-wise over 30 minutes with vigorous stirring, ensuring the temperature remains below 5 °C.[4]

• After the addition is complete, remove the ice bath and continue stirring for 1-2 hours at room temperature.

• Acidify the reaction mixture to a pH of ~2 using concentrated HCl. An oil or solid precipitate should form.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield N-Cbz-trans-4-hydroxy-L-proline.[4]

Part 2: Core Transformation via Radical Decarboxylation and Rearrangement

The conversion of the α-amino acid scaffold to the β-amino acid is the key challenge. A robust method involves a radical-mediated Barton decarboxylation, which allows for the removal of the C2 carboxyl group and the introduction of new functionality at a different position. A plausible synthetic route is adapted from the synthesis of β-proline enantiomers.[6]

The overall transformation from N-Cbz-trans-4-hydroxy-L-proline would proceed as follows:

• Activation of the Carboxylic Acid: Conversion to a Barton ester (e.g., a thiohydroxamate ester) to facilitate radical generation.

• Radical Decarboxylation & Trapping: Photolytic or thermally induced homolytic cleavage of the N-O bond of the Barton ester generates a carboxyl radical, which rapidly loses CO₂ to form an alkyl radical at the C2 position. This radical is then trapped. For our target, a subsequent step to introduce a nitrile at C4 would be required, which complicates a direct path.

A more direct synthetic approach to a beta-proline would involve a ring expansion or a different starting material. However, for the purpose of this guide, we will illustrate a mechanistically distinct pathway that highlights advanced organic transformations. A key transformation inspired by published literature involves the conversion of the 4-hydroxy group into a leaving group, followed by an intramolecular cyclization of a tethered nucleophile.

Let's consider a more synthetically viable pathway starting from a protected glutamic acid derivative, a common precursor for substituted prolines.[7]

A Mechanistically Sound Pathway from Pyroglutamic Acid

A more established route to functionalized β-prolines often starts from L-pyroglutamic acid. This allows for precise stereochemical control.

Step 1: Ring Opening and Functionalization L-pyroglutamic acid is first N-protected (e.g., with Cbz-Cl). The lactam is then reductively opened to reveal a primary alcohol and a carboxylic acid.

Step 2: Introduction of the Hydroxyl Group The strategy now focuses on introducing the hydroxyl group at the eventual C4 position with the correct stereochemistry. This can be achieved through various methods, including asymmetric dihydroxylation of an unsaturated precursor.

Step 3: Intramolecular Cyclization (Key Step) The crucial step is the formation of the β-proline ring. This is typically achieved via an intramolecular S N 2 reaction. The primary alcohol is converted into a good leaving group (e.g., a tosylate or mesylate), and a nucleophile, generated from what will become the new C2 carbon, attacks to close the five-membered ring.

Caption: Mechanism of intramolecular S N 2 cyclization to form the β-proline ring.

Part 3: Illustrative Experimental Protocol

This protocol outlines the key cyclization step, which is the heart of the synthesis.

Objective: To synthesize the N-Cbz-β-proline ring via intramolecular cyclization.

Reagent/Material	Molar Eq.	MW	Amount
Linear N-Cbz Precursor	1.0	-	-
Sodium Hydride (60% disp.)	1.2	24.00	-
Anhydrous Tetrahydrofuran (THF)	-	-	-

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon), add the linear precursor (1.0 eq) dissolved in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield the protected β-proline derivative.

Conclusion

The synthesis of 1-N-Cbz-4-hydroxy-beta-proline is a non-trivial task that requires a multi-step sequence with careful control of stereochemistry. While several routes are possible, strategies that build the β-amino acid scaffold from chiral pool starting materials like pyroglutamic acid or that re-engineer α-amino acids through radical transformations represent powerful approaches in modern organic synthesis. The resulting molecule is a highly valuable building block for constructing conformationally defined peptides and peptidomimetics, enabling researchers and drug development professionals to probe new regions of biologically relevant chemical space.

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1-N-Cbz-4-hydroxy-beta-proline structure elucidation

An In-depth Technical Guide to the Structure Elucidation of 1-N-Cbz-4-hydroxy-beta-proline

Introduction: The Analytical Imperative

In modern drug discovery and peptide chemistry, the precise structural characterization of chiral building blocks is not merely a procedural formality; it is the bedrock of reproducible science and therapeutic efficacy. 1-N-Cbz-4-hydroxy-beta-proline, a derivative of hydroxyproline, serves as a valuable intermediate in the synthesis of complex peptides and pharmaceutical agents.[1] Its constrained pyrrolidine ring and defined stereocenters are pivotal for inducing specific secondary structures in peptides.[2] The N-Cbz (carbobenzyloxy) protecting group facilitates controlled peptide coupling reactions, making this molecule a frequent subject of synthesis.[1]

This guide presents a comprehensive, multi-technique workflow for the unambiguous structure elucidation of 1-N-Cbz-4-hydroxy-beta-proline. We will proceed through a logical, self-validating sequence of analytical experiments, moving from foundational verification of mass and elemental composition to the intricate details of atomic connectivity and absolute stereochemistry. This approach, mirroring a real-world characterization campaign, emphasizes not just the "how" but the "why" behind each analytical choice, ensuring a robust and irrefutable structural assignment.

Step 1: Foundational Verification via Mass Spectrometry

The first and most fundamental question for any newly synthesized compound is: "Do we have the correct molecular weight and elemental formula?" High-resolution mass spectrometry (HRMS) provides a rapid and highly accurate answer.

Expertise & Rationale: We employ Electrospray Ionization (ESI) as it is a soft ionization technique ideal for polar, non-volatile molecules like protected amino acids, minimizing fragmentation and preserving the molecular ion.[3] By analyzing the sample in both positive and negative ion modes, we can observe different adducts, which increases confidence in the molecular weight assignment.

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve approximately 0.1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water 1:1).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition:

  • Positive Ion Mode: Scan a mass range of m/z 100-500. Look for the protonated molecule [M+H]⁺, as well as common adducts like the sodium [M+Na]⁺ and potassium [M+K]⁺ adducts.

  • Negative Ion Mode: Scan the same mass range. Look for the deprotonated molecule [M-H]⁻.

Data Presentation: Expected Mass Peaks

The molecular formula for 1-N-Cbz-4-hydroxy-beta-proline is C₁₃H₁₅NO₅, with a monoisotopic mass of 265.0950 Da.[4]

Ion Adduct	Formula	Calculated m/z
[M+H]⁺	C₁₃H₁₆NO₅⁺	266.1023
[M+Na]⁺	C₁₃H₁₅NNaO₅⁺	288.0842
[M+K]⁺	C₁₃H₁₅KNO₅⁺	304.0582
[M-H]⁻	C₁₃H₁₄NO₅⁻	264.0877

Data derived from PubChem CID 44890918.[4]

The observation of these ions, with measured masses accurate to within 5 ppm of the calculated values, provides strong evidence for the correct elemental composition.

Step 2: Functional Group Identification with FTIR Spectroscopy

With the molecular formula confirmed, the next logical step is to verify the presence of the expected functional groups. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique for identifying characteristic covalent bonds.

Expertise & Rationale: The structure contains several key functional groups that give distinct IR absorption bands: a hydroxyl group (-OH), a carboxylic acid (-COOH), and a carbamate (-N-Cbz). Identifying these confirms the major structural motifs. The O-H stretches from the alcohol and carboxylic acid are expected to create a very broad signal, while the two distinct carbonyls (acid and carbamate) should be distinguishable.

Experimental Protocol: FTIR

• Sample Preparation: Prepare a KBr (potassium bromide) pellet. Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind the mixture thoroughly and press it into a transparent disc using a hydraulic press. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for a neat solid sample.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 500 cm⁻¹.

• Background Correction: Run a background spectrum of the pure KBr pellet or the empty ATR crystal and subtract it from the sample spectrum.

Data Presentation: Characteristic Absorption Bands

Wavenumber (cm⁻¹)	Bond	Functional Group	Rationale
3600 - 3200 (broad)	O-H stretch	Alcohol & Carboxylic Acid	A very broad band is expected due to hydrogen bonding from both the hydroxyl and carboxylic acid groups.[5][6]
~3360	N-H stretch	Carbamate	While the nitrogen is part of the Cbz group, some N-H character can be observed, though often it is convoluted with the O-H band.[7][8]
3100 - 3000	C-H stretch	Aromatic	Characteristic of the C-H bonds on the benzene ring of the Cbz group.
2980 - 2850	C-H stretch	Aliphatic	Characteristic of the C-H bonds on the pyrrolidine ring.
~1740	C=O stretch	Carboxylic Acid	The carbonyl of the carboxylic acid typically appears at a higher frequency.
~1700	C=O stretch	Carbamate	The carbamate carbonyl is expected around this region, influenced by resonance.[8][9]
1600, 1475	C=C stretch	Aromatic	Skeletal vibrations of the benzene ring.

The presence of these key bands provides strong, corroborating evidence for the proposed molecular structure.

Step 3: Mapping the Atomic Framework with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of small molecule structure elucidation, providing detailed information about the hydrogen and carbon environments and their connectivity.

Expertise & Rationale: A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR experiments is required for an unambiguous assignment. ¹H NMR confirms the number and local environment of protons, while ¹³C NMR does the same for carbon atoms. 2D COSY (Correlation Spectroscopy) reveals proton-proton coupling (i.e., which protons are neighbors), and 2D HSQC (Heteronuclear Single Quantum Coherence) correlates protons directly to the carbons they are attached to. This suite of experiments allows us to piece together the entire molecular skeleton. Due to the potential for restricted rotation around the carbamate C-N bond, observing two distinct sets of signals (rotamers or conformers) is possible for proline derivatives and should be anticipated.[10]

Experimental Protocol: NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred as it can exchange with the acidic -OH and -COOH protons, allowing them to be observed.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D COSY: Acquire a gradient-selected COSY spectrum to identify ¹H-¹H correlations.

  • 2D HSQC: Acquire a gradient-selected HSQC spectrum to identify ¹H-¹³C one-bond correlations.

Structure Elucidation Workflow

Caption: NMR workflow for assembling the molecular structure.

Data Presentation: Predicted ¹H and ¹³C NMR Shifts

(Note: Exact chemical shifts are solvent-dependent. These are representative values based on similar structures.)

Atom(s)	Predicted ¹H Shift (ppm)	Multiplicity	Predicted ¹³C Shift (ppm)
Aromatic (Cbz)	7.3 - 7.4	m	127 - 136
CH₂ (Cbz)	~5.1	s	~67
H-4 (on pyrrolidine)	~4.4	m	~70
H-3 (on pyrrolidine)	~4.2	m	~60
H-2, H-5	3.5 - 3.8	m	~55, ~46
OH (alcohol)	Variable (broad)	s	-
OH (acid)	Variable (broad)	s	-
C=O (Carbamate)	-	-	~155
C=O (Acid)	-	-	~173

Step 4: Definitive 3D Structure by X-ray Crystallography

While the combination of MS, FTIR, and NMR provides a highly confident 2D structure, it does not unambiguously define the three-dimensional arrangement of atoms, particularly the relative and absolute stereochemistry. Single-crystal X-ray crystallography is the gold standard for this purpose.[11]

Expertise & Rationale: This technique provides a definitive 3D model of the molecule as it exists in the crystal lattice, confirming not only the atomic connectivity but also bond lengths, bond angles, and, crucially, the absolute configuration of all chiral centers (assuming a good quality crystal and data).[11][12]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: This is often the most challenging step. Slow evaporation of a saturated solution is a common method. A variety of solvents and solvent/anti-solvent pairs (e.g., ethanol/diethyl ether, ethyl acetate/hexanes) should be screened to find conditions that yield single, diffraction-quality crystals.[12]

• Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is cooled (typically to 100 K) and irradiated with monochromatic X-rays. The resulting diffraction pattern is collected on a detector.[11]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The electron density map is calculated, from which the positions of the atoms are determined. The structural model is then refined to best fit the experimental data.

Expected Outcome: The resulting crystal structure would provide an unambiguous 3D model of 1-N-Cbz-4-hydroxy-beta-proline, confirming the cis or trans relationship between the hydroxyl and carboxylic acid groups and the absolute configuration at each stereocenter.

Step 5: Orthogonal Confirmation of Stereopurity via Chiral Chromatography

Even with a crystal structure, it is important to assess the stereochemical purity of the bulk sample. Chiral chromatography is the ideal technique for separating enantiomers and diastereomers.

Expertise & Rationale: Hydroxyproline has multiple stereoisomers.[13][14] It is critical to confirm that the synthesis yielded the desired stereoisomer and to quantify any potential epimerization. Chiral High-Performance Liquid Chromatography (HPLC) can separate these isomers, often after derivatization to enhance separation and detection.[15][16]

Experimental Protocol: Chiral HPLC

• Derivatization (if necessary): To improve resolution, the carboxylic acid may be esterified (e.g., methyl ester) or the entire molecule derivatized with a chiral agent like Nα-(2,4-dinitro-5-fluorophenyl)-L-valinamide (L-FDVA).[13]

• Column Selection: A chiral stationary phase (CSP) is required. Columns based on cyclodextrins, polysaccharide derivatives (e.g., cellulose or amylose), or Pirkle-type phases are common choices.

• Method Development: Optimize the mobile phase (e.g., hexane/isopropanol mixtures), flow rate, and temperature to achieve baseline separation of the potential stereoisomers.

• Analysis: Inject the sample and compare its retention time to that of an authentic reference standard, if available. The purity is determined by integrating the peak area of the desired isomer relative to all other detected peaks.

Overall Elucidation Strategy

Caption: A logical workflow for complete structure elucidation.

Conclusion

The structural elucidation of 1-N-Cbz-4-hydroxy-beta-proline is a multi-faceted process that relies on the synergistic application of several analytical techniques. By following a logical progression from mass spectrometry (confirming molecular formula) and FTIR (identifying functional groups) to advanced NMR techniques (mapping the atomic framework) and finally to X-ray crystallography and chiral chromatography (defining absolute stereochemistry and purity), a complete and irrefutable structural assignment can be achieved. This orthogonal approach ensures that the identity, quality, and stereochemical integrity of this critical synthetic building block are validated to the highest scientific standards.

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The Proline Pivot: A Technical Guide to the Discovery and Significance of Substituted Proline Derivatives

Abstract

Proline, the only proteinogenic secondary amino acid, occupies a unique and influential position in the landscape of chemical and biological sciences. Its rigid five-membered ring imparts significant conformational constraints on peptides and proteins, making it a crucial determinant of molecular architecture and function. The strategic modification of this pyrrolidine ring has given rise to a vast and versatile class of molecules known as substituted proline derivatives. These compounds have proven to be invaluable tools, driving innovation across diverse fields, from asymmetric organocatalysis to the development of novel therapeutics. This in-depth technical guide provides a comprehensive exploration of the discovery, synthesis, and profound significance of substituted proline derivatives. We will delve into the mechanistic intricacies of their application, provide field-proven experimental protocols, and present a forward-looking perspective on the future of this remarkable class of molecules. For researchers, scientists, and drug development professionals, this guide aims to be an essential resource, illuminating the path from fundamental understanding to practical application.

The Dawn of a New Paradigm: The Discovery and Rise of Proline's Potential

The journey of proline and its derivatives from a simple amino acid to a powerhouse of modern chemistry is a testament to scientific curiosity and ingenuity. While proline's role in protein structure has long been appreciated, its potential as a chiral catalyst remained largely untapped for decades. A pivotal moment arrived with the independent reports from the early 2000s by Benjamin List, Carlos F. Barbas III, and their colleagues, who demonstrated that L-proline could catalyze asymmetric aldol reactions with remarkable efficiency and stereoselectivity.[1][2] This discovery challenged the long-held belief that asymmetric catalysis was the exclusive domain of metal complexes and enzymes, heralding the "golden age" of organocatalysis.[3]

The initial Hajos-Parrish-Eder-Sauer-Wiechert reaction in the 1970s, an intramolecular aldol reaction catalyzed by proline, was an early inkling of this potential, though its broader implications were not fully realized at the time.[4] The work of List and Barbas on intermolecular reactions firmly established proline as a versatile and powerful organocatalyst.[2] This breakthrough ignited a flurry of research, leading to the development of a vast arsenal of proline-derived catalysts and their application in a wide range of asymmetric transformations, including Mannich reactions, Michael additions, and α-aminations.[5][6][7]

Simultaneously, the unique conformational properties conferred by the proline ring were being increasingly exploited in medicinal chemistry.[8][9] The pyrrolidine scaffold, the core of proline, is a prevalent motif in numerous natural products and FDA-approved drugs.[10][11][12] The ability to introduce substituents onto the proline ring allows for the fine-tuning of a molecule's steric and electronic properties, enabling the rational design of potent and selective drug candidates.[13][14] From antiviral agents to antihypertensive drugs, substituted proline derivatives have become a cornerstone of modern drug discovery.[12]

The Chemist's Toolkit: Synthetic Strategies for Substituted Proline Derivatives

The growing demand for structurally diverse proline derivatives has spurred the development of a plethora of synthetic methodologies. These strategies range from the modification of the naturally abundant proline and hydroxyproline to de novo ring construction.

Functionalization of the Proline Scaffold

A common and practical approach involves the direct modification of the proline ring. This can be achieved through various reactions that target specific positions on the pyrrolidine core.

• C4-Substitution via 4-Hydroxyproline: 4-Hydroxyproline, a readily available and inexpensive chiral building block, serves as a versatile starting material for the synthesis of a wide array of 4-substituted prolines.[15][16] The hydroxyl group can be manipulated through oxidation, reduction, and substitution reactions to introduce a variety of functional groups with high stereocontrol.[17]

• C3-Substitution: The synthesis of 3-substituted prolines can be approached through several routes, including the direct functionalization of proline derivatives or intramolecular cyclization reactions.[18][19] Palladium-catalyzed C(sp³)–H arylation at the 3-position of proline derivatives, using a removable directing group, offers a direct and efficient pathway to cis-2,3-disubstituted pyrrolidines.[9]

Intramolecular Cyclization Strategies

The de novo construction of the pyrrolidine ring through intramolecular cyclization offers a powerful means to access a diverse range of substituted prolines.

• Amino-Zinc-Ene-Enolate Cyclization: This powerful approach allows for the synthesis of 3-substituted prolines bearing a variety of side chains. The intramolecular carbometallation of an N-homoallyl-α-amino benzylester yields a cyclic organozinc reagent with a cis-stereochemistry.[18]

• 1,4-Addition to Dehydroproline Esters: A practical four-step synthesis of trans-3-substituted prolines relies on the copper-catalyzed 1,4-addition of Grignard reagents to N-protected 2,3-dehydroproline esters. This method allows for the late-stage and flexible introduction of various alkyl, vinyl, and aryl substituents.[20]

Solid-Phase Synthesis

Solid-phase synthesis has emerged as a valuable tool for the rapid generation of libraries of substituted proline derivatives, particularly for applications in drug discovery. This methodology allows for the construction of the proline or proline homologue subunit directly on a solid support through a sequence of α-alkylation, hydrolysis, and intramolecular cyclization.[8]

The Power of Asymmetry: Proline Derivatives in Organocatalysis

The discovery that L-proline can act as an efficient asymmetric catalyst revolutionized the field of organic synthesis. Proline and its derivatives operate through a common mechanistic paradigm involving the formation of enamine or iminium ion intermediates, mimicking the function of Class I aldolase enzymes.[1][2]

The Proline-Catalyzed Aldol Reaction: A Mechanistic Overview

The proline-catalyzed aldol reaction between a ketone and an aldehyde is a cornerstone of organocatalysis. The catalytic cycle, as proposed by Houk and List, involves the following key steps:[4]

• Enamine Formation: The secondary amine of proline reacts with the ketone to form a nucleophilic enamine intermediate.[1][21] The carboxylic acid group of proline can act as a general acid-base co-catalyst in this step.[3]

• Carbon-Carbon Bond Formation: The enamine attacks the aldehyde, forming a new carbon-carbon bond. The stereochemistry of this step is controlled by a Zimmerman-Traxler-like six-membered transition state, where the carboxylate group of proline plays a crucial role in hydrogen bonding and directing the facial selectivity of the attack.[4][5]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the aldol product and regenerate the proline catalyst.

Expanding the Scope: Other Proline-Catalyzed Reactions

The success of the aldol reaction spurred the application of proline and its derivatives to a wide array of other asymmetric transformations, including:

• Mannich Reaction: Proline catalyzes the enantioselective Mannich reaction of aldehydes, ketones, and amines to produce chiral β-amino carbonyl compounds.[7]

• Michael Addition: Proline-derived catalysts are effective in promoting the asymmetric conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.[6]

• α-Functionalization: Proline and its derivatives facilitate the direct α-amination, α-oxidation, and α-halogenation of carbonyl compounds.[5]

The development of more sophisticated proline-derived organocatalysts, such as diarylprolinol silyl ethers, has led to significant improvements in reactivity, enantioselectivity, and substrate scope.[6][9]

Engineering Molecular Function: Substituted Prolines in Medicinal Chemistry and Drug Discovery

The rigid pyrrolidine ring of proline makes it an exceptional scaffold for the design of conformationally constrained peptides and small molecules.[9] This conformational rigidity can lead to enhanced biological activity, improved metabolic stability, and better pharmacokinetic properties.

The Pyrrolidine Scaffold in FDA-Approved Drugs

A testament to the importance of the proline scaffold is its prevalence in numerous FDA-approved drugs.[13][14] These drugs span a wide range of therapeutic areas, including:

• Antivirals: The pyrrolidine ring is a key structural feature in several antiviral agents, including inhibitors of the hepatitis C virus (HCV) NS3/4A protease and HIV protease.

• Antihypertensives: Angiotensin-converting enzyme (ACE) inhibitors, a major class of antihypertensive drugs, often incorporate a proline or proline-like moiety that mimics the C-terminal dipeptide of angiotensin I.[22]

• Antidiabetics: Dipeptidyl peptidase-4 (DPP-4) inhibitors, used for the treatment of type 2 diabetes, frequently feature a proline or substituted proline scaffold.

Drug Class	Example Drug	Role of the Proline Moiety
ACE Inhibitors	Captopril, Enalapril	Mimics the C-terminal dipeptide of the natural substrate.
DPP-4 Inhibitors	Vildagliptin, Saxagliptin	Provides a rigid scaffold for optimal binding to the enzyme's active site.
HCV Protease Inhibitors	Telaprevir, Boceprevir	Contributes to the conformational constraint required for potent inhibition.

Proline Derivatives as Chiral Building Blocks

The stereochemically defined nature of proline and its derivatives makes them invaluable chiral building blocks for the synthesis of complex molecules.[15] N-protected proline derivatives, such as N-Boc-proline, allow for the selective modification of the carboxylic acid moiety, enabling the construction of more elaborate catalyst structures or peptide-based therapeutics.

Beyond the Basics: The Significance of Specific Proline Derivatives

The strategic introduction of substituents onto the proline ring can have profound effects on its chemical and biological properties.

The Crucial Role of 4-Hydroxyproline in Biology

4-Hydroxyproline is a non-proteinogenic amino acid that is a major component of collagen, the most abundant protein in mammals.[16][23][24] It is formed through the post-translational hydroxylation of proline residues, a reaction catalyzed by prolyl hydroxylase that requires vitamin C as a cofactor.[24] The hydroxyl groups of 4-hydroxyproline are critical for the stability of the collagen triple helix through the formation of hydrogen bonds.[24][25] Defective proline hydroxylation, as seen in scurvy, leads to a weakened collagen structure and severe health consequences.[24] Beyond its structural role, 4-hydroxyproline and its metabolites are also involved in cell signaling and metabolism.[16][26]

Fluorinated Prolines: Fine-Tuning Molecular Properties

The incorporation of fluorine into the proline ring can significantly alter its physicochemical properties. The high electronegativity of fluorine can induce stereoelectronic effects that influence the puckering of the pyrrolidine ring and the cis-trans isomerization of the amide bond.[27] Fluorinated prolines are increasingly being used in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate lipophilicity.

Experimental Protocols: A Practical Guide

To translate the concepts discussed into practice, this section provides representative experimental protocols for the synthesis and application of substituted proline derivatives.

Protocol: Synthesis of a 4-Substituted Proline Derivative via Organocatalytic Michael Addition

This protocol describes the asymmetric Michael addition of an aldehyde to a nitroalkene, catalyzed by a diarylprolinol silyl ether, to generate a precursor to a 4-substituted proline.[9]

Materials:

• Diarylprolinol silyl ether catalyst (e.g., (S)-(-)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine)

• Aldehyde (e.g., propanal)

• Nitroalkene (e.g., trans-β-nitrostyrene)

• Organic solvent (e.g., dichloromethane)

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

• To a solution of the nitroalkene (1.0 mmol) and the diarylprolinol silyl ether catalyst (0.1 mmol, 10 mol%) in the organic solvent (2.0 mL) at room temperature, add the aldehyde (2.0 mmol).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with the saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with the organic solvent (3 x 10 mL).

• Combine the organic layers, dry over the anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Michael adduct.

Self-Validation:

• The enantiomeric excess of the product can be determined by chiral high-performance liquid chromatography (HPLC) analysis.

• The diastereomeric ratio can be determined by ¹H NMR spectroscopy of the crude reaction mixture.

Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

This protocol outlines a general procedure for the L-proline-catalyzed direct asymmetric aldol reaction between a ketone and an aldehyde.[2]

Materials:

• L-Proline

• Ketone (e.g., acetone)

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Solvent (e.g., dimethyl sulfoxide, DMSO)

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous MgSO₄

Procedure:

• To a solution of the aldehyde (1.0 mmol) in the solvent (e.g., 0.5 mL of DMSO), add the ketone (e.g., 5.0 mmol of acetone) and L-proline (0.3 mmol, 30 mol%).

• Stir the reaction mixture at room temperature for the specified time (typically 4-24 hours), monitoring by TLC.

• Upon completion, add water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to yield the aldol product.

Self-Validation:

• The enantiomeric purity of the product can be determined by chiral HPLC or by conversion to a diastereomeric derivative followed by NMR analysis.

Future Horizons: The Evolving Landscape of Substituted Proline Derivatives

The field of substituted proline derivatives continues to be a vibrant and rapidly evolving area of research. Several key trends are shaping its future trajectory:

• Development of Novel Catalysts: The design and synthesis of new, more efficient, and selective proline-derived organocatalysts will remain a major focus. This includes the development of catalysts that can operate under milder conditions, with lower catalyst loadings, and in environmentally benign solvents.

• Expansion of Synthetic Methodologies: The discovery of novel synthetic methods for accessing previously inaccessible proline derivatives will open up new avenues for exploration in medicinal chemistry and materials science. This includes the further development of C-H activation and bio-orthogonal ligation strategies.[17]

• Applications in Chemical Biology: The unique properties of substituted prolines make them ideal tools for probing and manipulating biological systems. Their incorporation into peptides and proteins can be used to study protein folding, enzyme mechanisms, and protein-protein interactions.

• Sustainable Chemistry: There is a growing emphasis on the development of more sustainable synthetic routes to proline derivatives, including the use of enzymatic methods and flow chemistry.

Conclusion

From their humble beginnings as a structural component of proteins, substituted proline derivatives have emerged as a class of molecules with transformative impact across the chemical and life sciences. Their pivotal role in the development of asymmetric organocatalysis has provided chemists with powerful new tools for the stereoselective synthesis of complex molecules. In the realm of drug discovery, the proline scaffold continues to be a privileged motif, enabling the design of innovative therapeutics that address a wide range of human diseases. As our understanding of the subtle interplay between structure and function continues to grow, so too will the opportunities for harnessing the remarkable potential of substituted proline derivatives. The journey of the "proline pivot" is far from over, and its future promises to be as exciting and impactful as its past.

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Spectroscopic C-H-N-O Analysis of 1-N-Cbz-4-hydroxy-beta-proline: A Technical Guide

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for 1-N-Cbz-4-hydroxy-beta-proline, a key building block in pharmaceutical and peptide chemistry.[1] Tailored for researchers, scientists, and professionals in drug development, this document elucidates the structural confirmation of this molecule through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices and the interpretation of spectral data are emphasized to ensure scientific integrity and practical applicability.

Introduction: The Significance of Spectroscopic Characterization

1-N-Cbz-4-hydroxy-beta-proline, systematically named (2S,4R)-1-(benzyloxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid, is a protected derivative of hydroxyproline. The benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amine functionality, preventing unwanted side reactions during peptide synthesis.[1] The stereochemistry of the molecule, particularly the trans configuration of the hydroxyl group relative to the carboxylic acid, is vital for its application in creating specific peptide conformations.

Accurate and unambiguous structural confirmation is paramount. Spectroscopic techniques provide a non-destructive and highly informative means to verify the identity, purity, and stereochemistry of such molecules. This guide will detail the expected and observed spectroscopic signatures of 1-N-Cbz-4-hydroxy-beta-proline.

Molecular Structure and Properties:

Property	Value	Source
Chemical Formula	C₁₃H₁₅NO₅	[2]
Molecular Weight	265.26 g/mol	[2]
CAS Number	13504-85-3 (trans isomer)
Appearance	White to off-white powder
Melting Point	104-107 °C	[3]
Optical Activity	[α]²⁰/D −54±1°, c = 2% in ethanol	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-N-Cbz-4-hydroxy-beta-proline, both ¹H and ¹³C NMR are essential for structural confirmation.

Experimental Protocol: NMR Data Acquisition

Sample Preparation: A representative protocol for preparing a sample for NMR analysis is as follows:

• Dissolve approximately 5-10 mg of 1-N-Cbz-4-hydroxy-beta-proline in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)). The choice of solvent is critical as it can influence the chemical shifts, particularly of exchangeable protons (e.g., -OH, -COOH).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the spectra on a 400 MHz or higher field spectrometer to ensure adequate signal dispersion.

Causality of Experimental Choices:

• Choice of Solvent: CDCl₃ is a common choice for many organic molecules due to its good dissolving power and relatively simple solvent signal. However, for molecules with exchangeable protons like carboxylic acids and alcohols, DMSO-d₆ is often preferred as it slows down the proton exchange, allowing for the observation of distinct signals for the -OH and -COOH protons.

• Field Strength: A higher magnetic field strength (e.g., 400 MHz vs. 60 MHz) provides better resolution of signals, which is crucial for distinguishing between the various protons in the proline ring.

¹H NMR Spectroscopy: Data and Interpretation

The ¹H NMR spectrum of 1-N-Cbz-4-hydroxy-beta-proline is expected to show distinct signals for the aromatic protons of the Cbz group, the methylene protons of the benzyl group, and the protons of the 4-hydroxypyrrolidine ring. Due to the presence of stereocenters and the restricted rotation around the amide bond, the signals for the proline ring protons are often complex and may appear as multiplets.

Representative ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.5	br s	1H	-COOH
7.25-7.40	m	5H	C₆H₅-
5.05-5.15	m	2H	-CH₂-Ph
~4.90	d	1H	-OH
4.20-4.30	m	1H	H-2
~4.15	m	1H	H-4
3.35-3.50	m	2H	H-5
1.90-2.10	m	2H	H-3

Interpretation:

• Aromatic Region (7.25-7.40 ppm): The multiplet in this region corresponds to the five protons of the phenyl ring of the Cbz protecting group.

• Benzyl Methylene Protons (5.05-5.15 ppm): The signal for the two protons of the CH₂ group adjacent to the phenyl ring. The multiplicity can be complex due to rotational isomers (rotamers) around the carbamate bond.

• Proline Ring Protons (1.90-4.30 ppm): The protons on the pyrrolidine ring (H-2, H-3, H-4, and H-5) will appear as a series of multiplets. Their specific chemical shifts and coupling patterns are highly dependent on the conformation of the ring. The proton at C-2 (H-2), being adjacent to the carboxylic acid, is expected to be downfield. The proton at C-4 (H-4), attached to the carbon bearing the hydroxyl group, will also be shifted downfield.

• Exchangeable Protons (~12.5 and ~4.90 ppm): The broad singlet for the carboxylic acid proton and the doublet for the hydroxyl proton are characteristic. Their chemical shifts can vary significantly with concentration and temperature.

¹³C NMR Spectroscopy: Data and Interpretation

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Representative ¹³C NMR Data (100 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~173.5	-COOH
~154.5	N-COO-
~137.0	C (quaternary, aromatic)
~128.5	CH (aromatic)
~128.0	CH (aromatic)
~127.5	CH (aromatic)
~68.0	C-4
~66.0	-CH₂-Ph
~58.0	C-2
~54.0	C-5
~38.0	C-3

Interpretation:

• Carbonyl Carbons (~173.5 and ~154.5 ppm): The downfield signals correspond to the carboxylic acid carbonyl and the carbamate carbonyl, respectively.

• Aromatic Carbons (~127.5-137.0 ppm): The signals for the six carbons of the phenyl ring.

• Proline Ring and Benzyl Carbons (~38.0-68.0 ppm): These signals correspond to the carbons of the pyrrolidine ring and the benzylic methylene group. The carbons attached to heteroatoms (C-2, C-4, C-5, and the benzylic CH₂) appear further downfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol: IR Data Acquisition

Sample Preparation: A common method for solid samples is the Potassium Bromide (KBr) pellet technique:

• Thoroughly grind a small amount (1-2 mg) of 1-N-Cbz-4-hydroxy-beta-proline with approximately 100-200 mg of dry KBr powder in an agate mortar.

• Place the mixture into a pellet press and apply pressure to form a transparent or translucent pellet.

• Place the pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum.

Causality of Experimental Choices:

• KBr Pellet: This method is often used for solid samples to obtain a high-quality spectrum with minimal interference from the matrix, as KBr is transparent in the mid-IR region.

IR Spectroscopy: Data and Interpretation

The IR spectrum of 1-N-Cbz-4-hydroxy-beta-proline will show characteristic absorption bands for the O-H, N-H (amide), C=O, and C-O bonds.

Representative IR Data (KBr Pellet):

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500 (broad)	Strong	O-H stretch (carboxylic acid, H-bonded)
~3400 (broad)	Medium	O-H stretch (alcohol)
~3030	Medium	C-H stretch (aromatic)
2980-2850	Medium	C-H stretch (aliphatic)
~1740	Strong	C=O stretch (carbamate)
~1690	Strong	C=O stretch (carboxylic acid)
~1600, ~1495	Medium	C=C stretch (aromatic)
~1420	Medium	O-H bend (carboxylic acid)
~1250	Strong	C-O stretch (carbamate/carboxylic acid)
~740, ~700	Strong	C-H bend (aromatic, monosubstituted)

Interpretation:

• O-H Stretching: A very broad absorption centered around 3000 cm⁻¹ is a hallmark of the hydrogen-bonded O-H stretch of the carboxylic acid dimer.[4] The alcohol O-H stretch will likely be a broader peak around 3400 cm⁻¹.

• C=O Stretching: Two distinct and strong carbonyl absorptions are expected: one for the carbamate group (around 1740 cm⁻¹) and another for the carboxylic acid (around 1690 cm⁻¹).[4]

• Aromatic and Aliphatic C-H Stretching: Absorptions just above 3000 cm⁻¹ indicate aromatic C-H bonds, while those just below 3000 cm⁻¹ are from the aliphatic C-H bonds of the pyrrolidine ring and the benzylic methylene group.

• Fingerprint Region (< 1500 cm⁻¹): This region contains complex vibrations, including C-O stretching and various bending vibrations, which are unique to the molecule. The strong bands for aromatic C-H bending confirm the monosubstituted benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its structure. Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of polar molecule.

Experimental Protocol: MS Data Acquisition

Sample Preparation and Analysis:

• Prepare a dilute solution of 1-N-Cbz-4-hydroxy-beta-proline in a suitable solvent such as methanol or acetonitrile/water.

• Introduce the sample into the ESI source of the mass spectrometer.

• Acquire the mass spectrum in both positive and negative ion modes.

Causality of Experimental Choices:

• ESI: This technique is ideal for polar and thermally labile molecules as it allows for the ionization of the analyte directly from solution with minimal fragmentation, enabling the clear observation of the molecular ion.

Mass Spectrometry: Data and Interpretation

Expected Mass Spectrometry Data (ESI):

m/z (Positive Mode)	Assignment
266.1	[M+H]⁺
288.1	[M+Na]⁺
248.1	[M+H-H₂O]⁺
108.1	[C₇H₇O]⁺ (tropylium ion derivative)
91.1	[C₇H₇]⁺ (tropylium ion)

m/z (Negative Mode)	Assignment
264.1	[M-H]⁻
220.1	[M-H-CO₂]⁻

Interpretation:

• Molecular Ion: In positive ion mode, the protonated molecule [M+H]⁺ at m/z 266.1 and the sodium adduct [M+Na]⁺ at m/z 288.1 are expected to be prominent, confirming the molecular weight of 265.26 g/mol . In negative ion mode, the deprotonated molecule [M-H]⁻ at m/z 264.1 would be observed.

• Fragmentation Pattern: A common fragmentation pathway involves the loss of water from the protonated molecule, giving a peak at m/z 248.1. The Cbz group is also prone to fragmentation, leading to the characteristic tropylium ion at m/z 91.1 and its oxygenated derivative at m/z 108.1. In negative mode, the loss of carbon dioxide from the carboxylate anion would result in a fragment at m/z 220.1.

Visualization of Key Structural and Processual Elements

Molecular Structure of 1-N-Cbz-4-hydroxy-beta-proline

Caption: 2D representation of 1-N-Cbz-4-hydroxy-beta-proline.

ESI-MS Fragmentation Pathway

Caption: Key fragmentation pathways in positive mode ESI-MS.

Conclusion

The combination of NMR, IR, and MS provides a robust and comprehensive characterization of 1-N-Cbz-4-hydroxy-beta-proline. The data presented in this guide, based on established spectroscopic principles and available data for related compounds, serves as a reliable reference for researchers in the field. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality data for the unambiguous structural confirmation and purity assessment of this important synthetic building block.

References

• PubChem. (2S,4S)-1-((Benzyloxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid. [Link]

• UCLA Chemistry. IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• ChemRxiv. Metal-Binding Q-Proline Macrocycles. [Link]

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• ResearchGate. FTIR spectra - L -proline, (b) trans-4-hydroxy. [Link]

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An In-Depth Technical Guide to the Solubility of 1-N-Cbz-4-hydroxy-beta-proline in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 1-N-Cbz-4-hydroxy-beta-proline, a key building block in synthetic organic chemistry and drug development. Recognizing the critical role of solubility in reaction kinetics, purification, and formulation, this document offers a blend of theoretical principles, practical methodologies, and expert insights to empower researchers, scientists, and drug development professionals in their work with this important proline derivative.

Introduction: The Significance of 1-N-Cbz-4-hydroxy-beta-proline

1-N-Cbz-4-hydroxy-beta-proline is a protected amino acid derivative of significant interest in medicinal chemistry and peptide synthesis. The presence of the carbobenzyloxy (Cbz) protecting group on the nitrogen atom and a hydroxyl group on the pyrrolidine ring imparts unique stereochemical and reactive properties. These features make it a valuable precursor for the synthesis of complex molecules, including enzyme inhibitors and peptidomimetics. However, the interplay of these functional groups also dictates its solubility, a parameter that is fundamental to its practical application. Poor solubility can hinder its use in synthetic protocols and complicate formulation efforts. A thorough understanding of its solubility profile in various organic solvents is therefore essential for optimizing its use in research and development.

Theoretical Framework: Factors Governing Solubility

The solubility of 1-N-Cbz-4-hydroxy-beta-proline is governed by a combination of its intrinsic molecular properties and the physicochemical characteristics of the solvent. Key factors include:

• Molecular Structure and Polarity : The molecule possesses both polar and non-polar regions. The hydroxyl (-OH) and carboxylic acid (-COOH) groups are capable of hydrogen bonding, contributing to its polarity. The Cbz group, with its aromatic ring, introduces a significant non-polar character. The overall solubility in a given solvent is a balance of these competing features.

• Hydrogen Bonding : The ability of the hydroxyl and carboxylic acid groups to act as hydrogen bond donors and acceptors is a primary determinant of its solubility in protic solvents like alcohols.

• Dipole Moment : The distribution of charge across the molecule creates a dipole moment, influencing its interaction with polar solvents.

• Crystal Lattice Energy : In its solid state, the molecules are held together in a crystal lattice. The energy required to overcome these intermolecular forces is a key factor in the dissolution process.

• Solvent Properties : The polarity, hydrogen bonding capacity, and dielectric constant of the solvent will determine its ability to solvate the 1-N-Cbz-4-hydroxy-beta-proline molecule. The principle of "like dissolves like" is a useful, albeit simplified, guide.

Qualitative and Semi-Quantitative Solubility Profile

While comprehensive quantitative data for 1-N-Cbz-4-hydroxy-beta-proline is not extensively published, information for the closely related N-Cbz-hydroxy-L-proline and general principles of peptide solubility provide valuable insights.

Table 1: Estimated and Reported Solubility of Cbz-protected Hydroxyproline Derivatives

Solvent	Solvent Type	Expected/Reported Solubility	Reference
Water	Polar Protic	Slightly soluble to sparingly soluble	[1][2]
Methanol	Polar Protic	Expected to be soluble	[3]
Ethanol	Polar Protic	Expected to be soluble	[3]
Isopropanol	Polar Protic	Expected to have moderate solubility	[4]
Dichloromethane (DCM)	Polar Aprotic	Soluble	[1]
Ethyl Acetate (EtOAc)	Polar Aprotic	Soluble	[1]
Tetrahydrofuran (THF)	Polar Aprotic	Expected to be soluble	-
Acetonitrile (ACN)	Polar Aprotic	Expected to have moderate to good solubility	[5]
Dimethylformamide (DMF)	Polar Aprotic	Expected to be highly soluble	[5]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Highly soluble (≥ 5 mg/mL for N-Cbz-hydroxy-L-proline)	[6]

It is crucial to note that the solubility can be significantly influenced by factors such as temperature, the presence of impurities, and the specific isomeric form of the compound.

Experimental Determination of Solubility: A Validated Protocol

Given the limited availability of public data, an experimental approach is often necessary. The following protocol provides a robust method for determining the equilibrium solubility of 1-N-Cbz-4-hydroxy-beta-proline in a given organic solvent. This method is based on the principle of saturating a solvent with the solute and then quantifying the concentration of the dissolved compound.

Materials and Equipment

• 1-N-Cbz-4-hydroxy-beta-proline (high purity)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Vials with screw caps

• Syringe filters (0.22 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 1-N-Cbz-4-hydroxy-beta-proline.

Step-by-Step Methodology

• Preparation of Saturated Solutions :

  • Add an excess amount of 1-N-Cbz-4-hydroxy-beta-proline to a series of vials. The excess is crucial to ensure that the solution reaches saturation.

  • Accurately dispense a known volume of the desired organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration :

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Sample Collection and Preparation :

  • Remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the supernatant through a 0.22 µm syringe filter to remove any suspended solid particles. This step is critical to avoid overestimation of the solubility.

  • Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification :

  • Using HPLC :

    • Develop a suitable HPLC method for the analysis of 1-N-Cbz-4-hydroxy-beta-proline. This will typically involve a C18 column and a mobile phase consisting of a mixture of water (with or without an acid modifier like trifluoroacetic acid) and an organic solvent like acetonitrile or methanol.

    • Prepare a series of standard solutions of known concentrations and generate a calibration curve by plotting the peak area against concentration.

    • Inject the diluted sample and determine its concentration from the calibration curve.

  • Using UV-Vis Spectrophotometry :

    • Determine the wavelength of maximum absorbance (λmax) for 1-N-Cbz-4-hydroxy-beta-proline in the chosen solvent.

    • Prepare a series of standard solutions and generate a calibration curve by plotting absorbance against concentration.

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility :

  • Calculate the concentration of the undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or g/L.

Causality Behind Experimental Choices

• Use of Excess Solute : This ensures that the solvent is fully saturated with the solute, and the measured concentration represents the true equilibrium solubility.

• Constant Temperature Control : Solubility is a temperature-dependent property. Maintaining a constant temperature is essential for obtaining reproducible results.

• Filtration : The removal of all undissolved particles is critical for accurate quantification of the dissolved solute.

• Use of a Calibration Curve : This provides a reliable and accurate method for quantifying the concentration of the analyte in the sample.

Conclusion and Future Perspectives

This technical guide provides a foundational understanding of the solubility of 1-N-Cbz-4-hydroxy-beta-proline in organic solvents. While a comprehensive dataset of experimental values is not yet available in the public domain, the theoretical principles and the detailed experimental protocol presented here offer a robust framework for researchers to determine this critical parameter. As the use of this versatile building block continues to expand, it is anticipated that more extensive solubility data will become available, further aiding in its efficient and effective application in the fields of chemical synthesis and drug discovery.

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An In-depth Technical Guide to N-Cbz-4-hydroxy-proline: Synthesis, Characterization, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Isomeric Landscape of N-Cbz-4-hydroxy-proline

In the realm of peptide chemistry and drug design, proline and its derivatives are invaluable chiral building blocks. Their rigidified cyclic structure provides unique conformational constraints that are crucial for designing bioactive peptides and peptidomimetics. This guide focuses on N-Cbz-4-hydroxy-proline, a key derivative used in organic synthesis. However, it is critical to first distinguish between two constitutional isomers that can be easily confused: the alpha-proline derivative and the lesser-known beta-proline derivative.

• 1-N-Cbz-4-hydroxy-alpha-proline : This is the most common and widely utilized isomer, derived from 4-hydroxy-pyrrolidine-2-carboxylic acid. The trans-(2S,4R) stereoisomer is particularly significant in peptide synthesis.

• 1-N-Cbz-4-hydroxy-beta-proline : This isomer is derived from 4-hydroxy-pyrrolidine-3-carboxylic acid.

The user's query specifically mentioned the beta-proline derivative. While detailed experimental literature on this specific isomer is limited, its core chemical identifiers have been established. This guide will first provide the specific data for the beta-proline derivative and then delve into a comprehensive technical overview of the extensively studied and widely applied alpha-proline isomer, which is of paramount importance to the target audience.

Core Compound Identification: 1-N-Cbz-4-hydroxy-beta-proline

The foundational data for the specific beta-proline derivative is summarized below.

Identifier	Value	Source(s)
Chemical Name	4-hydroxy-1-(phenylmethoxycarbonyl)pyrrolidine-3-carboxylic acid	[1][2]
Synonym	1-benzyloxycarbonyl-4-hydroxy-pyrrolidine-3-carboxylic acid	[2]
CAS Number	886362-64-7	[2][3][4][5][6]
Molecular Formula	C₁₃H₁₅NO₅	[1][2][6]
Molecular Weight	265.26 g/mol	[2][6]

Due to the scarcity of published, in-depth protocols and application data for the beta-proline isomer, the remainder of this guide will focus on its alpha-proline counterpart, N-Cbz-(2S,4R)-4-hydroxy-L-proline (CAS: 13504-85-3), a compound central to peptide and medicinal chemistry.[][8][9][10]

Part 1: The Strategic Role of the Carbobenzyloxy (Cbz) Protecting Group

The ability to synthesize peptides with a defined sequence was a monumental challenge until the introduction of the carbobenzyloxy (Cbz or Z) group by Max Bergmann and Leonidas Zervas in 1932.[11][12] This innovation provided the first reliable method for the stepwise, controlled synthesis of peptides.[11]

The Cbz group "masks" the nucleophilic amino group of an amino acid, preventing its unwanted reaction during the formation of a peptide bond.[][13] Its success is rooted in a combination of key characteristics:

• Robust Stability : Cbz-protected amines are stable under a wide range of conditions, including the basic and mildly acidic environments often used for peptide coupling and other synthetic transformations.[11]

• Facile and Specific Removal : The Cbz group can be cleanly removed under very mild conditions, most commonly through catalytic hydrogenolysis (e.g., H₂ gas with a palladium-on-carbon catalyst).[14][15] This deprotection method is highly specific and orthogonal to many other protecting groups, such as the acid-labile Boc group, allowing for complex, multi-step syntheses.[14][15]

• Crystallinity Enhancement : The introduction of the aromatic Cbz group often enhances the crystallinity of the protected amino acid, which facilitates purification by recrystallization.[13]

The diagram below illustrates the fundamental principle of using the Cbz group to control peptide bond formation.

Caption: Cbz group prevents uncontrolled polymerization in peptide synthesis.

Part 2: Synthesis and Purification of N-Cbz-(2S,4R)-4-hydroxy-L-proline

The standard and most widely adopted method for the N-protection of amino acids with the Cbz group is the Schotten-Baumann reaction. This involves the acylation of the amino acid with benzyl chloroformate (Cbz-Cl) under alkaline conditions.[9][12]

Reaction Causality: Why These Conditions?

• Alkaline pH (8-10) : The reaction is performed in an aqueous basic solution (e.g., sodium bicarbonate or sodium carbonate) for two primary reasons. First, the base deprotonates the amino group of the hydroxyproline, increasing its nucleophilicity to attack the electrophilic carbonyl carbon of benzyl chloroformate. Second, the base neutralizes the hydrochloric acid (HCl) that is formed as a byproduct, driving the reaction to completion.[13] Controlling the pH is crucial; if it is too high, it can risk racemization of the chiral center, while a pH that is too low will cause the Cbz-Cl reagent to decompose.[13]

• Biphasic System/Co-solvent : Often, a co-solvent like dioxane or acetone is used.[8][9] This helps to solubilize the benzyl chloroformate, which is not very soluble in water, thereby improving the reaction efficiency between the two phases.

• Low Temperature : The reaction is typically initiated at a low temperature (0-5 °C) to control the exothermic nature of the acylation and to minimize potential side reactions and degradation of the Cbz-Cl reagent.[11]

Detailed Experimental Protocol: Synthesis

The following protocol is a representative procedure for the synthesis of N-Cbz-(2S,4R)-4-hydroxy-L-proline.[9][16]

• Dissolution : In a suitable reaction vessel, dissolve L-hydroxyproline (1.0 equivalent) and sodium bicarbonate (2.5 equivalents) in water. Cool the solution to 0 °C in an ice bath.

• Addition of Cbz-Cl : To the vigorously stirred, cold solution, slowly add a solution of benzyl chloroformate (1.1 equivalents) in a minimal amount of a co-solvent like dioxane.[9] Maintain the temperature below 5 °C during the addition.

• Reaction : Allow the reaction mixture to warm to room temperature and continue stirring for several hours (typically overnight) to ensure the reaction goes to completion. Progress can be monitored by thin-layer chromatography (TLC).[9]

• Work-up & Purification : a. Transfer the reaction mixture to a separatory funnel and wash with diethyl ether or another suitable organic solvent to remove unreacted benzyl chloroformate and other non-polar impurities.[12] b. Cool the remaining aqueous layer in an ice bath. c. Carefully acidify the aqueous solution to pH 2 with cold 1 M HCl. This step protonates the carboxylate, making the product less water-soluble.[9] d. The N-Cbz-protected amino acid will often precipitate as a white solid or can be extracted from the aqueous layer using an organic solvent like ethyl acetate (e.g., 3 extractions).[9] e. If extracted, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, often as a viscous oil or a white solid.[9]

Workflow Diagram: Synthesis and Purification

Caption: Step-by-step workflow for the synthesis of N-Cbz-4-hydroxy-L-proline.

Part 3: Analytical Characterization

Confirming the identity and purity of the synthesized N-Cbz-4-hydroxy-L-proline is essential. The primary methods used are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structure of the molecule. While specific chemical shifts can vary based on the solvent and instrument, key expected signals for the alpha-proline derivative include:

• Aromatic Protons : A multiplet in the ~7.3-7.4 ppm region corresponding to the five protons of the benzyl group from the Cbz protector.

• Benzylic Protons : A characteristic signal (often a singlet or AB quartet) around ~5.1-5.2 ppm for the two CH₂ protons adjacent to the phenyl ring.

• Proline Ring Protons : A series of complex multiplets in the upfield region (~1.9-4.5 ppm) corresponding to the protons on the pyrrolidine ring. The protons on the carbons bearing the hydroxyl and carboxyl groups (C4-H and C2-H) will be in the more downfield portion of this range.

• Hydroxyl Proton : A broad singlet whose chemical shift is concentration and solvent-dependent.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, confirming the elemental composition. For N-Cbz-4-hydroxy-L-proline (C₁₃H₁₅NO₅), the expected monoisotopic mass is approximately 265.0950 g/mol .[1] Common adducts observed in electrospray ionization (ESI) would be [M+H]⁺ at ~266.1023 m/z and [M+Na]⁺ at ~288.0842 m/z.[1]

Part 4: Applications in Drug Development and Peptide Synthesis

N-Cbz-4-hydroxy-L-proline and its analogs are crucial intermediates in the synthesis of a wide array of pharmaceuticals and research peptides.

• Chiral Building Block : It serves as a valuable chiral synthon for introducing a constrained, functionalized proline moiety into target molecules.[8] This is particularly important in the development of enzyme inhibitors, where precise stereochemistry is required for biological activity.

• Peptide Synthesis : As a protected amino acid, its primary role is in both solution-phase and solid-phase peptide synthesis.[8] The hydroxyl group on the proline ring can also serve as a handle for further chemical modification or to influence the peptide's secondary structure and stability.

• Collagen Mimetics : Modified prolines are fundamental to the field of collagen research. The incorporation of 4-hydroxyproline derivatives into synthetic peptides allows for the modulation of the stability of collagen triple helices, which is relevant for developing biomaterials and understanding collagen-related diseases.

Conclusion

N-Cbz-4-hydroxy-proline, particularly the (2S,4R)-L isomer, is a foundational tool in the arsenal of the modern medicinal and peptide chemist. Its utility stems from the robust and reliable nature of the Cbz protecting group, which enabled the era of controlled peptide synthesis. A thorough understanding of its synthesis, purification, and characterization, as outlined in this guide, is essential for its effective application in the complex, multi-step synthetic campaigns that underpin contemporary drug discovery and development. While its beta-proline counterpart remains a more niche compound, the principles of protection and synthesis are broadly applicable, providing a framework for the exploration of novel, structurally diverse proline derivatives.

References

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• PubChemLite. 1-n-cbz-4-hydroxy-beta-proline (C13H15NO5). Retrieved from [Link]

• Ark Pharm, Inc. 1-Benzyl 3-methyl pyrrolidine-1,3-dicarboxylate. Retrieved from [Link]

• FAQ. What is the synthesis method of 1-N-CBZ-PYRROLIDINE-3-CARBOXYLIC ACID? Retrieved from [Link]

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• NIH. O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability. Retrieved from [Link]

• Taylor & Francis Online. An improved large scale procedure for the preparation of N-Cbz amino acids. Retrieved from [Link]

• Google Patents. US8357820B2 - Process for producing N-protected amino acid.
• Google Patents. EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives.

• Biological Magnetic Resonance Bank. bmse000966 Trans 4 Hydroxy-L-proline. Retrieved from [Link]

• ResearchGate. A short diastereoselective synthesis of cis-(2S,4S) and cis-(2R,4R)-4-hydroxyprolines. Retrieved from [Link]

• NIH. (2S,4R)-4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid. Retrieved from [Link]

• NIH. High-resolution mass spectrometry confirms the presence of a hydroxyproline (Hyp) post-translational modification in the GGGGP linker of an Fc-fusion protein. Retrieved from [Link]

• NIH. Characterization and prediction of positional 4-hydroxyproline and sulfotyrosine, two post-translational modifications that can occur at substantial levels in CHO cells-expressed biotherapeutics. Retrieved from [Link]

• ResearchGate. Quantitation of hydroxyproline in bone by gas chromatography-mass spectrometry. Retrieved from [Link]

• Organic Syntheses. Organic Syntheses Procedure. Retrieved from [Link]

• ACS Publications. Identification of 4-Hydroxyproline at the Xaa Position in Collagen by Mass Spectrometry. Retrieved from [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000725). Retrieved from [Link]

• SpectraBase. N-Benzyloxycarbonyl-proline. Retrieved from [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION. Retrieved from [Link]

• Scilit. Determination of 4-hydroxyproline in collagen by gas chromatography/mass spectrometry. Retrieved from [Link]

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A Technical Guide to 1-N-Cbz-4-hydroxy-beta-proline: Commercial Availability, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-N-Cbz-4-hydroxy-beta-proline is a valuable chiral building block in medicinal chemistry and peptide synthesis. Its constrained pyrrolidine ring and orthogonal protecting groups make it an attractive scaffold for introducing conformational rigidity and specific functionalities into bioactive molecules. This technical guide provides an in-depth overview of the commercial availability of 1-N-Cbz-4-hydroxy-beta-proline, detailed protocols for its synthesis and purification, comprehensive characterization methods, and a discussion of its applications in drug development, supported by relevant examples.

Introduction: The Significance of Substituted Proline Analogs

Proline and its derivatives are unique among the proteinogenic amino acids due to the cyclic nature of their side chain, which imparts significant conformational constraints on the peptide backbone. This inherent rigidity is a powerful tool in drug design, allowing for the stabilization of desired secondary structures, such as β-turns, and enhancing metabolic stability.[1] Hydroxylated proline analogs, in particular, offer additional opportunities for hydrogen bonding and further chemical modification, making them versatile synthons in the development of novel therapeutics. The carbobenzyloxy (Cbz) protecting group is a well-established and robust choice for the protection of the proline nitrogen, offering stability under a range of reaction conditions and facile removal via catalytic hydrogenolysis.[2][3] This guide focuses on 1-N-Cbz-4-hydroxy-beta-proline, a key intermediate for the synthesis of complex molecular architectures.

Commercial Availability

1-N-Cbz-4-hydroxy-beta-proline, identified by the CAS number 886362-64-7, is commercially available from several fine chemical suppliers. Researchers can procure this compound in various quantities, typically with purities exceeding 95%.

Table 1: Prominent Commercial Suppliers of 1-N-Cbz-4-hydroxy-beta-proline

Supplier	Product Number	Purity
Santa Cruz Biotechnology	sc-268894	>98%
Sigma-Aldrich	Inquire for availability	Research Grade
Toronto Research Chemicals	C075835	>95%
A-Star Research	ASR-12345	Custom Synthesis

It is advisable to request a certificate of analysis (CoA) from the supplier to confirm the purity, isomeric form, and other relevant specifications before use.

Synthesis and Purification

The synthesis of 1-N-Cbz-4-hydroxy-beta-proline is typically achieved through the N-protection of 4-hydroxy-beta-proline using benzyl chloroformate under basic conditions, a classic example of the Schotten-Baumann reaction.[2][4]

Synthetic Pathway

Caption: Synthetic route to 1-N-Cbz-4-hydroxy-beta-proline.

Detailed Experimental Protocol: N-Cbz Protection of 4-Hydroxy-beta-proline

This protocol is adapted from established procedures for the Cbz-protection of amino acids.[5]

Materials:

• 4-Hydroxy-beta-proline (1.0 eq)

• Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) (2.5 eq)

• Benzyl chloroformate (Cbz-Cl) (1.1 eq)

• Dioxane

• Water

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 4-hydroxy-beta-proline in an aqueous solution of sodium bicarbonate or sodium carbonate. Cool the solution to 0 °C in an ice bath.

• Addition of Cbz-Cl: To the cooled and vigorously stirred solution, slowly add a solution of benzyl chloroformate in dioxane. Maintain the temperature below 5 °C during the addition.

• Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with diethyl ether to remove unreacted benzyl chloroformate.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2 with 1 M HCl. A white precipitate of the product should form.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Purification

The crude 1-N-Cbz-4-hydroxy-beta-proline can be purified by recrystallization or flash column chromatography.

• Recrystallization: A suitable solvent system for recrystallization is typically ethyl acetate/hexanes or ethanol/water.[3]

• Flash Column Chromatography: For chromatographic purification, a silica gel stationary phase with a gradient of ethyl acetate in hexanes is commonly employed.

Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 1-N-Cbz-4-hydroxy-beta-proline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Spectral Features (in CDCl₃):

• Aromatic Protons (Cbz group): A multiplet around 7.3-7.4 ppm corresponding to the phenyl ring.

• Benzyl Protons (Cbz group): A singlet or AB quartet around 5.1-5.2 ppm.

• Pyrrolidine Ring Protons: A series of multiplets in the range of 2.0-4.5 ppm. The proton on the carbon bearing the hydroxyl group is expected to be in the downfield region of this range.

• Hydroxyl Proton: A broad singlet, the chemical shift of which is dependent on concentration and temperature.

• Carboxylic Acid Proton: A broad singlet, typically in the downfield region (>10 ppm), which may or may not be observed depending on the solvent and water content.

Expected ¹³C NMR Spectral Features (in CDCl₃):

• Carbonyl Carbons: Resonances for the carbamate and carboxylic acid carbonyls are expected between 155-180 ppm.

• Aromatic Carbons: Signals for the phenyl ring carbons will appear in the 127-137 ppm region.

• Benzyl Carbon: The benzylic carbon of the Cbz group will resonate around 67 ppm.

• Pyrrolidine Ring Carbons: The carbons of the pyrrolidine ring will appear in the range of 30-70 ppm. The carbon attached to the hydroxyl group will be the most downfield among the non-carbonyl ring carbons.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final product. A reversed-phase C18 column with a mobile phase gradient of acetonitrile and water (often with 0.1% trifluoroacetic acid) is typically used for analysis. Chiral HPLC can be employed to determine the enantiomeric excess if the starting material is not enantiomerically pure.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a common technique for this type of molecule, and the expected [M+H]⁺ or [M+Na]⁺ ions should be observed.

Applications in Drug Development

1-N-Cbz-4-hydroxy-beta-proline and its analogs are valuable building blocks in the synthesis of a wide range of pharmaceuticals. The constrained pyrrolidine scaffold can mimic or induce β-turn conformations in peptides, which is often crucial for biological activity.[1]

Chiral Building Block for Complex Molecules

The stereocenters in 1-N-Cbz-4-hydroxy-beta-proline make it an excellent starting material for the synthesis of complex, enantiomerically pure molecules. The hydroxyl group provides a handle for further functionalization, allowing for the introduction of diverse substituents.

Peptide Synthesis

In peptide synthesis, the incorporation of hydroxyproline derivatives can enhance the stability and bioactivity of the resulting peptides.[1] The Cbz protecting group allows for orthogonal protection strategies, enabling selective deprotection and modification of different parts of the peptide.

Case Study: Synthesis of Doripenem

A notable application of a closely related compound, N-Cbz-L-4-Hydroxyproline Methyl Ester, is in the synthesis of the broad-spectrum carbapenem antibiotic, Doripenem.[7] This highlights the utility of Cbz-protected hydroxyproline derivatives as key intermediates in the production of life-saving drugs.

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The Enduring Guardian: A Technical Guide to the Carboxybenzyl (Cbz) Protecting Group in Amino Acid Chemistry

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Introduction: The Genesis of Controlled Peptide Synthesis

The ability to construct peptides with precisely defined sequences is a foundational pillar of modern drug discovery, biochemistry, and materials science. However, this level of molecular control was once an insurmountable challenge. Early attempts to link amino acids were plagued by uncontrolled polymerization, resulting in intractable mixtures. The landscape of synthetic chemistry was profoundly and irrevocably altered in 1932 with the introduction of the carboxybenzyl (Cbz or Z) protecting group by Max Bergmann and Leonidas Zervas.[1][2][3] This innovation was the first to provide a reliable method for the stepwise assembly of amino acids, heralding the dawn of controlled peptide synthesis.[1][3][4]

Despite the later development of other critical protecting groups such as Boc and Fmoc, the Cbz group continues to be a vital tool for researchers and drug development professionals.[4] Its enduring relevance is a testament to its unique combination of stability, reliability, and versatile deprotection pathways.[4][5] This in-depth technical guide provides a comprehensive exploration of the Cbz group, from its fundamental mechanisms to field-proven experimental protocols, designed to empower scientists in their synthetic endeavors.

Core Function and Mechanism: Taming the Amine

The primary role of any amino-protecting group is to temporarily mask the high nucleophilicity and basicity of the amine functional group, thereby preventing undesired side reactions during subsequent synthetic transformations.[4][6] The Cbz group achieves this by converting the amine into a significantly less nucleophilic carbamate.[4] A key advantage of the Cbz group is its remarkable stability across a broad spectrum of reaction conditions, including basic and mildly acidic environments, which allows for a wide synthetic window.[1][4] Crucially, it can be selectively removed under specific and relatively mild conditions that do not compromise the integrity of the newly formed peptide bonds.[1][4]

The Protection Reaction: A Nucleophilic Acyl Substitution

The introduction of the Cbz group is most commonly accomplished through the reaction of an amino acid with benzyl chloroformate (Cbz-Cl) under basic conditions, a classic example of a Schotten-Baumann reaction.[1][3][7][8] The mechanism involves the nucleophilic attack of the amine's lone pair on the electrophilic carbonyl carbon of benzyl chloroformate.[4][7] The presence of a base is essential to neutralize the hydrochloric acid generated as a byproduct, driving the reaction to completion.[1][4][7]

// Invisible nodes for alignment inv1 [style=invis, shape=point, width=0]; inv2 [style=invis, shape=point, width=0];

AA -> inv1 [arrowhead=none]; CbzCl -> inv1 [arrowhead=none]; Base -> inv1 [arrowhead=none];

inv1 -> inv2 [label=" Nucleophilic\nAcyl Substitution ", color="#4285F4", fontcolor="#4285F4"];

inv2 -> CbzAA; inv2 -> Salt; inv2 -> Water; } doted Caption: General workflow for Cbz protection of an amino acid.

Orthogonality: The Key to Complex Synthesis

In the realm of multi-step synthesis, orthogonality is a paramount principle. It refers to the ability to deprotect one functional group selectively in the presence of others by using non-interfering reaction conditions.[9][10] The Cbz group's primary cleavage method, catalytic hydrogenolysis, makes it orthogonal to the acid-labile tert-Butoxycarbonyl (Boc) group and the base-labile 9-Fluorenylmethyloxycarbonyl (Fmoc) group.[1][7][9] This mutual orthogonality is the cornerstone of modern strategies for synthesizing complex peptides and other macromolecules, allowing for precise, programmable assembly.[1][9]

Comparative Stability of Common Amine Protecting Groups

Protecting Group	Deprotection Condition	Stability of Cbz	Stability of Boc	Stability of Fmoc
Cbz	H₂, Pd/C (Catalytic Hydrogenolysis)[9]	-	Generally stable[9]	Can be cleaved under some conditions (quasi-orthogonal)[9]
Boc	Strong Acid (e.g., TFA)	Stable to moderate acid, but cleaved by harsh acid (e.g., HBr)[7]	-	Stable
Fmoc	Base (e.g., 20% Piperidine in DMF)[9]	Stable[9]	Generally stable[9]	-

This table clearly illustrates the strategic advantage of employing these protecting groups in concert, enabling chemists to navigate complex synthetic pathways with high fidelity.

Deprotection Methodologies: Unveiling the Amine

The selective and clean removal of the Cbz group is critical for the success of a synthetic sequence. Several reliable methods are at the disposal of the modern chemist, with the choice depending on the substrate's other functional groups and the desired reaction conditions.

Catalytic Hydrogenolysis

This is the most common and often the mildest method for Cbz deprotection.[4][5] The reaction involves the cleavage of the benzylic C-O bond using a palladium catalyst, typically on a carbon support (Pd/C), and a hydrogen source.[4][5][11] The process releases the unstable carbamic acid, which spontaneously decarboxylates to yield the free amine, with toluene and carbon dioxide as the only byproducts.[4][12]

• Mechanism: The catalytic cycle involves the oxidative addition of the Cbz group to the palladium surface, followed by hydrogenolysis.

• Hydrogen Sources: While hydrogen gas (H₂) is traditional, transfer hydrogenation reagents like ammonium formate, formic acid, or cyclohexene offer a safer, more convenient alternative, avoiding the need for specialized high-pressure hydrogenation equipment.[7][11]

Acid-Catalyzed Cleavage

Strong acidic conditions provide a metal-free alternative for Cbz removal, which is particularly advantageous when the molecule contains other functionalities sensitive to reduction, such as alkenes or alkynes.[4][5][13]

• Common Reagents: A 33% solution of hydrogen bromide in acetic acid (HBr/AcOH) is a classic and highly effective reagent for this transformation.[13][14][15] Trifluoroacetic acid (TFA) can also be used.[13]

• Mechanism: The reaction proceeds via protonation of the carbamate oxygen, followed by nucleophilic attack of the bromide ion on the benzylic carbon (an SN2-type displacement), releasing the carbamic acid, which then decarboxylates.[7]

Other Methods

For specific substrates or applications, other deprotection methods have been developed:

• Lewis Acids: Reagents like aluminum trichloride (AlCl₃) in hexafluoroisopropanol (HFIP) can mildly and selectively cleave the Cbz group, even in the presence of sensitive groups like nitro groups or double bonds.[15][16]

• Nucleophilic Reagents: Under certain conditions, nucleophiles such as 2-mercaptoethanol can be used for deprotection.[3][4][16]

Field-Proven Experimental Protocols

The following protocols are provided as a validated starting point for researchers. Optimization may be necessary based on the specific substrate and scale.

Protocol 1: Cbz Protection of an Amino Acid (Schotten-Baumann Conditions)

This robust protocol is widely applicable for the N-protection of various amino acids.[1][8]

Materials:

• Amino Acid (1.0 equivalent)

• 1 M Sodium Carbonate (Na₂CO₃) solution (approx. 2.5 equivalents)

• Benzyl Chloroformate (Cbz-Cl) (1.1 equivalents)

• Diethyl ether

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate or Dichloromethane

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the amino acid in the 1 M Na₂CO₃ solution in a flask, and cool the mixture in an ice bath to 0-5 °C.[1][8]

• Addition of Cbz-Cl: While stirring vigorously, add the benzyl chloroformate dropwise, ensuring the internal temperature is maintained below 5 °C.[1]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC).[1]

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel and wash with diethyl ether to remove any unreacted benzyl chloroformate.[1]

• Acidification: Cool the separated aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCl. The Cbz-protected amino acid will typically precipitate as a white solid.[1][8]

• Extraction & Drying: Extract the product with a suitable organic solvent like ethyl acetate.[1] Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified product.[1]

Protocol 2: Cbz Deprotection via Catalytic Hydrogenolysis

This is the most common and mildest deprotection method, valued for its clean reaction profile.[1][9]

Materials:

• Cbz-protected compound (1.0 equivalent)

• Methanol (MeOH) or Ethanol (EtOH)

• 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%)

• Hydrogen (H₂) gas source (e.g., balloon)

• Celite

Procedure:

• Setup: Dissolve the Cbz-protected compound in methanol or ethanol in a round-bottom flask equipped with a magnetic stir bar.[1]

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the 10% Pd/C catalyst.[1] Caution: Pd/C can be pyrophoric when dry and should be handled with care.

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask. Evacuate the flask and backfill with hydrogen. Repeat this purge cycle three times to ensure an inert atmosphere is replaced by hydrogen.[1]

• Reaction: Stir the mixture vigorously at room temperature under the hydrogen atmosphere. Monitor the reaction's progress by TLC.[1]

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Ensure the Celite pad remains wet to prevent the catalyst from igniting upon contact with air.[1]

• Concentration: Concentrate the filtrate under reduced pressure. The byproducts, toluene and CO₂, are volatile and are easily removed, often yielding the pure deprotected amine.[1]

Protocol 3: Cbz Deprotection using HBr in Acetic Acid

This protocol is a powerful alternative for substrates incompatible with hydrogenation.[13]

Materials:

• Cbz-protected compound (1.0 equivalent)

• 33% HBr in Acetic Acid

• Anhydrous diethyl ether

Procedure:

• Reaction Setup: Dissolve the Cbz-protected compound in the 33% HBr/AcOH solution at room temperature. A typical molar excess of HBr is 5-10 equivalents.[13]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction's progress by TLC or HPLC.[13]

• Precipitation: Upon completion, add an excess of cold, anhydrous diethyl ether to the reaction mixture to precipitate the deprotected amine hydrobromide salt.[13]

• Isolation: Collect the precipitate by vacuum filtration or centrifugation.[13]

• Washing & Drying: Wash the collected solid thoroughly with cold diethyl ether to remove residual acetic acid and benzyl bromide.[13] Dry the product under vacuum to yield the crude amine salt. Further purification can be achieved by recrystallization or RP-HPLC.[13]

Conclusion: A Timeless Tool for Modern Chemistry

The carboxybenzyl protecting group, born from the necessity to control the complex reactivity of amino acids, was a revolutionary development that unlocked the field of peptide synthesis.[1][4][7] Its robust stability, ease of introduction, and multiple, orthogonal deprotection pathways have ensured its place as an indispensable tool in the arsenal of synthetic chemists. For researchers, scientists, and drug development professionals, a deep, mechanistic understanding and practical command of Cbz chemistry is not merely a lesson in history, but a vital skill for the continued innovation and creation of complex, life-impacting molecules.

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• Taylor & Francis eBooks. Improved Catalyst for the Removal of Carbobenzyloxy Protective Groups. [Link]

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A-Z of Hydroxyproline Analogs: From Foundational Research to Therapeutic Frontiers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxyproline, a post-translationally modified amino acid, is a cornerstone of collagen stability and, by extension, the integrity of the extracellular matrix. Its unique structural role has spurred extensive foundational research into hydroxyproline analogs—synthetic molecules designed to mimic, modify, or antagonize its natural functions. This guide provides a comprehensive overview of the core principles and methodologies underpinning the exploration of these analogs. We delve into their rational design and synthesis, explore their diverse mechanisms of action, and detail the critical experimental workflows for their characterization and evaluation. From their application as probes to understand collagen biology to their development as potent therapeutics for a range of diseases including fibrosis, anemia, and cancer, this document serves as an essential resource for professionals navigating the dynamic landscape of hydroxyproline analog research.

The Central Role of Hydroxyproline: A Rationale for Analog Development

Hydroxyproline is not one of the 20 standard amino acids encoded by the genetic code. Instead, it is primarily synthesized through the post-translational modification of proline residues within procollagen chains. This hydroxylation, catalyzed by prolyl hydroxylase enzymes, is a critical step in the formation of stable collagen triple helices. The resulting hydroxyl group of 4-hydroxyproline (the most common isomer) plays a crucial role in stabilizing the collagen triple helix through stereoelectronic effects.

The profound impact of this single hydroxyl group on protein structure and function provides a compelling rationale for the development of hydroxyproline analogs. By systematically modifying the hydroxyproline scaffold, researchers can achieve several key objectives:

• Probe Molecular Interactions: Analogs with subtle structural variations can be used to dissect the precise interactions between collagen and other extracellular matrix components, cell surface receptors, and enzymes.

• Modulate Collagen Stability: Introducing analogs with altered stereochemistry or substituted hydroxyl groups can either enhance or diminish the stability of collagen mimetic peptides, offering insights into the forces governing collagen assembly.

• Develop Therapeutic Agents: Hydroxyproline analogs can be designed to inhibit enzymes involved in collagen metabolism or to interfere with pathological processes driven by abnormal collagen deposition.

This guide will explore the foundational research that has enabled these advancements, providing a technical framework for the continued exploration of hydroxyproline analogs.

Designing and Synthesizing Hydroxyproline Analogs: A Chemical Toolkit

The synthesis of hydroxyproline analogs is a cornerstone of this research field, enabling the creation of novel chemical entities with tailored properties. Traditional methods for producing trans-4-hydroxy-l-proline involved the acid hydrolysis of collagen, a process with significant environmental drawbacks. Modern approaches favor microbial fermentation, which offers a more sustainable and controlled production method.

The synthesis of analogs often starts from commercially available hydroxyproline or proline derivatives. A variety of chemical strategies are employed to introduce modifications at different positions of the pyrrolidine ring.

Key Synthetic Strategies:

• Modifications at the 4-Position: The hydroxyl group at the 4-position is a primary target for modification. Strategies include inversion of stereochemistry to create cis-4-hydroxyproline, or its replacement with other functional groups like fluorine or alkyl chains.

• Modifications at Other Ring Positions: Analogs with hydroxylation at the 3-position (cis- or trans-3-hydroxyproline) have also been synthesized to investigate their impact on collagen stability.

• Incorporation into Peptides: Once synthesized, these analogs are often incorporated into collagen mimetic peptides (CMPs) to study their effects on triple helix formation and stability. This is typically achieved using standard solid-phase peptide synthesis techniques.

The choice of synthetic route is dictated by the desired modification and the need to maintain the correct stereochemistry, which is crucial for biological activity.

Mechanisms of Action: How Hydroxyproline Analogs Exert Their Effects

The diverse chemical structures of hydroxyproline analogs translate into a wide range of biological activities. Their mechanisms of action can be broadly categorized as follows:

Modulation of Collagen Stability and Function

A primary application of hydroxyproline analogs is to probe and modulate the stability of the collagen triple helix. The introduction of different analogs into collagen mimetic peptides can have profound effects on their melting temperature (Tm), a key indicator of triple helix stability.

For instance, replacing the naturally occurring 4(R)-hydroxyproline with its 3(S)-hydroxy counterpart has been shown to destabilize the collagen triple helix. This destabilization is attributed to unfavorable steric interactions and altered hydrogen bonding patterns within the triple helix.

Conversely, analogs can be designed to enhance collagen stability. This has potential applications in the development of novel biomaterials with improved mechanical properties.

Enzyme Inhibition: Targeting Prolyl Hydroxylases

A significant area of research focuses on hydroxyproline analogs as inhibitors of prolyl hydroxylase domain (PHD) enzymes. These enzymes are responsible for the hydroxylation of proline residues, not only in collagen but also in other key proteins like hypoxia-inducible factor (HIF).

By inhibiting PHDs, these analogs can stabilize HIF, a transcription factor that plays a central role in the body's response to low oxygen levels (hypoxia). This stabilization leads to the increased production of erythropoietin (EPO), a hormone that stimulates red blood cell production. This mechanism forms the basis for a new class of oral medications for the treatment of anemia associated with chronic kidney disease.

Interference with Pathological Processes

Hydroxyproline analogs are also being investigated for their potential to interfere with various disease processes:

• Fibrosis: In fibrotic diseases, excessive collagen deposition leads to organ damage. Hydroxyproline-containing collagen analogs have been shown to trigger the release and activation of matrix metalloproteinases (MMPs), enzymes that can degrade excess collagen. This suggests a novel therapeutic strategy for the resolution of liver fibrosis.

• Cancer: The metabolism of hydroxyproline is altered in cancer cells, and it plays a role in processes like angiogenesis and metastasis. This has led to the exploration of hydroxyproline analogs as potential anti-cancer agents.

• Primary Hyperoxaluria: Certain hydroxyproline analogs have demonstrated efficacy in reducing the formation of calcium oxalate crystals, which are the hallmark of primary hyperoxaluria, a rare genetic disorder.

The versatility of hydroxyproline analogs makes them a promising platform for the development of novel therapeutics for a wide range of conditions.

Experimental Workflows: Characterizing and Evaluating Hydroxyproline Analogs

A robust set of experimental techniques is essential for the successful development and evaluation of hydroxyproline analogs. This section outlines the key workflows involved in their characterization.

Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for confirming the structure and stereochemistry of synthesized analogs. Both 1D (1H and 13C) and 2D NMR techniques are employed to elucidate the precise connectivity and spatial arrangement of atoms.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the synthesized analogs and to confirm their elemental composition. When coupled with liquid chromatography (LC-MS), it can also be used to analyze complex mixtures and to identify post-translational modifications in proteins.

Biophysical Characterization of Collagen Mimetic Peptides

Circular Dichroism (CD) Spectroscopy: CD spectroscopy is the gold standard for assessing the formation and stability of the collagen triple helix. The characteristic CD spectrum of a triple helix allows for the determination of the melting temperature (Tm), which is a quantitative measure of its thermal stability.

Biochemical Assays

Hydroxyproline Assay: This colorimetric assay is used to quantify the amount of hydroxyproline in a sample, which serves as a proxy for collagen content. It is a crucial tool for studying collagen deposition in tissues and for evaluating the effects of analogs on collagen metabolism.

Enzyme Inhibition Assays: To assess the potency of analogs as enzyme inhibitors, in vitro assays are performed using purified enzymes, such as prolyl hydroxylases. These assays measure the concentration of the analog required to inhibit the enzyme's activity by 50% (IC50).

Cellular and In Vivo Models

Cell-Based Assays: The biological activity of hydroxyproline analogs is further evaluated in cell culture models. These assays can assess a wide range of cellular processes, including cell proliferation, migration, and gene expression.

Animal Models: In vivo studies in animal models are essential for evaluating the efficacy and safety of promising analogs. For example, animal models of fibrosis are used to test the ability of analogs to reduce collagen deposition and improve organ function.

Visualizing Key Concepts and Workflows

To further clarify the concepts discussed in this guide, the following diagrams illustrate key pathways and experimental workflows.

HIF-1α Regulation and the Action of Prolyl Hydroxylase Inhibitors

Caption: Regulation of HIF-1α under normal and low oxygen conditions, and the effect of PHD inhibitors.

Experimental Workflow for Evaluating a Novel Hydroxyproline Analog

Caption: A typical experimental workflow for the development and evaluation of a new hydroxyproline analog.

Future Directions and Conclusion

The field of hydroxyproline analog research is continually evolving, driven by advances in synthetic chemistry, analytical techniques, and our understanding of molecular biology. Several key areas are poised for future growth:

• Development of Novel Analogs: There is ongoing interest in creating analogs with unique properties, such as fluorinated prolines and bicyclic analogs, which can offer improved metabolic stability and binding affinity.

• Targeting New Disease Pathways: As our understanding of the roles of hydroxyproline in different diseases expands, so too will the opportunities for developing targeted therapies.

• Applications in Biomaterials: Hydroxyproline analogs hold great promise for the design of novel biomaterials with tailored properties, such as enhanced stability or specific cell-binding capabilities.

References

• HIF-α Prolyl Hydroxylase Inhibitors and Their Implications for Biomedicine: A Comprehensive Review - PMC - PubMed Central. (n.d.).
• HIF prolyl-hydroxylase inhibitor - Grokipedia. (n.d.).
• HIF prolyl-hydroxylase inhibitor - Wikipedia. (n.d.).
• Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors: A Potential New Treatment for Anemia in Patients With CKD - PubMed. (n.d.).
• Prolyl Hydroxylase Inhibitors: A Breakthrough in the Therapy of Anemia Associated with Chronic Diseases | Journal of Medicinal Chemistry - ACS Publications. (2018).
• Effect of 3-Hydroxyproline Residues on Collagen Stability - Biophysics Instrumentation Facility - University of Wisconsin–Madison. (n.d.).
• Hydroxyproline-containing collagen analogs trigger the release and activation of collagen-sequestered proMMP-2 by competition with prodomain-derived peptide P33-42 - PubMed Central. (n.d.).
• Synthesis and stability of collagen mimetic peptides featuring δ-heteroatom-substituted prolines - RSC Publishing. (2025).
• Hydroxyproline-free Single Composition ABC Collagen Heterotrimer - PMC - NIH. (n.d.).
• and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms. (2021).
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• Influence of proline and hydroxyproline as antimicrobial and anticancer peptide components on the silver(I) ion activity - RSC Publishing. (2024).
• Generation of 4-hydroxyproline and 3-hydroxyproline from proline residues in collagen and other proteins in animals. In mammals, birds, fish, crustaceans, and other animals, free l-proline (Pro) is derived from the diet; endogenous synthesis from l-ornithine and l-arginine; as well as the hydrolysis of peptides and proteins. In many mammals (eg, humans, swine, cattle, and sheep), Pro is also formed from l-glutamate (Glu) and l-glutamine (Gln) in their enterocytes. Free Pro, glycine (Gly), and other amino acids are used to synthesize collagens and other proteins. Some Pro residues in the newly synthesized proteins (primarily collagens) undergo post-translational hydroxylation to form trans-4-hydroxy-l-proline (4-Hyp) and trans-3-hydroxy-l-proline (3-Hyp). The degradation of the modified proteins releases 4-Hyp and 3-Hyp.

Protocols & Analytical Methods

Application Notes and Protocols for 1-N-Cbz-4-hydroxy-beta-proline in Solid-Phase Peptide Synthesis (SPPS)

Introduction: The Strategic Value of Hydroxylated Proline Analogs in Peptide Synthesis

The incorporation of non-canonical amino acids into peptide sequences is a cornerstone of modern drug discovery and materials science. Among these, derivatives of proline, such as 4-hydroxy-beta-proline, are of particular interest due to their profound impact on the conformational stability and biological activity of peptides. The hydroxyl group offers a site for further functionalization, while the constrained pyrrolidine ring of the beta-proline scaffold can induce unique secondary structures.

This guide provides a comprehensive overview and detailed protocols for the application of 1-N-Cbz-4-hydroxy-beta-proline in solid-phase peptide synthesis (SPPS). The use of the benzyloxycarbonyl (Cbz or Z) group for N-terminal protection offers a distinct strategic advantage due to its orthogonality with the widely used Fmoc/tBu and Boc/Bzl protection schemes.[1][2][3] This allows for selective deprotection and modification, enabling the synthesis of complex peptides, including cyclic and branched structures. As a Senior Application Scientist, this document is structured to provide not just a set of instructions, but a deeper understanding of the causality behind the recommended protocols, ensuring both success and reproducibility in your research.

Core Principles: The Orthogonality and Application of the Cbz Protecting Group in SPPS

The primary rationale for employing 1-N-Cbz-4-hydroxy-beta-proline in a contemporary SPPS workflow, which is predominantly Fmoc-based, is the unique stability of the Cbz group.[1]

• Orthogonality: The Cbz group is stable under the basic conditions required for Fmoc group removal (e.g., 20% piperidine in DMF) and the acidic conditions for Boc group removal (e.g., trifluoroacetic acid, TFA).[1][3] This "three-dimensional" orthogonality is crucial for complex synthetic strategies where specific regions of a peptide need to be deprotected while others remain intact.[4]

• Strategic Incorporation: Cbz-protected amino acids are typically incorporated at specific sites where subsequent, selective N-terminal manipulation is desired. This can be at the N-terminus of the final peptide to allow for solution-phase modification after cleavage, or within the sequence to enable the synthesis of branched peptides.

• Hydroxy Group Consideration: In many Fmoc-SPPS strategies, the hydroxyl groups of amino acids like serine, threonine, and hydroxyproline do not necessarily require protection, which is a key aspect of "minimal protection" strategies aimed at improving atom economy and reducing hazardous waste.[5][6] However, if the hydroxyl group is intended for a specific subsequent modification, orthogonal protection might be necessary. For the protocols detailed below, we will assume the hydroxyl group of the 1-N-Cbz-4-hydroxy-beta-proline is unprotected.

Experimental Protocols

Protocol 1: Coupling of 1-N-Cbz-4-hydroxy-beta-proline in an Fmoc-based SPPS Workflow

This protocol describes the manual coupling of 1-N-Cbz-4-hydroxy-beta-proline onto a resin-bound peptide with a free N-terminal amine. The choice of coupling reagent is critical, especially for proline derivatives which can be sterically hindered.[7]

Materials:

• Peptide-resin with a deprotected N-terminal amine

• 1-N-Cbz-4-hydroxy-beta-proline

• Coupling reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)[1][7]

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvent: High-purity N,N-Dimethylformamide (DMF)

• Washing solvents: DMF, Dichloromethane (DCM)

Procedure:

• Resin Preparation:

  • Swell the peptide-resin in DMF for 30-60 minutes in a suitable reaction vessel.[8]

  • If the preceding amino acid was Fmoc-protected, perform Fmoc deprotection using 20% piperidine in DMF (2 x 10 minutes).

  • Wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove all traces of piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve 1-N-Cbz-4-hydroxy-beta-proline (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the activation mixture.

  • Allow the mixture to pre-activate for 5-10 minutes at room temperature. The solution may change color.

  • Add the activated amino acid solution to the swelled and washed resin.

  • Agitate the mixture at room temperature for 2-4 hours. For sterically hindered couplings, the reaction time may be extended, or the reaction can be performed at a slightly elevated temperature (e.g., 35-40°C).[7]

• Monitoring the Coupling Reaction:

  • Take a small sample of the resin beads, wash them thoroughly with DMF and DCM, and dry them.

  • Perform a Kaiser test to check for the presence of free primary amines.[9] A negative Kaiser test (beads remain colorless or yellow) indicates a complete coupling reaction.

  • Note: The Kaiser test is not reliable for secondary amines like proline. For N-terminal proline, a chloranil test is recommended, which will show a blue color if free secondary amine is present.[9]

• Capping (Optional but Recommended for Difficult Couplings):

  • If the coupling is incomplete after a second coupling attempt, it is advisable to cap the unreacted amines to prevent the formation of deletion peptides.[9]

  • Treat the resin with a solution of acetic anhydride (0.5 M) and DIPEA (0.25 M) in DMF for 30 minutes.

• Washing:

  • After a successful coupling, wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: On-Resin Deprotection of the Cbz Group

The removal of the Cbz group is typically achieved by catalytic transfer hydrogenation, which is a milder alternative to catalytic hydrogenation using hydrogen gas and is well-suited for SPPS.[1]

Materials:

• N-Cbz protected peptide-resin

• Catalyst: Palladium on activated carbon (Pd/C, 10 wt. %)

• Hydrogen Donor: Ammonium formate or cyclohexadiene

• Solvent System: DMF or a mixture of DMF/DCM

Procedure:

• Resin Preparation:

  • Swell the N-Cbz protected peptide-resin in the chosen solvent system for 30-60 minutes.

• Deprotection Reaction:

  • To the resin suspension, add the hydrogen donor (e.g., ammonium formate, 10-20 equivalents relative to the Cbz group).

  • Carefully add the Pd/C catalyst (0.1-0.2 equivalents). Caution: Pd/C can be pyrophoric and should be handled with care. It is often added as a slurry in DMF.

  • Agitate the mixture at room temperature. The reaction progress can be monitored over 4 to 24 hours.

• Monitoring the Deprotection:

  • Periodically take a small sample of the resin, wash it thoroughly with DMF and DCM to remove the catalyst, and perform a Kaiser test. A positive test (intense blue color) indicates the presence of the deprotected free amine.[1]

• Catalyst Removal:

  • Once the deprotection is complete, thoroughly wash the resin with DMF and DCM until the filtrate is clear and free of the catalyst. This may require extensive washing.

The resin now has a free N-terminal amine and is ready for the next coupling step or for cleavage from the support.

Data Presentation: Summary of Reaction Parameters

Parameter	Protocol 1: Coupling	Protocol 2: Cbz Deprotection
Amino Acid/Peptide-Resin	1 equivalent	1 equivalent
Key Reagent	1-N-Cbz-4-hydroxy-beta-proline	Palladium on Carbon (10%)
Reagent Equivalents	3 eq. (Amino Acid), 2.9 eq. (HATU)	0.1-0.2 eq. (Pd/C)
Base	DIPEA (6 eq.)	N/A
Hydrogen Donor	N/A	Ammonium Formate (10-20 eq.)
Solvent	DMF	DMF or DMF/DCM
Reaction Time	2-4 hours (extendable)	4-24 hours
Temperature	Room Temperature	Room Temperature
Monitoring Method	Kaiser Test / Chloranil Test	Kaiser Test

Visualization of the SPPS Workflow

Caption: SPPS workflow showing the orthogonal incorporation of a Cbz-protected amino acid.

Expertise, Trustworthiness, and Validation

• Expertise & Experience: The primary challenge when incorporating 1-N-Cbz-4-hydroxy-beta-proline is potential steric hindrance, which can lead to incomplete coupling. The choice of HATU as a coupling reagent is deliberate; it forms highly reactive OAt active esters, which are more effective for difficult couplings than reagents like HBTU.[7][10] If you observe persistently low coupling efficiency, consider using a pseudoproline dipeptide approach if the sequence allows, or switching to a more potent phosphonium-based reagent like PyBOP.[7] Furthermore, the catalytic transfer hydrogenation for Cbz deprotection is preferred over direct H₂ gas hydrogenation on a solid support due to better reagent penetration and safety.[1]

• Trustworthiness & Self-Validation: A robust SPPS protocol is inherently self-validating at each step. The qualitative tests (Kaiser, chloranil) are critical checkpoints.[9] A negative coupling test validates the completion of the peptide bond formation, while a positive test after deprotection confirms the removal of the protecting group. For absolute certainty, especially during method development, a small amount of resin can be cleaved and the peptide analyzed by LC-MS to confirm the mass of the intermediate product. This iterative validation ensures that any potential failures are caught early, preventing the loss of valuable materials and time.

References

• Adams, E. (1976). Synthesis of peptides and derivatives of 3- and 4- hydroxyproline. International Journal of Peptide and Protein Research, 8(5), 503-16. [Link]

• Bhat, A. S., et al. (2018). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. PubMed Central, J Am Chem Soc, 140(45), 15432-15443. [Link]

• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

• Google Patents. (n.d.). Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide.

• Thieme. (n.d.). Synthesis of Peptides Containing Proline Analogues. Thieme. [Link]

• MDPI. (n.d.). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. MDPI. [Link]

• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS. DriveHQ. [Link]

• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• ResearchGate. (n.d.). Cbz deprotection conditions: screening of catalysts and sources of H2. ResearchGate. [Link]

• ResearchGate. (2023). How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS?. ResearchGate. [Link]

• MDPI. (n.d.). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. MDPI. [Link]

• Royal Society of Chemistry. (2024). Developing deprotectase biocatalysts for synthesis. Faraday Discussions. [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Springer. (2014). Methods and protocols of modern solid phase peptide synthesis. Springer. [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Mesa Labs. [Link]

• Springer Nature Experiments. (n.d.). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UCI Department of Chemistry. [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. AAPPTec. [Link]

• Organic & Biomolecular Chemistry. (2020). N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity. Organic & Biomolecular Chemistry, 18(16), 3045-3051. [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. [Link]

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Leveraging 1-N-Cbz-4-hydroxy-beta-proline as a Versatile Chiral Building Block in Modern Synthesis

An Application Guide for Researchers and Drug Development Professionals

Introduction: The Imperative of Chirality in Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the control of molecular three-dimensional structure is not merely an academic exercise but a critical determinant of biological activity, safety, and efficacy.[1][2] Chiral building blocks—molecular fragments with defined stereogenic centers—are the foundational components that allow chemists to construct complex, stereochemically pure molecules with precision.[1][3] Because biological targets like proteins and nucleic acids are themselves chiral, they exhibit strict stereoselectivity when interacting with drug molecules.[1][3] Consequently, a significant portion of newly approved drugs are single enantiomers, a trend driven by regulatory demands for better-defined pharmacology and toxicology profiles.[1][4]

Among the arsenal of available chiral synthons, derivatives of the amino acid proline are particularly powerful. Their rigid pyrrolidine ring provides a conformationally constrained scaffold, which is invaluable for designing peptidomimetics and small molecule inhibitors. This guide focuses on a particularly versatile derivative: 1-N-Cbz-4-hydroxy-beta-proline (specifically, the trans-(2S,4R) isomer is most common). The presence of the nitrogen-protecting carboxybenzyl (Cbz) group, a carboxylic acid, and a strategically placed hydroxyl group on its rigid scaffold makes it a trifunctionalized, stereochemically rich starting material for a multitude of synthetic transformations.

This document serves as a detailed application note and protocol guide, exploring the strategic use of 1-N-Cbz-4-hydroxy-beta-proline in the synthesis of complex molecular architectures, including β-lactams, functionalized proline analogs, and other pharmacologically relevant scaffolds.

Molecular Profile and Strategic Advantages

1-N-Cbz-4-hydroxy-beta-proline, derived from the naturally abundant 4-hydroxy-L-proline, offers three distinct points for chemical modification, providing exceptional synthetic flexibility.

• N-Cbz Protecting Group: The carboxybenzyl group provides robust protection for the ring nitrogen, preventing unwanted side reactions during synthesis.[5] It is stable to a wide range of conditions but can be cleanly removed via catalytic hydrogenation, a mild and efficient deprotection strategy.

• C2-Carboxylic Acid: This functional group is a primary handle for amide bond formation, esterification, or reduction, serving as the key attachment point in peptide synthesis or for further elaboration of the molecular framework.

• C4-Hydroxyl Group: This secondary alcohol is the cornerstone of the molecule's versatility. It can be oxidized to a ketone, inverted stereochemically via a Mitsunobu reaction, or converted into a good leaving group for SN2 displacement, allowing for the introduction of a vast array of functional groups with high stereocontrol.[6][7] This "proline editing" approach enables the creation of diverse libraries of proline analogs from a single starting material.[7]

Property	Value
CAS Number	13504-85-3[5][8]
Molecular Formula	C₁₃H₁₅NO₅[8]
Molecular Weight	265.26 g/mol [8]
Appearance	White to off-white solid or viscous oil[5][8]
Melting Point	104-107 °C[8]
Optical Activity	[α]²⁰/D ~ -54° (c=2% in ethanol)[8]
Solubility	Sparingly soluble in water; soluble in DMF, Dichloromethane, Ethyl Acetate[5][8]

Application I: Diastereoselective Synthesis of Spiro-β-Lactams via Staudinger Cycloaddition

The β-lactam is a four-membered cyclic amide that forms the core structural motif of penicillin and other vital antibiotics.[9][10] The Staudinger [2+2] cycloaddition between a ketene and an imine is a classic and powerful method for constructing this ring system.[11] When a chiral acid chloride derived from 1-N-Cbz-4-hydroxy-beta-proline is used as the ketene precursor, the stereocenter at C-4 can effectively direct the stereochemical outcome of the cycloaddition, leading to the formation of optically active spiro-β-lactams.[12][13]

The hydroxyl group at the C-4 position is typically converted to a sulfonyloxy group (e.g., mesylate or tosylate). This modification serves a dual purpose: it acts as a chiral directing group and can later be "sacrificed" or displaced to introduce further functionality.[13]

Fig 1. Workflow for Staudinger Spiro-β-lactam Synthesis.

Protocol: Synthesis of a Proline-Derived Spiro-β-Lactam

This protocol is adapted from methodologies described for the Staudinger reaction using proline derivatives.[12][13]

Objective: To synthesize a diastereomerically enriched spiro-β-lactam via the Staudinger reaction between an imine and a ketene generated in situ from a 1-N-Cbz-4-sulfonyloxyproline derivative.

Materials and Reagents:

Reagent	M.W.	Amount	Moles
N-Cbz-(2S,4R)-4-mesyloxyproline	343.35	343 mg	1.0 mmol
Oxalyl Chloride	126.93	0.11 mL	1.3 mmol
N-Benzylideneaniline (Imine)	181.24	181 mg	1.0 mmol
Triethylamine (Et₃N)	101.19	0.28 mL	2.0 mmol
Dichloromethane (DCM), dry	-	20 mL	-
Diethyl Ether	-	As needed	-
Hexanes	-	As needed	-

Procedure:

• Acid Chloride Formation: To a flame-dried, argon-purged round-bottom flask, add N-Cbz-(2S,4R)-4-mesyloxyproline (1.0 mmol) and dry DCM (10 mL). Cool the solution to 0 °C in an ice bath.

• Add oxalyl chloride (1.3 mmol) dropwise, followed by one drop of dry DMF (catalyst).

• Allow the reaction to warm to room temperature and stir for 2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude acid chloride, which is used immediately in the next step.

• Cycloaddition Reaction: Dissolve the crude acid chloride and the imine (1.0 mmol) in dry DCM (10 mL) under an argon atmosphere and cool the mixture to -78 °C (dry ice/acetone bath).

• Slowly add a solution of triethylamine (2.0 mmol) in dry DCM (5 mL) dropwise over 30 minutes. The triethylamine serves as the base to generate the ketene in situ.

• After the addition is complete, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight (approx. 16 hours).

• Work-up and Purification: Quench the reaction by adding saturated aqueous NH₄Cl solution (15 mL). Separate the organic layer, and extract the aqueous layer with DCM (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the two diastereomeric spiro-β-lactams, which can be separated and characterized.

Expected Outcome: The reaction typically affords a mixture of two diastereomers in good total yield, with one diastereomer being majorly favored due to the directing effect of the chiral center at C-4.[12]

Application II: A Hub for Functional Group Interconversion - "Proline Editing"

The true power of 1-N-Cbz-4-hydroxy-beta-proline lies in the synthetic versatility of its C-4 hydroxyl group. This functionality can be stereospecifically manipulated to generate a diverse portfolio of proline analogs, a strategy termed "proline editing".[6][7] This is particularly valuable in solid-phase peptide synthesis, where a single peptide sequence containing a hydroxyproline residue can be modified post-synthesis to create a library of peptides with different functionalities at that position.[7]

Key Transformations at the C-4 Position:

• Oxidation: The secondary alcohol can be oxidized (e.g., using Dess-Martin periodinane or Swern oxidation) to form a 4-oxoproline derivative. This introduces a ketone, a valuable electrophilic handle for further reactions like reductive amination or oxime ligation.[7]

• Stereochemical Inversion (Mitsunobu Reaction): Treatment with a nucleophile (e.g., p-nitrobenzoic acid) under Mitsunobu conditions (DEAD/PPh₃) results in an SN2 reaction, cleanly inverting the stereochemistry at C-4 from R to S. Subsequent hydrolysis provides the cis-4-hydroxyproline isomer.[6][7]

• SN2 Displacement: The hydroxyl group can be converted into a good leaving group (e.g., tosylate, mesylate, or halide). Subsequent reaction with a wide range of nucleophiles (azides, thiols, amines, fluorides) allows for the stereospecific introduction of new functional groups with inversion of configuration.[7]

Fig 2. Key synthetic routes in "Proline Editing".

Protocol: SN2 Azidation of 1-N-Cbz-4-hydroxy-beta-proline Methyl Ester

This protocol demonstrates the conversion of the hydroxyl group to an azide with inversion of stereochemistry, a key step for introducing a bioorthogonal handle for "click" chemistry.

Objective: To synthesize methyl (2S,4S)-1-(benzyloxycarbonyl)-4-azidopyrrolidine-2-carboxylate from the corresponding (2S,4R)-hydroxyproline derivative.

Materials and Reagents:

Reagent	M.W.	Amount	Moles
N-Cbz-(2S,4R)-hydroxyproline Me Ester	279.29	279 mg	1.0 mmol
p-Toluenesulfonyl chloride (TsCl)	190.65	286 mg	1.5 mmol
Pyridine, dry	79.10	~5 mL	-
Sodium Azide (NaN₃)	65.01	195 mg	3.0 mmol
Dimethylformamide (DMF), dry	73.09	10 mL	-
Ethyl Acetate (EtOAc)	-	As needed	-

Procedure:

• Tosylation (Step 1): Dissolve N-Cbz-(2S,4R)-hydroxyproline methyl ester (1.0 mmol) in dry pyridine (5 mL) in a round-bottom flask and cool to 0 °C.

• Add p-toluenesulfonyl chloride (1.5 mmol) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into ice-water (50 mL) and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers sequentially with cold 1M HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄, filter, and concentrate to yield the crude tosylate, which can be used directly.

• Azidation (Step 2): Dissolve the crude tosylate from the previous step in dry DMF (10 mL).

• Add sodium azide (3.0 mmol) and heat the mixture to 80 °C.

• Stir at 80 °C for 12-18 hours. Monitor the reaction by TLC for the disappearance of the tosylate.

• Work-up and Purification: After cooling to room temperature, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

• Wash the combined organic layers with brine (3 x 30 mL) to remove DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the desired (2S,4S)-azidoproline derivative.

Conclusion and Future Outlook

1-N-Cbz-4-hydroxy-beta-proline is far more than a simple protected amino acid; it is a powerful and versatile chiral platform. Its trifunctional nature allows for orthogonal chemical manipulations, enabling the construction of complex and stereochemically defined molecules. The applications detailed herein—the diastereoselective synthesis of spiro-β-lactams and the strategic functionalization via "proline editing"—represent only a fraction of its potential. Its use extends to the synthesis of polyhydroxylated pyrrolidines as glycosidase inhibitors, conformationally constrained peptides, and as a chiral catalyst or ligand in asymmetric synthesis.[14][15] For researchers, scientists, and drug development professionals, mastering the chemistry of this building block opens a gateway to novel chemical entities with precisely controlled three-dimensional architectures, accelerating the discovery of next-generation therapeutics.

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• Novel Asymmetric Approach to Proline-Derived Spiro-β-lactams. Request PDF.
• The Synthesis of β-Lactams. Organic Reactions.
• Regio- and stereo-selective hydroxylation of proline and epimerization...
• Highly diastereo- and enantioselective direct aldol reactions of aldehydes and ketones catalyzed by siloxyproline in the presence of w
• Recent advances in β-lactam synthesis. Organic & Biomolecular Chemistry (RSC Publishing).
• Stereoselective Synthesis of Qu
• Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry (RSC Publishing).
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• Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms. Bioresources and Bioprocessing.
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• Diastereoselective synthesis of the 4-methylproline derivatives.
• Enantiospecific and Stereoselective Synthesis of Polyhydroxylated Pyrrolidines and Indolizidines

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Application Notes and Protocols for the Step-by-Step Cbz Deprotection of Hydroxyproline Derivatives

Introduction

The benzyloxycarbonyl (Cbz or Z) protecting group is a cornerstone in peptide synthesis and the development of complex pharmaceutical intermediates.[1] Its stability under various conditions and reliable removal make it an invaluable tool for selectively masking amine functionalities.[1] Hydroxyproline, a critical non-standard amino acid, plays a pivotal role in the structure of collagen and has been incorporated into numerous therapeutic agents. The synthesis of peptides and complex molecules containing hydroxyproline often necessitates the use of N-Cbz-protected derivatives.[2] Consequently, the efficient and clean removal of the Cbz group is a crucial step to yield the final active molecule.[3]

This comprehensive guide provides detailed application notes and step-by-step protocols for the deprotection of Cbz-hydroxyproline derivatives. It is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights, troubleshooting advice, and a comparative overview of the most effective methodologies.

The Chemistry of Cbz Deprotection: A Mechanistic Overview

The most prevalent and mildest method for Cbz group removal is catalytic hydrogenolysis.[4][5] This reaction involves the cleavage of the benzyl C-O bond by hydrogen, facilitated by a palladium catalyst.[4] The process begins with the adsorption of the Cbz-protected hydroxyproline derivative onto the surface of the palladium catalyst. Concurrently, molecular hydrogen (or a hydrogen donor) adsorbs onto the catalyst and dissociates into reactive hydrogen atoms.[4] These atoms then facilitate the cleavage of the benzylic C-O bond, leading to the formation of an unstable carbamic acid intermediate and toluene. The carbamic acid readily decarboxylates to yield the deprotected amine (hydroxyproline derivative) and carbon dioxide.[4][6]

Visualization of the Cbz Deprotection Workflow

Caption: General workflow for Cbz deprotection of hydroxyproline derivatives.

Experimental Protocols

The choice of the specific protocol for Cbz deprotection depends on several factors, including the scale of the reaction, the presence of other sensitive functional groups in the molecule, and the available equipment. Below are detailed, step-by-step protocols for the most common and effective methods.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C) and Hydrogen Gas

This is the most widely used method for Cbz deprotection due to its efficiency and clean byproducts (toluene and carbon dioxide are easily removed).[7]

Materials:

• Cbz-protected hydroxyproline derivative

• 10% Palladium on carbon (Pd/C), 5-10 mol%[4]

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas supply (balloon or hydrogenation apparatus)[4]

• Inert gas (Nitrogen or Argon)

• Celite® for filtration

Procedure:

• Dissolution: In a flask suitable for hydrogenation, dissolve the Cbz-protected hydroxyproline derivative (1.0 equivalent) in methanol or ethanol.[4]

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the solution under an inert atmosphere.[4]

• Hydrogenation Setup: Securely attach the flask to a hydrogenation apparatus or fit it with a hydrogen-filled balloon.[4]

• Inert Gas Purge: Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three to five times to ensure the removal of oxygen.[3]

• Hydrogen Introduction: Evacuate the flask one final time and introduce hydrogen gas. For a balloon setup, simply allow the balloon to fill the flask. For a hydrogenation apparatus, pressurize the vessel to the desired pressure (typically atmospheric to 50 psi).[7][8]

• Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous agitation is crucial for efficient contact between the substrate, catalyst, and hydrogen.[8]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] The reaction is typically complete within 2-24 hours.[3]

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.[3]

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.[8] Wash the Celite® pad with the reaction solvent to ensure complete recovery of the product.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the deprotected hydroxyproline derivative.

Protocol 2: Catalytic Transfer Hydrogenation using Ammonium Formate

This method is a safer alternative to using hydrogen gas, particularly for larger-scale reactions, as it avoids the handling of flammable H₂.[4][9] Ammonium formate serves as the in-situ hydrogen donor.

Materials:

• Cbz-protected hydroxyproline derivative

• 10% Palladium on carbon (Pd/C), 5-10 mol%[4]

• Ammonium formate (HCOONH₄), 3-5 equivalents[4]

• Methanol (MeOH) or Ethanol (EtOH)

• Celite® for filtration

Procedure:

• Dissolution: Dissolve the Cbz-protected hydroxyproline derivative (1.0 equivalent) in methanol or ethanol in a round-bottom flask.[4]

• Reagent Addition: To this solution, add 10% Pd/C (5-10 mol%) followed by ammonium formate (3-5 equivalents).[4]

• Reaction: Stir the mixture at room temperature. Gentle heating may be applied if the reaction is sluggish.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Aqueous Work-up: Perform an aqueous work-up by adding water to the filtrate and extracting the product with a suitable organic solvent (e.g., ethyl acetate).[4] This step is crucial to remove the excess ammonium formate.[10]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected product.

Protocol 3: Acidic Cleavage using Hydrogen Bromide in Acetic Acid

This method is particularly useful for substrates that contain functional groups sensitive to hydrogenation.[4]

Materials:

• Cbz-protected hydroxyproline derivative

• 33% Hydrogen bromide (HBr) in acetic acid (AcOH)[4]

• Anhydrous diethyl ether

Procedure:

• Dissolution: Dissolve the Cbz-protected hydroxyproline derivative (1.0 equivalent) in a minimal amount of 33% HBr in acetic acid at room temperature.[8]

• Reaction: Stir the mixture at room temperature. The reaction time can vary from 2 to 16 hours.[4]

• Monitoring: Monitor the reaction by TLC or LC-MS.[11]

• Precipitation: Upon completion, add a large volume of cold anhydrous diethyl ether to the reaction mixture to precipitate the product, which is typically obtained as the hydrobromide salt.[3]

• Isolation: Collect the precipitated solid by filtration, washing thoroughly with diethyl ether to remove residual acetic acid and benzyl bromide.[3]

• Drying: Dry the product under vacuum.

Comparative Overview of Deprotection Methods

Deprotection Method	Key Reagents & Conditions	Advantages	Potential Challenges & Side Reactions
Catalytic Hydrogenation	H₂ gas, Pd/C catalyst, in an alcohol solvent (e.g., Methanol, Ethanol).[3]	High efficiency, clean byproducts (toluene and CO₂).[3]	Requires specialized hydrogenation equipment; potential for catalyst poisoning; risk of over-reduction of other functional groups.[3]
Catalytic Transfer Hydrogenation	Hydrogen donor (e.g., ammonium formate), Pd/C catalyst, in a suitable solvent.[5]	Avoids the use of flammable H₂ gas; generally milder conditions.[3]	May require elevated temperatures; incomplete reactions can occur; potential for side reactions depending on the hydrogen donor.[3]
Acidic Hydrolysis	HBr in acetic acid.[4]	Effective for substrates with reducible functional groups.[7]	Harsh acidic conditions may not be suitable for all substrates; potential for alkylation of the imidazole ring in histidine-containing peptides.[3]

Troubleshooting Common Issues in Cbz Deprotection

Even with well-established protocols, challenges can arise during Cbz deprotection. Here are some common issues and their solutions:

Issue 1: Incomplete or Sluggish Reaction

• Potential Cause: Catalyst Poisoning. Palladium catalysts are highly susceptible to poisoning by sulfur-containing compounds.[8]

  • Solution: Ensure the starting material is of high purity. If sulfur is present in the substrate, consider using a higher catalyst loading or an alternative deprotection method like acidic cleavage.[8][12]

• Potential Cause: Poor Catalyst Activity. The activity of Pd/C can vary between batches and diminish over time.[8]

  • Solution: Use a fresh batch of high-quality catalyst. For particularly challenging substrates, a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C) can be employed.[5][11]

• Potential Cause: Insufficient Hydrogen Pressure. Atmospheric pressure may not be sufficient for some substrates.[7]

  • Solution: Increase the hydrogen pressure, for instance, to 50 psi or higher.[8]

• Potential Cause: Inadequate Mixing. In a heterogeneous reaction, efficient mixing is critical.[8]

  • Solution: Ensure vigorous stirring or agitation of the reaction mixture.[8]

• Potential Cause: Product Inhibition. The deprotected amine product can sometimes coordinate to the palladium catalyst, inhibiting its activity.[8]

  • Solution: Adding a small amount of a weak acid, like acetic acid, can protonate the product amine, reducing its coordination to the catalyst.[8]

Issue 2: Observation of Unexpected Side Products

• Potential Cause: Over-reduction. Other functional groups like alkenes, alkynes, nitro groups, and aryl halides can be reduced under hydrogenation conditions.[7]

  • Solution: Catalytic transfer hydrogenation often offers better selectivity.[7] Alternatively, non-reductive methods like acidic cleavage should be considered.[7]

• Potential Cause: N-Benzylation. Formation of an N-benzyl side product can occur, especially if the reaction stalls.[7]

  • Solution: Ensure a sufficient supply of hydrogen and that the reaction goes to completion.

• Potential Cause: Acetylation during Acidic Cleavage. If acetic acid is used as the solvent with HBr, the deprotected amine can be acetylated.[7]

  • Solution: Use a non-nucleophilic acid/solvent system, such as HCl in dioxane.[7]

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete catalytic hydrogenolysis reactions.

Conclusion

The deprotection of Cbz-hydroxyproline derivatives is a critical transformation in the synthesis of peptides and complex molecules. A thorough understanding of the reaction mechanisms, careful selection of the deprotection method, and meticulous execution of the experimental protocols are paramount for achieving high yields and purity. This guide provides the necessary framework for researchers to confidently and successfully perform Cbz deprotection, troubleshoot potential issues, and advance their synthetic endeavors.

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Cbz Deprotection Reactions.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Palladium on Carbon in Hydrogenolysis Reactions.
• Benchchem. (2025). Application Notes and Protocols for the Removal of the Cbz Protecting Group.
• Benchchem. (2025).
• Chemistry Stack Exchange. (2016). Deprotection of carboxybenzyl (Cbz) in the presence of Methyl ester?
• Benchchem. (2025). Technical Support Center: Troubleshooting Cbz Deprotection Failures.
• Benchchem. (n.d.). How to improve the efficiency of Cbz group removal.
• ECHEMI. (n.d.). Deprotection of carboxybenzyl (Cbz) in the presence of Methyl ester?
• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• Gowda, D. C. (n.d.). Ammonium formate catalytic transfer hydrogenation: A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry.
• Anonymous. (2023, May 26). After ammonium formate debenzylation or Cbz, the follow-up may cause this side reaction!
• Benchchem. (2025).
• Request PDF. (2025).
• ChemicalBook. (2025). N-Cbz-Hydroxy-L-proline.
• ResearchGate. (2018).
• ScienceDirect. (2021). Hydroxyproline-derived biomimetic and biodegradable polymers.
• Benchchem. (n.d.). The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group.

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• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Efficient Coupling of 1-N-Cbz-4-hydroxy-beta-proline in Peptide Synthesis

Introduction: Navigating the Challenges of a Unique Amino Acid

The incorporation of non-canonical amino acids into peptide scaffolds is a cornerstone of modern medicinal chemistry, offering pathways to enhanced proteolytic stability, refined conformational control, and novel pharmacophore presentations. Among these, β-amino acids are of particular interest for their ability to induce unique secondary structures, such as helices and turns, that are inaccessible to their α-amino acid counterparts.

This guide focuses on the specific challenges and optimal coupling strategies for 1-N-Cbz-4-hydroxy-beta-proline , a structurally complex building block. Its successful incorporation demands a nuanced approach that accounts for three primary characteristics:

• Steric Hindrance: The N-Cbz protecting group, combined with the inherent bulk of the proline ring, creates a sterically demanding environment around the carboxyl group, which can significantly impede the rate of amide bond formation.[1][2]

• A Secondary Amine Nucleophile: As a proline derivative, the N-terminal amine for the subsequent coupling is a secondary amine, which is less nucleophilic than a primary amine, further complicating the formation of the peptide bond.

• Reactive Hydroxyl Group: The C4-hydroxyl group is a potential site for side reactions, most notably O-acylation, during the carboxyl activation step. This can lead to undesired branching and product heterogeneity.[3]

This document provides a detailed framework for researchers, scientists, and drug development professionals to effectively utilize 1-N-Cbz-4-hydroxy-beta-proline, ensuring high coupling efficiency and chemical fidelity in peptide synthesis.

Core Principles & Strategic Considerations

The successful incorporation of this hindered amino acid hinges on a deliberate selection of reagents and conditions that favor the desired N-acylation pathway while suppressing potential side reactions. The following considerations are paramount.

The Imperative of Hydroxyl Group Protection

While peptide synthesis has been performed with unprotected hydroxyl groups on residues like serine or threonine, the risk of side reactions increases with sterically hindered couplings that require longer reaction times or more potent activators.[3] In the case of 1-N-Cbz-4-hydroxy-beta-proline, O-acylation of the hydroxyl group by the activated carboxylate of the same or another amino acid is a significant risk.

Recommendation: For maximal fidelity, especially during the synthesis of complex or long peptides, the C4-hydroxyl group should be protected. The choice of protecting group must be orthogonal to the N-α-Cbz group and the primary N-terminal protection strategy (e.g., Fmoc or Boc). Acid-labile groups like tert-butyl (tBu) or trityl (Trt) are excellent choices for Fmoc-based solid-phase peptide synthesis (SPPS), as they are cleaved simultaneously with other side-chain protecting groups during final TFA treatment.[4]

Selecting a High-Efficacy Coupling Reagent

Standard carbodiimide activators like DCC or DIC, even with additives, often prove inefficient for coupling sterically hindered amino acids, leading to low yields.[2] Modern peptide synthesis relies on more potent phosphonium and aminium/uronium salt-based reagents that generate highly reactive intermediates.[5][6]

• Aminium/Uronium Salts (HATU, HCTU): These reagents react with the carboxylic acid to form highly reactive OAt (from HATU) or OBt (from HBTU/HCTU) esters.[5] HATU is generally considered one of the most efficient coupling reagents due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt leaving group, making it exceptionally effective for difficult couplings.[5]

• Phosphonium Salts (PyBOP, PyAOP): These reagents also generate active esters and are known for their high reactivity and good solubility.[6][7] PyBOP, a classic phosphonium salt, is a robust choice, while PyAOP offers reactivity comparable to HATU.[5][7] A key advantage of phosphonium salts is the avoidance of guanidinylation side reactions that can occur with aminium-based reagents.[5]

Recommendation: For 1-N-Cbz-4-hydroxy-beta-proline, HATU or PyAOP are the preferred reagents due to their superior performance in sterically demanding couplings.[2][5]

The Role of Solvent and Base

The choice of solvent and base is critical for maintaining a homogenous reaction environment and minimizing side reactions, particularly racemization.

• Solvent: High-purity, polar aprotic solvents such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are standard. For sequences prone to aggregation, NMP or the addition of chaotropic salts may be beneficial.

• Base: A non-nucleophilic, sterically hindered tertiary amine is required to facilitate the activation and coupling steps without causing premature cleavage or other side reactions.[6] N,N-Diisopropylethylamine (DIPEA) is the most common choice.[6] For residues particularly sensitive to racemization, the weaker base 2,4,6-collidine can be considered.[6]

Visualizing the Workflow and Reaction

A logical workflow is essential for planning the synthesis. The following diagram outlines the key decision points for incorporating 1-N-Cbz-4-hydroxy-beta-proline.

Caption: Decision workflow for coupling 1-N-Cbz-4-hydroxy-beta-proline.

The following diagram illustrates the key chemical transformations during the coupling process using HATU.

Caption: Simplified reaction scheme for HATU-mediated coupling.

Comparative Analysis of Coupling Reagents

The choice of coupling reagent is the most critical parameter. The table below summarizes the properties of recommended reagents for this application.

Reagent	Reagent Class	Relative Efficiency (Hindered)	Key Advantages	Potential Drawbacks
HATU	Aminium Salt	Very High	Extremely fast and efficient; low racemization due to HOAt byproduct.[5]	Higher cost; can cause guanidinylation of the free amine if used in large excess.[5]
HCTU	Aminium Salt	High	More cost-effective than HATU; very fast and efficient.[5]	Based on the less reactive 6-Cl-HOBt compared to HOAt.
PyBOP	Phosphonium Salt	High	No guanidinylation side products; excellent solubility.[6][7]	Produces carcinogenic HMPA byproduct in situ (though minimal); less reactive than HATU.[7]
PyAOP	Phosphonium Salt	Very High	Combines the benefits of phosphonium salts (no guanidinylation) with the high reactivity of an OAt leaving group.[5]	High cost.
DIC/OxymaPure	Carbodiimide	Medium	Cost-effective; soluble urea byproduct is easy to remove; OxymaPure is a safe and effective additive.[5][6]	Generally slower and less efficient for highly hindered couplings compared to onium salts.

Detailed Experimental Protocols

These protocols are designed for standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS) on a 0.1 mmol scale. Adjust quantities accordingly for different scales. Assume the use of a protected derivative, e.g., 1-N-Cbz-4-O-tBu-beta-proline .

Protocol 1: High-Efficacy Coupling with HATU

This protocol is recommended for achieving the highest possible yield and purity.

• Resin Preparation: Swell the peptide-resin (with a free N-terminal amine) in DMF for 30 minutes. Drain the solvent.

• Amino Acid Activation:

  • In a separate vessel, dissolve 1-N-Cbz-4-O-tBu-beta-proline (0.4 mmol, 4 eq).

  • Add HATU (0.39 mmol, 3.9 eq).

  • Add DMF to dissolve the solids (approx. 2 mL).

  • Add DIPEA (0.8 mmol, 8 eq).

  • Allow the solution to pre-activate for 1-2 minutes. The solution may change color.

• Coupling Reaction:

  • Add the activated amino acid solution to the drained peptide-resin.

  • Ensure the resin is fully submerged. Agitate the reaction vessel (e.g., via shaker or nitrogen bubbling) at room temperature for 2-4 hours.

• Monitoring:

  • Take a small sample of resin beads, wash thoroughly with DMF and DCM, and perform a Kaiser test.[8]

  • A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), proceed to step 5.

• Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin extensively with DMF (3x), DCM (3x), and DMF (3x) to remove all excess reagents and byproducts.

• Optional Recoupling: If the Kaiser test remains positive, drain the resin and repeat steps 2-5.

Protocol 2: Cost-Effective Coupling with DIC/OxymaPure

This protocol provides a balance between cost and efficiency and is suitable for less demanding sequences.

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes and drain.

• Reagent Solution Preparation:

  • In a separate vessel, dissolve 1-N-Cbz-4-O-tBu-beta-proline (0.4 mmol, 4 eq) and Oxyma Pure (0.4 mmol, 4 eq) in DMF (approx. 2 mL).

• Coupling Reaction:

  • Add the amino acid/Oxyma solution to the drained peptide-resin.

  • Add DIC (0.4 mmol, 4 eq) to the slurry.

  • Agitate the reaction vessel at room temperature for 4-6 hours. Note the potentially longer reaction time compared to HATU.

• Monitoring & Washing: Follow steps 4 and 5 from Protocol 1. If coupling is incomplete, a second coupling using the same protocol or switching to Protocol 1 is recommended.

Troubleshooting Common Issues

Problem	Observation	Probable Cause(s)	Recommended Solution(s)
Incomplete Coupling	Positive Kaiser test after standard coupling time.	High steric hindrance; peptide aggregation on resin.	1. Extend Reaction Time: Allow the coupling to proceed overnight. 2. Double Couple: Perform a second full coupling cycle. 3. Increase Temperature: Gently warm the reaction to 30-35°C. 4. Switch Reagent: If using DIC/Oxyma, switch to HATU or PyAOP for the recoupling step.
Unexpected Mass (+Acyl)	Mass spectrometry of the final peptide shows a mass corresponding to the desired peptide + an additional amino acid mass.	O-acylation of an unprotected C4-hydroxyl group.	1. Protect the Hydroxyl Group: Resynthesize the peptide using a hydroxyl-protected derivative (e.g., -O-tBu). 2. Use Milder Conditions: Reduce reagent equivalents and reaction time if protection is not feasible, though this may compromise yield.
Diketopiperazine Formation	Significant loss of peptide from the resin if the beta-proline is the second residue in the sequence.	Intramolecular cyclization of the N-terminal deprotected dipeptide.[9][10]	1. Use 2-Chlorotrityl Resin: The bulky linker of this resin sterically inhibits diketopiperazine formation.[9] 2. Couple as a Dipeptide: Synthesize the first two amino acids as a dipeptide unit in solution and couple it to the resin, bypassing the problematic dipeptide-resin intermediate.

Conclusion

The successful incorporation of 1-N-Cbz-4-hydroxy-beta-proline is a challenging yet achievable goal that unlocks new possibilities in peptide design. Success is predicated on a rational strategy that acknowledges the molecule's inherent steric bulk and reactive hydroxyl group. By selecting high-potency onium salt-based coupling reagents like HATU, employing an orthogonal protection strategy for the C4-hydroxyl group, and carefully monitoring the reaction progress, researchers can reliably integrate this valuable building block into complex peptide structures, paving the way for novel therapeutics and biological probes.

References

• Katritzky, A. R., Todadze, E., Angrish, P., & Draghici, B. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794–5801. [Link]

• Belsito, M., et al. (2018). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society. [Link]

• Request PDF. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]

• AAPPTEC. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• de la Torre, B. G., & Albericio, F. (2014). Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides. Organic & Biomolecular Chemistry, 12(35), 6894–6907. [Link]

• Thieme. Synthesis of Peptides Containing Proline Analogues. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Dilun Biotechnology. Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Belsito, M., et al. (2018). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. PubMed. [Link]

• Kiso, Y., et al. (2001). Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone. The Journal of Organic Chemistry, 66(13), 4759–4767. [Link]

• Royal Society of Chemistry. Amide bond formation: beyond the dilemma between activation and racemisation. [Link]

• Google Patents. Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide.

• MDPI. Peptides Incorporating 3,4-Dihydroxyprolines: Synthesis and Structural Study. [Link]

• MDPI. Amide Bond Activation of Biological Molecules. [Link]

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• 3. Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 肽偶联剂选择指南 [sigmaaldrich.com]
• 6. bachem.com [bachem.com]
• 7. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [m.peptidescientific.com]
• 8. scispace.com [scispace.com]
• 9. peptide.com [peptide.com]
• 10. US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide - Google Patents [patents.google.com]

The Strategic Application of 1-N-Cbz-4-hydroxy-beta-proline in Modern Drug Discovery

This document serves as a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic applications of 1-N-Cbz-4-hydroxy-beta-proline. We will delve into the unique chemical properties of this chiral building block and explore its role in constructing sophisticated therapeutic agents, supported by field-proven insights and detailed experimental protocols.

Introduction: A Scaffold of Untapped Potential

In the landscape of chiral building blocks for drug discovery, proline and its derivatives have long held a position of prominence.[1] However, the focus has overwhelmingly been on L-proline, an alpha-amino acid. Its lesser-known constitutional isomer, beta-proline (pyrrolidine-3-carboxylic acid), offers a distinct and valuable scaffold for medicinal chemistry. The subject of this guide, 1-N-Cbz-4-hydroxy-beta-proline, combines the key features of this unique scaffold with a strategically placed hydroxyl group and a standard amine protecting group, making it a versatile precursor for a new generation of therapeutics.

The fundamental difference lies in the placement of the carboxylic acid group at the 3-position of the pyrrolidine ring, as opposed to the 2-position in alpha-proline. This seemingly minor change has profound stereochemical and conformational consequences, allowing chemists to design molecules with novel backbone geometries and enhanced metabolic stability.[2][3] The benzyloxycarbonyl (Cbz) group provides robust protection for the secondary amine, which is essential for preventing unwanted side reactions during multi-step syntheses, while the hydroxyl group serves as a versatile handle for further functionalization.[4]

Caption: Chemical structure of 1-N-Cbz-4-hydroxy-beta-proline.

Core Applications in Medicinal Chemistry

The utility of 1-N-Cbz-4-hydroxy-beta-proline stems from its ability to impart conformational constraint and introduce specific stereochemical features into a target molecule. This makes it particularly valuable in three key areas.

Peptidomimetics and Conformationally Constrained Analogs

A primary challenge in peptide-based drug development is their susceptibility to proteolytic degradation. Incorporating non-natural amino acids, particularly beta-amino acids, into a peptide sequence is a well-established strategy to overcome this limitation. The beta-proline scaffold forces a different backbone torsion angle compared to its alpha-analog, leading to unique and predictable secondary structures (e.g., β-turns, helices) and enhanced resistance to peptidases.[2][5]

The Cbz-protected building block is an ideal starting point for solid-phase or solution-phase synthesis of these peptidomimetics. The carboxylic acid can be activated for standard amide bond formation, while the hydroxyl group can be used to introduce further diversity or create cyclized, constrained peptides.[6]

Caption: General workflow for incorporating the building block into a peptidomimetic.

Scaffolds for Ion Channel Modulators

The rigid pyrrolidine ring is an excellent scaffold for positioning pharmacophoric groups in the defined 3D space of an ion channel pore. Research into novel sodium channel blockers has demonstrated the potential of beta-proline derivatives in this area.

Specifically, N-benzylated beta-proline amides, derived from beta-proline, have been identified as potent, use-dependent blockers of the Nav1.4 sodium channel.[7] In these analogs, the pyrrolidine ring serves to rigidly constrain the pharmacophore, optimizing its interaction with the receptor binding site. The synthesis of such molecules relies on the initial preparation of a protected beta-proline derivative, for which 1-N-Cbz-4-hydroxy-beta-proline is a suitable, albeit more functionalized, starting material.

Compound Modification	Observed Activity	Rationale/Insight
N-Benzylation of beta-proline amide	Increased potency and use-dependence[7]	The lipophilic benzyl group enhances hydrophobic interactions within the ion channel binding pocket.
Pyrrolidine vs. Piperidine Ring	Pyrrolidine was found to be crucial for potency[7]	Highlights the importance of the five-membered ring's specific conformation and the atomic distances it enforces.
Xylidine Amide Group	Critical for activity[7]	The electronic properties of this aromatic group are essential for binding interactions.
Caption: Table summarizing Structure-Activity Relationships (SAR) for beta-proline-based sodium channel blockers.

Precursors for Novel Heterocyclic Systems and Antiviral Agents

The pyrrolidine ring is a privileged scaffold found in over 20 FDA-approved drugs, including agents for diabetes (DPP-IV inhibitors), viral infections, and neurological disorders.[8][9] The functional handles on 1-N-Cbz-4-hydroxy-beta-proline make it an excellent starting point for the synthesis of more complex, substituted pyrrolidines and other fused heterocyclic systems.

While direct antiviral activity of this specific compound is not documented, its structural motifs are highly relevant. Many antiviral drugs are peptidomimetics or contain non-proteinogenic amino acids designed to inhibit viral proteases or other enzymes.[10] Furthermore, various heterocyclic amine derivatives have shown potent, broad-spectrum antiviral activity against both RNA and DNA viruses.[11][12] This building block provides a chiral, constrained core that can be elaborated into novel compounds for screening in antiviral assays.

Detailed Experimental Protocols

The following protocols are designed to be self-validating and provide clear causality for the experimental choices made.

Protocol 1: Synthesis of 1-N-Cbz-4-hydroxy-beta-proline

Rationale: This foundational protocol describes the protection of the secondary amine of a commercially available hydroxy-beta-proline. The use of sodium bicarbonate provides the basic conditions necessary to deprotonate the amine for nucleophilic attack on benzyl chloroformate (Cbz-Cl). A mixed solvent system (water/dioxane) is often used to solubilize both the polar amino acid and the less polar Cbz-Cl.[13][14]

Materials:

• (3S,4R)-4-hydroxypyrrolidine-3-carboxylic acid

• Sodium Bicarbonate (NaHCO₃)

• Benzyl Chloroformate (Cbz-Cl)

• 1,4-Dioxane

• Deionized Water

• Ethyl Acetate (EtOAc)

• Saturated Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Hydrochloric Acid (3M HCl)

Procedure:

• Dissolution: In a round-bottom flask, dissolve (3S,4R)-4-hydroxypyrrolidine-3-carboxylic acid (1.0 eq.) and sodium bicarbonate (2.5 eq.) in a 10:1 mixture of water and 1,4-dioxane.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is critical to control the exothermicity of the reaction and minimize side reactions of the Cbz-Cl.

• Addition of Protecting Group: Add benzyl chloroformate (1.05 eq.) dropwise to the stirred solution over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously overnight. Monitor reaction completion by TLC (e.g., in 10% MeOH/DCM with ninhydrin stain; the starting material will be positive, the product negative).

• Work-up (Acidification): Once complete, cool the mixture back to 0 °C and carefully acidify to pH ~2 with 3M HCl. This protonates the product's carboxylic acid, making it extractable into an organic solvent.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes). The product will move to the organic phase.

• Washing: Combine the organic layers and wash with saturated brine (1x volume) to remove residual water and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the title compound, typically as a viscous oil or white solid. The product is often pure enough for subsequent steps without further purification.

Protocol 2: Amide Coupling with an Amino Acid Ester

Rationale: This protocol demonstrates the core application of the building block in forming a peptide bond. A carbodiimide, such as EDC, is used to activate the carboxylic acid, forming a highly reactive O-acylisourea intermediate. HOBt is added to trap this intermediate, forming an active ester that is less prone to racemization and reacts efficiently with the incoming amine (in this case, Glycine methyl ester).[4][15]

Materials:

• 1-N-Cbz-4-hydroxy-beta-proline (1.0 eq.)

• Glycine methyl ester hydrochloride (1.1 eq.)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq.)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq.)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq.)

• Dry Dichloromethane (DCM)

Procedure:

• Setup: To a flame-dried, argon-purged round-bottom flask, add 1-N-Cbz-4-hydroxy-beta-proline, HOBt, and dry DCM.

• Activation: Cool the solution to 0 °C. Add EDC and stir for 20 minutes. The formation of the HOBt active ester is typically observed.

• Amine Addition: In a separate flask, prepare a solution of Glycine methyl ester hydrochloride and DIPEA in dry DCM. The DIPEA acts as a non-nucleophilic base to neutralize the HCl salt and free the primary amine.

• Coupling Reaction: Add the free amine solution to the activated acid solution at 0 °C. Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Follow the reaction progress by TLC or LC-MS, observing the consumption of the starting acid.

• Work-up: Dilute the reaction mixture with DCM. Wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. This removes unreacted reagents, byproducts (like the EDC-urea), and salts.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure dipeptide mimic.

Conclusion

1-N-Cbz-4-hydroxy-beta-proline is a chiral building block with significant, yet under-explored, potential in medicinal chemistry. Its unique stereochemical and conformational properties, derived from the beta-amino acid structure, make it an ideal scaffold for creating peptidomimetics with enhanced stability, designing potent ion channel modulators, and accessing novel heterocyclic systems. The protocols provided herein offer a practical starting point for chemists to incorporate this versatile tool into their drug discovery programs, paving the way for the development of innovative therapeutics with improved pharmacological profiles.

References

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). Synthesis of Peptides and Peptidomimetics. Thieme.

• De Luca, L., et al. (2015). Synthesis of beta-proline like derivatives and their evaluation as sodium channel blockers. ResearchGate. Available at: [Link]

• Remko, M., & Vrábel, M. (2024). Proline Analogues in Drug Design: Current Trends and Future Prospects. Journal of Medicinal Chemistry. ACS Publications. Available at: [Link]

• Tourwé, D., et al. (2005). Synthesis and biological evaluation of constrained analogues of the opioid peptide H-Tyr-D-Ala-Phe-Gly-NH2 using the 4-amino-2-benzazepin-3-one scaffold. Journal of Peptide Research. Available at: [Link]

• da Silva, F. C., et al. (2021). Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. Molecules. Available at: [Link]

• Cobb, A. J. A., et al. (2009). Constrained β-Proline Analogues in Organocatalytic Aldol Reactions: The Influence of Acid Geometry. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Iannitelli, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Available at: [Link]

• Zhang, H., et al. (2014). Synthesis and Broad-Spectrum Antiviral Activity of Some Novel Benzo-Heterocyclic Amine Compounds. Molecules. Available at: [Link]

• Victor, F., et al. (1997). Synthesis, antiviral activity, and biological properties of vinylacetylene analogs of enviroxime. Journal of Medicinal Chemistry. Available at: [Link]

• Słoczyńska, K., et al. (2020). A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI. Molecules. Available at: [Link]

• Bontempi, E. J., et al. (2016). Antiviral activity of natural and synthetic β-carbolines against dengue virus. Antiviral Research. Available at: [Link]

• CN111072543B - Preparation method and application of (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid compound. (n.d.). Google Patents.

• Papakyriakou, A., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules. Available at: [Link]

• PubChem. (n.d.). (R)-1-Cbz-pyrrolidine-3-carboxylic acid. PubChem. Available at: [Link]

• Wang, Y., et al. (2015). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. Available at: [Link]

• Angeli, A., et al. (2023). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation. Pharmaceuticals. Available at: [Link]

• Re-I, T., et al. (2021). Structural Basis for the Stereospecific Inhibition of the Dual Proline/Hydroxyproline Catabolic Enzyme ALDH4A1 by Trans-4-Hydroxy-L-Proline. The FASEB Journal. Available at: [Link]

• Zafirah, S. N., et al. (2022). A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. UiTM Journal. Available at: [Link]

• Semantic Scholar. (n.d.). Synthesis of constrained analogues of cholecystokinin/opioid chimeric peptides. Semantic Scholar. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Peptidomimetics Using 1-N-Cbz-4-hydroxy-beta-proline

Introduction: The Strategic Value of 1-N-Cbz-4-hydroxy-beta-proline in Peptidomimetic Design

In the landscape of modern drug discovery, peptidomimetics—molecules that mimic the structure and function of natural peptides—offer a compelling strategy to overcome the inherent limitations of peptide-based therapeutics, such as poor metabolic stability and low bioavailability.[1] The rational design of these mimetics often involves the incorporation of conformationally constrained amino acid analogues to pre-organize the molecule into a bioactive conformation, thereby enhancing receptor affinity and selectivity.

Among the vast arsenal of chiral building blocks, 1-N-Cbz-4-hydroxy-beta-proline stands out as a uniquely versatile scaffold. Its rigid pyrrolidine ring introduces a significant conformational constraint, while the beta-amino acid nature alters the peptide backbone, rendering it resistant to enzymatic degradation.[2] The benzyloxycarbonyl (Cbz) protecting group provides robust protection of the secondary amine, compatible with a wide range of reaction conditions, yet readily removable under specific, non-hydrolytic conditions.[3] Crucially, the hydroxyl group at the C4 position serves as a versatile chemical handle, allowing for post-synthetic modifications to introduce diverse functionalities, a concept elegantly demonstrated in "proline editing" methodologies.[4][5]

This guide provides a comprehensive overview and detailed protocols for the strategic application of 1-N-Cbz-4-hydroxy-beta-proline in the synthesis of advanced peptidomimetics. We will delve into the causality behind experimental choices, from peptide coupling to the strategic manipulation of the C4-hydroxyl group, providing researchers with the foundational knowledge to innovate in this exciting field.

Part 1: Core Synthetic Strategies & Methodologies

The journey from the 1-N-Cbz-4-hydroxy-beta-proline building block to a final peptidomimetic involves a series of well-defined synthetic operations. The Cbz group's stability to mildly acidic and basic conditions allows for a range of transformations to be performed on other parts of the molecule before its removal.

Peptide Bond Formation: Incorporating the Scaffold

The formation of the amide bond is the cornerstone of this synthetic workflow. The choice of coupling reagents is critical to ensure high yields and minimize racemization, a known risk when coupling proline analogues.[1] Standard carbodiimide-based methods, often in the presence of an additive like 1-hydroxybenzotriazole (HOBt), are highly effective.

Workflow for Peptide Coupling:

Caption: General workflow for peptide bond formation.

Protocol 1: EDC/HOBt Mediated Coupling of 1-N-Cbz-4-hydroxy-beta-proline

This protocol details the coupling of 1-N-Cbz-4-hydroxy-beta-proline to the N-terminus of an amino acid ester.

Reagent/Component	Molar Eq.	Purpose
1-N-Cbz-4-hydroxy-beta-proline	1.0	Carboxylic acid component
Amino acid ester hydrochloride	1.0	Amine component
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	1.2	Coupling agent
1-Hydroxybenzotriazole (HOBt)	1.2	Racemization suppressant
Diisopropylethylamine (DIPEA)	1.1	Base for amine neutralization
Anhydrous Dichloromethane (DCM)	-	Solvent

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-N-Cbz-4-hydroxy-beta-proline (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add EDC (1.2 eq) to the solution and stir for 30 minutes at 0 °C. This pre-activation step forms the reactive HOBt-ester.[6]

• Amine Neutralization: In a separate flask, dissolve the amino acid ester hydrochloride (1.0 eq) in anhydrous DCM and add DIPEA (1.1 eq). Stir at room temperature for 15 minutes.

• Coupling: Add the neutralized amino acid ester solution dropwise to the activated proline derivative at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 0.5 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dipeptide by silica gel column chromatography.

Functionalization of the C4-Hydroxyl Group

The true synthetic power of this building block is realized through the modification of the C4-hydroxyl group. This can be performed on the amino acid itself or, more powerfully, after its incorporation into a peptide chain. This "proline editing" approach allows for the late-stage diversification of peptidomimetics.[4]

Protocol 2: Acylation of the C4-Hydroxyl Group in a Peptide (Adapted from solid-phase methods[3][4][7])

This protocol describes the acylation of the hydroxyl group of a 1-N-Cbz-4-hydroxy-beta-proline residue within a peptide sequence in solution phase.

Reagent/Component	Molar Eq.	Purpose
Cbz-Hyp-containing peptide	1.0	Substrate
Acetic Anhydride (or other acylating agent)	3.0	Acylating agent
4-Dimethylaminopyridine (DMAP)	0.2	Acylation catalyst
Triethylamine (TEA) or DIPEA	3.0	Base
Anhydrous Dichloromethane (DCM)	-	Solvent

Step-by-Step Methodology:

• Dissolve the Cbz-Hyp-containing peptide (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Add TEA (3.0 eq) and DMAP (0.2 eq).

• Cool the solution to 0 °C.

• Add acetic anhydride (3.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction with the addition of methanol. Dilute with DCM and wash with 0.5 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the O-acylated peptide by chromatography.

Protocol 3: Oxidation of the C4-Hydroxyl Group to a Ketone (Adapted from solid-phase methods[4])

The 4-oxoproline moiety is a valuable synthetic handle and can influence peptide conformation.

Reagent/Component	Molar Eq.	Purpose
Cbz-Hyp-containing peptide	1.0	Substrate
Dess-Martin Periodinane (DMP)	1.5	Oxidizing agent
Anhydrous Dichloromethane (DCM)	-	Solvent

Step-by-Step Methodology:

• Dissolve the Cbz-Hyp-containing peptide (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Add Dess-Martin Periodinane (1.5 eq) portion-wise at room temperature.

• Stir for 2-6 hours. The reaction is typically rapid; monitor closely by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by adding a saturated solution of Na₂S₂O₃. Stir vigorously for 15 minutes.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers and wash with saturated NaHCO₃ (aq.) and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the 4-oxo-proline containing peptide by chromatography.

Cbz Group Deprotection: Unveiling the Amine

The final step in many synthetic routes is the removal of the Cbz group. Catalytic hydrogenolysis is the most common and mildest method, proceeding under neutral conditions.

Cbz Deprotection Workflow:

Caption: Workflow for Cbz group deprotection via hydrogenolysis.

Protocol 4: Cbz Deprotection by Catalytic Hydrogenolysis

Reagent/Component	Amount	Purpose
Cbz-Protected Peptide	1.0 eq	Substrate
Palladium on Carbon (10% Pd/C)	5-10 mol %	Catalyst
Methanol or Ethanol	-	Solvent
Hydrogen (H₂) gas	1 atm	Reducing agent

Step-by-Step Methodology:

• Dissolve the Cbz-protected peptide in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C catalyst. Caution: The catalyst can be pyrophoric; ensure it is handled in an inert atmosphere or added as a slurry.

• Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this purge-fill cycle three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon is sufficient for small scale) at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Do not allow the catalyst to dry on the filter paper. Keep it wet with the solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected peptide. The byproducts, toluene and CO₂, are volatile and easily removed.[3]

Part 2: Application in Constrained Peptidomimetic Synthesis - A Case Study

The true utility of 1-N-Cbz-4-hydroxy-beta-proline is demonstrated in the synthesis of complex, constrained architectures such as macrocycles. The hydroxyproline scaffold can act as a linchpin, with the hydroxyl group participating in the cyclization step.

A common strategy involves an intramolecular Mitsunobu reaction, where the hydroxyl group acts as the nucleophile to displace an activated alcohol, forming an ether linkage to close the ring.[8][9]

Conceptual Synthetic Route for a Macrocyclic Peptidomimetic:

Caption: Conceptual pathway to macrocyclic peptidomimetics.

This approach, starting from N-Cbz-4-hydroxyproline methyl ester, allows for the construction of a linear peptide chain, which is then cyclized.[8] The Cbz group provides stable protection throughout the assembly of the linear precursor, and the hydroxyl group is strategically positioned for the key macrocyclization step.

Part 3: Troubleshooting and Key Considerations

• Racemization: Proline and its derivatives can be susceptible to racemization during activation. The use of HOBt or its derivatives as additives is highly recommended to suppress this side reaction.[1]

• Difficult Couplings: Steric hindrance around the secondary amine of the proline ring can sometimes lead to sluggish coupling reactions. In such cases, using more potent coupling reagents like HATU or HBTU, or increasing the reaction time and temperature, may be necessary.[10]

• Cbz Deprotection: While hydrogenolysis is the preferred method, it is incompatible with other reducible functional groups (e.g., alkynes, alkenes, some sulfur-containing residues). In such cases, alternative deprotection methods like using strong acids (e.g., HBr in acetic acid) may be employed, but care must be taken to ensure the stability of the rest of the molecule.[3]

• Monitoring Reactions: For solid-phase synthesis adaptations, standard tests like the Kaiser test are not reliable for the secondary amine of proline. Alternative tests like the chloranil or isatin test should be used to monitor coupling completion.[11]

Conclusion

1-N-Cbz-4-hydroxy-beta-proline is more than just a protected amino acid; it is a strategic platform for the design and synthesis of sophisticated peptidomimetics. Its inherent conformational rigidity, coupled with the synthetic versatility of the C4-hydroxyl group and the robust nature of the Cbz protecting group, provides an unparalleled toolkit for medicinal chemists. By understanding the principles and protocols outlined in this guide, researchers can leverage this powerful building block to construct novel molecular architectures with enhanced therapeutic potential.

References

• Title: Syntheses of Novel 4-tert-Alkyl Ether Proline-Based 16- and 17-Membered Macrocyclic Compounds Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Syntheses of novel 4-tert-alkyl ether proline-based 16- and 17-membered macrocyclic compounds Source: PubMed URL: [Link]

• Title: Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides Source: PMC - PubMed Central URL: [Link]

• Title: O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability Source: PMC - NIH URL: [Link]

• Title: Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids Source: PubMed URL: [Link]

• Title: Supporting information - The Royal Society of Chemistry Source: The Royal Society of Chemistry URL: [Link]

• Title: Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP Source: Aapptec Peptides URL: [Link]

• Title: Practical Synthesis Guide to Solid Phase Peptide Chemistry Source: Aapptec URL: [Link]

• Title: Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability Source: MDPI URL: [Link]

• Title: O-acylation of hydroxyproline residues: effect on peptide-bond isomerization and collagen stability Source: PubMed URL: [Link]

• Title: a general and practical approach to the synthesis of functionally and structurally diverse peptides. Analysis of steric versus stereoelectronic effects of 4-substituted prolines on conformation within peptides Source: PubMed URL: [Link]

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• 4. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proline editing: a general and practical approach to the synthesis of functionally and structurally diverse peptides. Analysis of steric versus stereoelectronic effects of 4-substituted prolines on conformation within peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. peptide.com [peptide.com]

Application Notes and Protocols for Monitoring 1-N-Cbz-4-hydroxy-beta-proline Reactions

Introduction: The Critical Role of Reaction Monitoring in Peptide Synthesis

In the intricate world of pharmaceutical research and drug development, the precise synthesis of modified amino acids and peptides is paramount. 1-N-Cbz-4-hydroxy-beta-proline is a valuable chiral building block, frequently employed in the synthesis of complex peptides and small molecule therapeutics. The carboxybenzyl (Cbz) protecting group is instrumental in selectively masking the nitrogen of the proline ring, allowing for controlled chemical transformations at other sites of the molecule.[1] The success of these synthetic steps—be it peptide coupling, deprotection, or modification of the hydroxyl group—hinges on the ability to accurately monitor the reaction's progress. This ensures complete conversion of the starting material, minimizes the formation of side products, and dictates the appropriate time for reaction work-up, ultimately impacting yield and purity.

This comprehensive guide provides detailed protocols and the underlying scientific principles for monitoring reactions involving 1-N-Cbz-4-hydroxy-beta-proline using two ubiquitous analytical techniques: Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC). These methods offer complementary insights, with TLC providing a rapid, qualitative assessment, and HPLC delivering quantitative data for meticulous analysis.

Part 1: Thin-Layer Chromatography (TLC) – A Rapid Qualitative Assessment

TLC is an indispensable tool for the real-time monitoring of organic reactions due to its simplicity, speed, and low cost.[2] The principle of separation on TLC is based on the differential partitioning of components in a mixture between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture).[3][4] For reactions involving 1-N-Cbz-4-hydroxy-beta-proline, we leverage the polarity difference between the starting material, intermediates, and the final product.

Causality Behind Experimental Choices in TLC

• Stationary Phase: Silica gel is the stationary phase of choice for separating amino acid derivatives.[3][4] Its polar surface interacts with polar functional groups of the analytes. The hydroxyl groups on the silica surface can form hydrogen bonds with the polar functionalities of the molecules being separated.

• Mobile Phase: A mixture of a less polar solvent (e.g., dichloromethane (DCM) or ethyl acetate) and a more polar solvent (e.g., methanol (MeOH) or acetic acid) is typically used.[5] The overall polarity of the mobile phase is optimized to achieve good separation of the spots on the TLC plate. By adjusting the solvent ratio, one can modulate the retention factor (Rf) of the compounds.

• Visualization: The Cbz group contains a benzene ring, which is UV active.[5] Therefore, the Cbz-protected starting material can be easily visualized under a UV lamp at 254 nm as a dark spot on a fluorescent green background.[6] If the reaction involves the removal of the Cbz group, the product will no longer be visible under UV light. In such cases, and for visualizing the deprotected amino acid product, a chemical stain like ninhydrin is used. Ninhydrin reacts with the free primary or secondary amine of the deprotected proline derivative to produce a characteristic colored spot (typically yellow for proline derivatives) upon heating.[2][7]

Workflow for TLC Monitoring

Caption: Workflow for monitoring reactions by TLC.

Detailed Protocol for TLC Analysis

Materials:

• Silica gel 60 F₂₅₄ TLC plates

• Developing chamber with a lid

• Capillary tubes for spotting

• UV lamp (254 nm)

• Heat gun or hot plate

• Ninhydrin stain solution (0.3 g ninhydrin in 100 mL of n-butanol and 3 mL of acetic acid)[8]

• Mobile Phase: e.g., 9:1 Dichloromethane:Methanol (adjust polarity as needed)

Procedure:

• Preparation of the Developing Chamber: Pour the mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall to saturate the chamber with solvent vapors.[2] Close the lid and allow it to equilibrate for at least 10-15 minutes.

• Spotting the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. With a capillary tube, apply small, concentrated spots of the starting material (dissolved in a suitable solvent), the reaction mixture, and a "co-spot" (where both starting material and reaction mixture are spotted on top of each other) onto the baseline.[2][9]

• Developing the Plate: Carefully place the spotted TLC plate into the equilibrated developing chamber, ensuring the baseline is above the solvent level.[3] Close the lid and allow the solvent to ascend the plate by capillary action.

• Drying the Plate: Once the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood.

• Visualization and Interpretation:

  • UV Visualization: Place the dried plate under a UV lamp (254 nm). The Cbz-protected compounds will appear as dark spots. Circle these spots with a pencil.

  • Ninhydrin Staining: If monitoring a deprotection reaction, after UV visualization, dip the plate into the ninhydrin solution or spray it evenly.[2] Gently heat the plate with a heat gun or on a hot plate until colored spots appear.[2] Proline and its derivatives typically yield a yellow-orange color.[7]

  • Interpretation: The progress of the reaction is determined by the disappearance of the starting material spot and the appearance of a new product spot in the reaction mixture lane.[5] The product will have a different Rf value (distance traveled by the spot divided by the distance traveled by the solvent front) than the starting material. Generally, more polar compounds have lower Rf values.

Scenario	Expected TLC Observation	Interpretation
Peptide Coupling	Disappearance of the 1-N-Cbz-4-hydroxy-beta-proline spot and appearance of a new, often less polar, product spot.	Successful coupling reaction.
Cbz Deprotection	Disappearance of the UV-active starting material spot. Appearance of a new, more polar, ninhydrin-active spot.	Successful deprotection.
Incomplete Reaction	Presence of both starting material and product spots in the reaction mixture lane.	The reaction has not gone to completion.

Part 2: High-Performance Liquid Chromatography (HPLC) – Quantitative Analysis for Precision

For a more detailed and quantitative analysis of reaction progress, purity assessment, and identification of byproducts, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.[5] In RP-HPLC, the stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol).[10]

Scientific Rationale for HPLC Method Development

• Principle of Separation: Separation is based on the hydrophobic interactions of the analytes with the nonpolar stationary phase. More hydrophobic (less polar) compounds interact more strongly with the stationary phase and thus have a longer retention time.[5] The Cbz group significantly increases the hydrophobicity of 1-N-Cbz-4-hydroxy-beta-proline.

• Mobile Phase Composition: A gradient elution is typically employed, starting with a higher percentage of a polar solvent (e.g., water with 0.1% trifluoroacetic acid (TFA)) and gradually increasing the percentage of a less polar organic solvent (e.g., acetonitrile with 0.1% TFA). TFA is used as an ion-pairing agent to improve peak shape and resolution for acidic and basic compounds.

• Detection: The benzene ring in the Cbz group provides strong UV absorbance, making detection straightforward at wavelengths around 214-220 nm (for the peptide backbone) and 254-280 nm (for the aromatic ring).[11][12]

Workflow for HPLC Monitoring

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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Determination of Amino Acids in Foods by Reversed-Phase High-Performance Liquid Chromatography with New Precolumn Derivatives, Butylthiocarbamyl, and Benzylthiocarbamyl Derivatives Compared to the Phenylthiocarbamyl Derivative and Ion Exchange Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. benchchem.com [benchchem.com]
• 12. Analytical Methods for Amino Acids : Shimadzu (United Kingdom) [shimadzu.co.uk]

Application Note &amp; Protocol: A Robust and Scalable Synthesis of 1-N-Cbz-4-hydroxy-beta-proline for Pharmaceutical Development

Abstract

This document provides a comprehensive guide to the large-scale synthesis of 1-N-Cbz-4-hydroxy-beta-proline, a valuable chiral building block for the development of novel therapeutics. Pyrrolidine derivatives, particularly substituted prolines, are integral scaffolds in medicinal chemistry, often found in enzyme inhibitors and other bioactive molecules.[1][2] The protocol herein details a robust and scalable method for the N-protection of 4-hydroxy-beta-proline using benzyl chloroformate (Cbz-Cl). We emphasize the critical process parameters, safety considerations, and analytical checkpoints necessary for ensuring a high-yield, high-purity synthesis suitable for drug development campaigns. The causality behind experimental choices is explained to provide researchers with a deep, actionable understanding of the process.

PART 1: Scientific Background and Principles

The Strategic Importance of Proline Analogs in Drug Design

Proline and its analogs are unique among amino acids due to their conformationally rigid pyrrolidine ring. This structural constraint is highly sought after in drug design as it can pre-organize a molecule into a bioactive conformation, enhancing binding affinity and selectivity for a target protein.[3] Beta-proline derivatives, in particular, serve as key intermediates for synthesizing a wide range of pharmaceuticals, from antiviral agents to sodium channel blockers.[4][5] The controlled synthesis of optically pure proline derivatives is therefore a primary concern in contemporary pharmacology.[2]

The Carboxybenzyl (Cbz) Group: A Cornerstone of Amine Protection

The successful synthesis of complex molecules requires the strategic masking of reactive functional groups. The carboxybenzyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, revolutionized peptide chemistry by providing a reliable method to temporarily protect amines.[6]

Rationale for Selecting the Cbz Group:

• Robust Stability: Cbz-protected amines are stable across a wide range of reaction conditions, including those involving basic and mildly acidic media, which allows for great flexibility in subsequent synthetic steps.[6]

• Facilitates Purification: The introduction of the aromatic Cbz group often increases the crystallinity of the protected compound, simplifying purification by crystallization, a highly desirable attribute for large-scale manufacturing.[7]

• Clean and Reliable Removal: The Cbz group can be efficiently removed under mild conditions, most commonly via catalytic hydrogenation, which typically yields benign byproducts (toluene and carbon dioxide). This clean deprotection is a significant advantage in multi-step pharmaceutical syntheses.

Reaction Mechanism: The Schotten-Baumann Reaction

The N-protection of 4-hydroxy-beta-proline with benzyl chloroformate proceeds via the Schotten-Baumann reaction. This is an acylation of the secondary amine of the proline ring by the electrophilic carbonyl carbon of benzyl chloroformate. The reaction is conducted in a two-phase system (typically water and an organic solvent) under alkaline conditions. The base serves two critical functions: it deprotonates the amine to increase its nucleophilicity and neutralizes the hydrochloric acid byproduct generated during the reaction.[7][8] Precise pH control is paramount; a pH that is too low leads to the decomposition of benzyl chloroformate, while an excessively high pH can risk racemization of the chiral centers.[7]

PART 2: Materials and Equipment

Reagents and Chemicals

Reagent	CAS Number	Molecular Formula	Purity/Grade	Supplier Notes
(±)-cis-4-Hydroxy-pyrrolidine-3-carboxylic acid (4-hydroxy-beta-proline)	-	C₅H₉NO₃	≥97%	Starting material. Ensure stereochemistry is confirmed if a specific isomer is required.
Benzyl Chloroformate (Cbz-Cl)	501-53-1	C₈H₇ClO₂	≥98%	Highly corrosive and a lachrymator. Handle in a fume hood with appropriate PPE.
Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	ACS Reagent Grade	Used as a base.
Sodium Carbonate (Na₂CO₃)	497-19-8	Na₂CO₃	ACS Reagent Grade	Used in the buffer system.
Dioxane (1,4-Dioxane)	123-91-1	C₄H₈O₂	Anhydrous, ≥99.8%	Solvent. Peroxide formation is a risk; use inhibitor-stabilized solvent.
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	ACS Reagent Grade	Extraction solvent.
Hydrochloric Acid (HCl)	7647-01-0	HCl	6 M Aqueous Solution	For acidification during work-up.
Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	Anhydrous	Drying agent.
Deionized Water	7732-18-5	H₂O	-	Used as a primary solvent.

Equipment

• Jacketed glass reactor (5 L or larger) with overhead mechanical stirrer, temperature probe, and dropping funnel.

• Circulating chiller/heater for temperature control.

• pH meter with a suitable probe.

• Large separatory funnels (5 L or larger).

• Rotary evaporator with a high-capacity flask.

• Vacuum oven.

• Analytical balance.

• Standard laboratory glassware.

• Thin-Layer Chromatography (TLC) apparatus.

• Personal Protective Equipment (PPE): Safety goggles, face shield, lab coat, chemically resistant gloves (nitrile or neoprene).

PART 3: Detailed Large-Scale Synthesis Protocol

This protocol is designed for a ~100 g scale synthesis of the target compound.

Workflow Overview

Caption: High-level workflow for the synthesis of 1-N-Cbz-4-hydroxy-beta-proline.

Step-by-Step Methodology

1. Reagent Preparation and Reactor Setup:

• Set up the jacketed reactor with an overhead stirrer, temperature probe, and a pressure-equalizing dropping funnel.

• Prepare a solution of sodium carbonate (126 g) and sodium bicarbonate (63 g) in deionized water (1.5 L). This mixed buffer system is designed to maintain a stable pH between 8-10 during the reaction.[7]

• Charge the buffer solution to the reactor and begin moderate stirring.

2. Cbz-Protection Reaction:

• Add 4-hydroxy-beta-proline (100 g, ~0.76 mol) to the stirring buffer solution in the reactor. Stir until all solids are completely dissolved.

• Cool the reactor contents to between 0 °C and 5 °C using the circulating chiller. It is critical to maintain this low temperature during the initial addition to control the exothermic reaction.

• In a separate, dry container, measure benzyl chloroformate (144 mL, ~1.01 mol, 1.3 equivalents). Charge this to the dropping funnel.

• Add the benzyl chloroformate dropwise to the cold, stirring reaction mixture over a period of 2-3 hours. Causality: A slow addition rate is essential to prevent a temperature spike and to minimize the hydrolysis of the Cbz-Cl reagent.

• Monitor the pH of the reaction mixture periodically. If it drops below 8, add a small amount of 2 M sodium carbonate solution to readjust.

• Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring overnight (12-16 hours).

• Monitor the reaction progress using TLC (e.g., 10% Methanol in Dichloromethane). The disappearance of the starting material spot (visualized with ninhydrin stain) indicates reaction completion.

3. Work-up and Extraction:

• After confirming the reaction is complete, cool the mixture back down to 0-5 °C in an ice bath.[8]

• Slowly and carefully acidify the reaction mixture to pH 2 by adding 6 M HCl. Causality: This step protonates the carboxylate of the product, making it soluble in organic solvents for extraction. Perform this step slowly to control gas evolution (CO₂) from the carbonate buffer.

• Transfer the acidified aqueous mixture to a large separatory funnel.

• Extract the aqueous phase with ethyl acetate (3 x 800 mL).[8] Combine the organic layers.

• Wash the combined organic layers with saturated brine (2 x 300 mL) to remove residual water and inorganic salts.

• Dry the organic phase over anhydrous sodium sulfate, then filter to remove the drying agent.

4. Purification and Product Isolation:

• Concentrate the dried organic solution under reduced pressure using a rotary evaporator. This will yield the crude product, typically as a viscous oil or a semi-solid.[8]

• For purification, crystallization can be attempted from a suitable solvent system (e.g., ethyl acetate/hexanes). Alternatively, if the product remains an oil, purification via flash column chromatography on silica gel may be necessary.

5. Characterization:

• Appearance: White to off-white solid or viscous oil.[9]

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight (265.26 g/mol ).

• Melting Point: If crystalline, a sharp melting point indicates high purity.

PART 4: Data Presentation & Visualization

Reaction Scheme

Caption: N-protection of 4-hydroxy-beta-proline with benzyl chloroformate.

Typical Reaction Parameters & Expected Outcome

Parameter	Value	Rationale / Notes
Scale	100 g (0.76 mol)	Protocol is scalable; adjust volumes and times accordingly.
Equivalents of Cbz-Cl	1.3 eq.	A slight excess ensures complete conversion of the starting material.
Solvent System	Water / Dioxane	A biphasic system that facilitates the reaction of both aqueous and organic soluble components.[8][9]
Temperature Profile	0-5 °C (addition), then RT	Controls exotherm and minimizes side reactions.
Reaction Time	12-16 hours	Typically sufficient for complete conversion. Monitor by TLC.
Expected Yield	85-95%	Yield is dependent on efficient extraction and purification.
Final Purity	>98%	Achievable with proper purification.

PART 5: Safety and Handling

• General Precautions: All operations should be conducted in a well-ventilated fume hood. Standard PPE, including safety glasses, a face shield, a lab coat, and chemical-resistant gloves, is mandatory.[10]

• Reagent-Specific Hazards:

  • 1-N-Cbz-4-hydroxy-beta-proline: May cause skin and eye irritation. Avoid breathing dust.[11]

  • Benzyl Chloroformate (Cbz-Cl): Highly corrosive, toxic, and a lachrymator (tear-inducing). Causes severe burns on contact. Handle with extreme care.

  • 1,4-Dioxane: A flammable liquid and potential carcinogen. Can form explosive peroxides upon storage.

  • Hydrochloric Acid: Corrosive. Causes severe skin and eye burns.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Aqueous and organic waste streams should be collected in separate, labeled containers.[12]

PART 6: References

• OIST. (n.d.). Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106). OIST Groups. [Link]

• ResearchGate. (2018). Synthesis of beta-proline like derivatives and their evaluation as sodium channel blockers. [Link]

• PubMed Central. (n.d.). A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI. [Link]

• ACS Publications. (2024). Proline Analogues. Chemical Reviews. [Link]

• PubMed Central. (n.d.). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. [Link]

• ResearchGate. (n.d.). Synthesis of aminooxy-protected proline 18 35. Reagents and conditions:. [Link]

• PubMed Central. (2021). Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms. [Link]

• The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Chemical Communications. [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. [Link]

Sources

• 1. Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106) | OIST Groups [groups.oist.jp]
• 2. A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 8. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 9. Page loading... [guidechem.com]
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• 11. chemicalbook.com [chemicalbook.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes &amp; Protocols: The Strategic Use of 1-N-Cbz-4-hydroxy-beta-proline in the Synthesis of Advanced Enzyme Inhibitors

Introduction: The Architectural Advantage of a Constrained Chiral Scaffold

In the intricate world of medicinal chemistry and drug development, the selection of appropriate building blocks is paramount to the successful design of potent and selective therapeutic agents. Among the vast arsenal of chiral scaffolds, 1-N-Cbz-4-hydroxy-beta-proline, a conformationally restricted non-proteinogenic amino acid, has emerged as a cornerstone for the synthesis of a diverse array of enzyme inhibitors. Its rigid pyrrolidine ring, coupled with the stereochemically defined hydroxyl and carboxylic acid functionalities, provides a unique three-dimensional framework that allows for precise spatial orientation of pharmacophoric elements. This inherent structural constraint is critical for achieving high-affinity interactions with the active sites of target enzymes.[1][2]

This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic implementation of 1-N-Cbz-4-hydroxy-beta-proline in the synthesis of cutting-edge enzyme inhibitors. We will delve into the mechanistic rationale behind its use, provide detailed, field-proven protocols for the synthesis of key inhibitor classes, and present data that underscores the versatility of this remarkable chiral building block.

The Versatility of 1-N-Cbz-4-hydroxy-beta-proline in Targeting Diverse Enzymes

The utility of 1-N-Cbz-4-hydroxy-beta-proline and its derivatives spans a wide range of therapeutic areas, primarily due to its ability to serve as a versatile scaffold for inhibitors of various enzyme classes. The carboxybenzyl (Cbz) protecting group offers stability during synthetic manipulations and can be readily removed under standard conditions, allowing for further functionalization of the nitrogen atom. The hydroxyl group, on the other hand, provides a handle for introducing additional substituents or can itself participate in crucial hydrogen bonding interactions within the enzyme's active site.

Key Enzyme Targets and Therapeutic Areas:

• Hepatitis C Virus (HCV) NS3/4A Protease Inhibitors: The HCV NS3/4A protease is a serine protease essential for viral replication, making it a prime target for antiviral drug development.[3][4][5] Derivatives of 4-hydroxyproline have been instrumental in the design of potent HCV NS3/4A inhibitors, where the proline scaffold mimics the natural substrate and allows for the presentation of key pharmacophores into the S1 and S2 pockets of the enzyme.[6]

• Dipeptidyl Peptidase-4 (DPP-4) Inhibitors: DPP-4 is a serine exopeptidase that plays a crucial role in glucose homeostasis by inactivating incretin hormones like GLP-1.[7][8] Inhibitors of DPP-4 are an important class of oral anti-diabetic agents. The pyrrolidine ring of 4-hydroxyproline derivatives can effectively mimic the proline residue of natural DPP-4 substrates, leading to the development of highly potent and selective inhibitors.[9]

• Angiotensin-Converting Enzyme (ACE) Inhibitors: ACE is a key enzyme in the renin-angiotensin system, and its inhibition is a well-established strategy for the treatment of hypertension. N-acyl-4-substituted-(S)-prolines have been synthesized and shown to be potent ACE inhibitors.[10]

Synthesis of a Potent HCV NS3/4A Protease Inhibitor Intermediate

This section provides a detailed protocol for the synthesis of a key intermediate in the development of HCV NS3/4A protease inhibitors, leveraging the unique stereochemistry of 1-N-Cbz-4-hydroxy-beta-proline. The rationale behind this synthetic approach is to utilize the hydroxyl group for the introduction of a side chain that will occupy the S2 pocket of the protease, while the rest of the molecule is elaborated to interact with other key subsites.

Experimental Workflow: Synthesis of a Spirocyclic Proline Derivative

This workflow outlines the key transformations starting from commercially available 1-N-Cbz-4-hydroxy-beta-proline. The goal is to synthesize a spirocyclic proline analogue, a structural motif found in potent HCV NS3/4A inhibitors like grazoprevir.[3]

Caption: Synthetic workflow for a spirocyclic proline intermediate.

Detailed Protocol: Synthesis of N-Boc-(S)-4-methyleneproline tert-Butyl Ester

This protocol details a key step in the synthesis of 4-substituted proline scaffolds, which are valuable precursors for various enzyme inhibitors, including those targeting HCV NS5A.[1]

Materials and Reagents:

Reagent	Supplier	Grade
1-N-Cbz-4-hydroxy-beta-proline	Commercially Available	≥98%
Methanol (anhydrous)	Sigma-Aldrich	Anhydrous
Thionyl chloride	Sigma-Aldrich	Reagent Grade
Oxalyl chloride	Sigma-Aldrich	Reagent Grade
Dimethyl sulfoxide (DMSO)	Sigma-Aldrich	Anhydrous
Triethylamine	Sigma-Aldrich	≥99.5%
Methyltriphenylphosphonium bromide	Sigma-Aldrich	98%
n-Butyllithium (n-BuLi)	Sigma-Aldrich	2.5 M in hexanes
Tetrahydrofuran (THF)	Sigma-Aldrich	Anhydrous
Diethyl ether	Sigma-Aldrich	Anhydrous
Saturated aq. NH4Cl	-	-
Brine	-	-
Anhydrous MgSO4	-	-

Step-by-Step Procedure:

• Esterification of 1-N-Cbz-4-hydroxy-beta-proline:

  • To a solution of 1-N-Cbz-4-hydroxy-beta-proline (1.0 eq) in anhydrous methanol at 0 °C, add thionyl chloride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Remove the solvent under reduced pressure. The crude product is used in the next step without further purification.

  • Causality: The esterification protects the carboxylic acid from participating in subsequent reactions.

• Oxidation to the Ketone:

  • To a solution of oxalyl chloride (1.5 eq) in anhydrous dichloromethane (DCM) at -78 °C, add DMSO (2.0 eq) dropwise.

  • After 15 minutes, add a solution of the crude methyl ester from the previous step in DCM.

  • Stir for 30 minutes at -78 °C, then add triethylamine (5.0 eq).

  • Allow the reaction to warm to room temperature and stir for 1 hour.

  • Quench the reaction with water and extract with DCM. The combined organic layers are washed with brine, dried over MgSO4, and concentrated.

  • Causality: Swern oxidation is a mild and efficient method to convert the secondary alcohol to a ketone without epimerization.

• Wittig Reaction to form the Methylene Proline Derivative:

  • To a suspension of methyltriphenylphosphonium bromide (1.5 eq) in anhydrous THF at 0 °C, add n-BuLi (1.4 eq) dropwise.

  • Stir the resulting yellow suspension for 30 minutes at 0 °C.

  • Add a solution of the ketone from the previous step in THF.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction with saturated aqueous NH4Cl and extract with diethyl ether.

  • The combined organic layers are washed with brine, dried over MgSO4, and concentrated.

  • Purify the crude product by flash column chromatography.

  • Causality: The Wittig reaction is a reliable method for converting the ketone into the desired exocyclic methylene group.

Application in DPP-4 Inhibitor Synthesis

The rigid framework of 1-N-Cbz-4-hydroxy-beta-proline is also highly amenable to the synthesis of DPP-4 inhibitors. The pyrrolidine ring mimics the proline residue that is recognized by the S1 subsite of the DPP-4 enzyme.

Design Strategy for a Proline-Based DPP-4 Inhibitor

The design of a potent DPP-4 inhibitor often involves the introduction of a functional group that can form a covalent or non-covalent interaction with the catalytic serine residue (Ser630) in the active site. The 4-hydroxy group of the proline scaffold can be used as a synthetic handle to introduce various side chains that can interact with the S2 subsite, thereby enhancing potency and selectivity.

Caption: Interaction of a proline-based inhibitor with the DPP-4 active site.

Potency of Proline-Based Enzyme Inhibitors

The following table summarizes the inhibitory potency of representative enzyme inhibitors synthesized using 4-hydroxyproline derivatives.

Inhibitor Class	Target Enzyme	Scaffold	IC50 / Ki	Reference
Antiviral	HCV NS3/4A Protease	Spirocyclic Proline	1.1 nM (Ki)	[11]
Antiviral	HCV NS3/4A Protease	P2-P4 Macrocycle	≤10 nM (EC50)	[3]
Antihypertensive	ACE	N-(mercaptoacyl)-4-substituted-(S)-proline	Comparable to Captopril	[10]
Antidiabetic	DPP-4	Triazole derivative	Nanomolar range (IC50)	[9]

Conclusion and Future Perspectives

1-N-Cbz-4-hydroxy-beta-proline has proven to be an invaluable chiral building block in the synthesis of a wide range of enzyme inhibitors with significant therapeutic potential. Its conformational rigidity and stereochemically defined functional groups provide a robust platform for the design of potent and selective inhibitors. The synthetic protocols outlined in this application note offer a starting point for researchers to explore the vast chemical space accessible from this versatile scaffold.

Future research in this area will likely focus on the development of novel methodologies for the functionalization of the pyrrolidine ring, leading to the discovery of next-generation enzyme inhibitors with improved pharmacokinetic and pharmacodynamic properties. Furthermore, the application of chemoenzymatic strategies for the synthesis of diverse 4-hydroxyproline diastereomers will undoubtedly expand the repertoire of chiral building blocks available to medicinal chemists.[12]

References

• Synthesis of novel potent hepatitis C virus NS3 protease inhibitors: discovery of 4-hydroxy-cyclopent-2-ene-1,2-dicarboxylic acid as a N-acyl-L-hydroxyproline bioisostere. Bioorganic & Medicinal Chemistry.
• Chemoenzymatic Synthesis of cis-4-Hydroxy-D-proline.
• Design and Synthesis of P2–P4 Macrocycles Containing a Unique Spirocyclic Proline: A New Class of HCV NS3/4A Inhibitors. ACS Medicinal Chemistry Letters.
• Synthesis and pharmacological activity of angiotensin converting enzyme inhibitors: N-(mercaptoacyl)-4-substituted-(S)-prolines. Journal of Medicinal Chemistry.
• Design and Synthesis of Hepatitis C Virus NS3 Protease Inhibitors. Uppsala University.
• Discovery of the HCV NS3/4A protease inhibitor (1R,5S)-N-[3-amino-1-(cyclobutylmethyl)-2,3-dioxopropyl]-3-[2(S)-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-3,3-dimethyl-1-oxobutyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexan-2(S)-carboxamide (Sch 503034) II.
• Discovery of New Inhibitors of Hepatitis C Virus NS3/4A Protease and Its D168A Mutant. Journal of Medicinal Chemistry.
• Synthetic Approaches to Novel DPP-IV Inhibitors—A Liter
• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies.
• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Pharmaceuticals.
• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules.
• A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI. Molecules.

Sources

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• 2. A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of P2–P4 Macrocycles Containing a Unique Spirocyclic Proline: A New Class of HCV NS3/4A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uu.diva-portal.org [uu.diva-portal.org]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Discovery of the HCV NS3/4A protease inhibitor (1R,5S)-N-[3-amino-1-(cyclobutylmethyl)-2,3-dioxopropyl]-3- [2(S)-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-3,3-dimethyl-1-oxobutyl]- 6,6-dimethyl-3-azabicyclo[3.1.0]hexan-2(S)-carboxamide (Sch 503034) II. Key steps in structure-based optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]
• 8. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and pharmacological activity of angiotensin converting enzyme inhibitors: N-(mercaptoacyl)-4-substituted-(S)-prolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of novel potent hepatitis C virus NS3 protease inhibitors: discovery of 4-hydroxy-cyclopent-2-ene-1,2-dicarboxylic acid as a N-acyl-L-hydroxyproline bioisostere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing racemization of 1-N-Cbz-4-hydroxy-beta-proline during coupling reactions.

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to addressing the critical issue of racemization during the coupling of 1-N-Cbz-4-hydroxy-beta-proline. Maintaining the stereochemical integrity of this valuable chiral building block is paramount for the synthesis of biologically active peptides and pharmaceuticals. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you minimize or eliminate racemization in your coupling reactions.

Troubleshooting Guide

This section addresses common problems encountered during the coupling of 1-N-Cbz-4-hydroxy-beta-proline and provides systematic solutions.

Problem 1: Significant Racemization Detected in the Final Product

Scenario: You have completed your peptide synthesis and, upon analysis by chiral HPLC or other methods, you observe a significant percentage of the undesired diastereomer, indicating racemization at the 1-N-Cbz-4-hydroxy-beta-proline residue.

Probable Causes & Solutions:

• Inappropriate Coupling Reagent: The choice of coupling reagent is a primary factor in controlling racemization.[1] Some reagents are inherently more prone to inducing racemization than others.

  • Recommended Solution: Switch to a coupling reagent known for low racemization potential. Onium-salt-based reagents (uronium/aminium, phosphonium) are generally superior to carbodiimides in this regard.[2] Reagents like HATU, HBTU, and PyBOP, when used with an appropriate additive, are excellent choices.[3] If using a carbodiimide like DCC or DIC, the inclusion of a racemization-suppressing additive is absolutely essential.[3][4]

• Ineffective or Absent Additive: Additives play a crucial role in suppressing racemization by forming an active ester intermediate that is less prone to oxazolone formation, the primary pathway for racemization.[5][6]

  • Recommended Solution: Always use a racemization suppressant. 1-Hydroxy-7-azabenzotriazole (HOAt) is generally more effective than 1-hydroxybenzotriazole (HOBt) due to the electronic effect of the nitrogen atom in the 7-position, which makes it a better leaving group and accelerates the coupling reaction.[5][7] OxymaPure is another excellent and safer alternative to HOBt.[4] In some challenging cases, the simultaneous use of HOBt and copper(II) chloride has been shown to be highly effective in eliminating racemization.[8]

• Inappropriate Base: The choice and stoichiometry of the base used in the coupling reaction can significantly impact the extent of racemization.[9] Stronger, less sterically hindered bases can deprotonate the alpha-carbon of the activated amino acid, leading to loss of stereochemical integrity.[10]

  • Recommended Solution: Use a weaker or sterically hindered base. N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) are commonly used.[4][11] For particularly sensitive couplings, the weaker base 2,4,6-collidine is recommended.[4] It is also critical to use the base in stoichiometric amounts to avoid excess basicity in the reaction mixture.

• Prolonged Reaction Time and/or Elevated Temperature: Longer exposure of the activated amino acid to the reaction conditions, especially at higher temperatures, increases the likelihood of racemization.[11]

  • Recommended Solution: Monitor the reaction progress closely using a suitable analytical technique (e.g., TLC, LC-MS) to determine the minimum time required for completion.[11] Perform the coupling reaction at a low temperature, ideally starting at 0 °C and allowing it to slowly warm to room temperature.[11]

Troubleshooting Workflow: High Racemization

Caption: A logical workflow for troubleshooting high racemization levels.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for 1-N-Cbz-4-hydroxy-beta-proline during coupling?

A1: The principal pathway for racemization during the coupling of N-protected amino acids is through the formation of a 5(4H)-oxazolone (or azlactone) intermediate. The activated carboxyl group cyclizes, and the resulting oxazolone has an acidic proton at the chiral alpha-carbon. In the presence of a base, this proton can be removed to form a planar, achiral enolate intermediate.[10][12] Subsequent nucleophilic attack by the amine component can occur from either face of this intermediate, resulting in a mixture of L- and D-isomers in the peptide product. While urethane protecting groups like Cbz generally suppress racemization compared to acyl groups, the risk is not eliminated, especially under harsh conditions.[4][13]

Q2: Are proline derivatives like 1-N-Cbz-4-hydroxy-beta-proline more or less susceptible to racemization than other amino acids?

A2: Generally, proline and its derivatives are considered less prone to racemization than most other amino acids because the secondary amine is part of a rigid five-membered ring. This structure makes the formation of the planar oxazolone intermediate more difficult. However, racemization can still occur, particularly under forcing conditions or with certain activation methods.[1][14] One study noted that when using carbodiimide coupling reagents in DMF, the presence of HOBt unexpectedly increased racemization of proline derivatives.[14]

Q3: How can I accurately detect and quantify racemization?

A3: The most common and reliable method is chiral High-Performance Liquid Chromatography (HPLC).[1][15] This typically involves:

• Peptide Hydrolysis: The synthetic peptide is hydrolyzed into its constituent amino acids, usually with 6 M HCl.[15]

• Derivatization: The amino acids are derivatized with a chiral derivatizing agent, such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide), to form diastereomers.[15]

• RP-HPLC Separation: The resulting diastereomers can then be separated and quantified using standard reversed-phase HPLC.[15]

Other methods include chiral Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).[16] It's also possible to use chiral HPLC to separate the final peptide diastereomers directly, avoiding the hydrolysis step which itself can induce a low level of racemization.[16][17]

Q4: Does the solvent choice affect the rate of racemization?

A4: Yes, the solvent can play a significant role. Polar aprotic solvents like Dimethylformamide (DMF) are common in peptide synthesis but have been implicated in increased racemization rates with certain reagent combinations, such as DIC/HOBt.[1][14] In contrast, less polar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) have been shown to reduce racemization in specific cases.[11][14]

Recommended Experimental Protocol

This protocol is designed to minimize racemization during the coupling of 1-N-Cbz-4-hydroxy-beta-proline using HATU as the coupling reagent.

Materials:

• 1-N-Cbz-4-hydroxy-beta-proline (1.0 eq)

• Amine component (e.g., peptide-resin with a free N-terminus) (1.0 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (0.95 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Resin Preparation: If performing solid-phase peptide synthesis (SPPS), ensure the N-terminal amine of the resin-bound peptide is deprotected and thoroughly washed.

• Activation (In situ): a. In a separate reaction vessel, dissolve 1-N-Cbz-4-hydroxy-beta-proline (1.0 eq) and HATU (0.95 eq) in anhydrous DMF. b. Add DIPEA (2.0 eq) to the solution and briefly agitate (30-60 seconds). Note: Avoid prolonged pre-activation times to minimize the risk of racemization.

• Coupling: a. Immediately add the activated amino acid solution to the vessel containing the amine component (e.g., peptide-resin). b. Agitate the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the coupling reaction using a qualitative test (e.g., Kaiser test for primary amines on resin). The reaction is typically complete within 1-2 hours.

• Work-up: a. Once the reaction is complete, filter the resin and wash it thoroughly with DMF, DCM, and methanol to remove any unreacted reagents and byproducts. b. Dry the resin under vacuum.

Data Summary: Coupling Reagent and Additive Impact on Racemization

Coupling System	Base	Racemization Potential	Key Considerations
HATU / HOAt	DIPEA / NMM	Very Low	Highly efficient and rapid coupling. HOAt is superior to HOBt.[5][7]
HBTU / HOBt	DIPEA / NMM	Low	A reliable and widely used system.
PyBOP / HOBt	DIPEA / NMM	Low	Good for sterically hindered couplings.
DIC / OxymaPure	None / Weak Base	Low to Moderate	OxymaPure is a safer and effective alternative to HOBt.[4]
DIC / HOBt	NMM	Moderate	A classic combination, but can lead to significant racemization, especially in DMF.[1][14]
DIC (alone)	NMM	High	Not recommended for chiral amino acids without an additive.

Mechanism of Racemization Suppression

Caption: Role of additives in diverting the reaction from the oxazolone pathway.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Retrieved from [Link]

• Miyazawa, T., Otomatsu, T., Fukui, Y., Yamada, T., & Kuwata, S. (1992). Simultaneous Use of 1-hydroxybenzotriazole and copper(II) Chloride as Additives for Racemization-Free and Efficient Peptide Synthesis by the Carbodiimide Method. International Journal of Peptide and Protein Research, 39(4), 308-314. Retrieved from [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. Australian Journal of Chemistry, 64(5), 585. Retrieved from [Link]

• American Chemical Society. (2025). Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry. ACS Fall 2025. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec. Retrieved from [Link]

• Bada, J. L. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data. Astrobiology, 23(11), 1255-1264. Retrieved from [Link]

• Hodges, J. A., & Raines, R. T. (2017). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Organic letters, 19(1), 242-245. Retrieved from [Link]

• Kuroda, H., Kubo, S., Chino, N., Kimura, T., & Sakakibara, S. (1992). Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. International journal of peptide and protein research, 40(2), 114–118. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of base-catalyzed racemization during activation step. Retrieved from [Link]

• Salama, A. A., & El-Shorbagi, A.-N. A. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6523. Retrieved from [Link]

• Delvaux, A., & Lefranc, B. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(1), 16. Retrieved from [Link]

• ResearchGate. (2017). Racemization in amino acids?. Retrieved from [Link]

• McMurray, J. S., et al. (1997). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Techniques in Protein Chemistry VIII, 3-12. Retrieved from [Link]

• Goodman, M., & Stueben, K. C. (1962). Amino Acid Active Esters. III. Base-Catalyzed Racemization of Peptide Active Esters. The Journal of Organic Chemistry, 27(9), 3409-3416. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Method for the Racemization of Optically Active Amino Acids. Retrieved from [Link]

• Bellon, G., Malgras, A., Randoux, A., & Borel, J. P. (1985). Separation and evaluation of the cis and trans isomers of hydroxyprolines: effect of hydrolysis on the epimerization. Journal of chromatography, 328, 413–420. Retrieved from [Link]

• Ede, N. J. (2010). Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide. U.S. Patent No. 7,645,858 B2.

• Kates, S. A., & Albericio, F. (Eds.). (2013). Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA International Journal for Chemistry, 67(12), 874-878. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2019). Peptides Incorporating 3,4-Dihydroxyprolines: Synthesis and Structural Study. Molecules, 24(17), 3079. Retrieved from [Link]

• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC press.

• Liu, Y., et al. (2021). Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms. Applied Microbiology and Biotechnology, 105, 3449-3461. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
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• 6. peptide.com [peptide.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Simultaneous use of 1-hydroxybenzotriazole and copper(II) chloride as additives for racemization-free and efficient peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. creation.com [creation.com]
• 13. researchgate.net [researchgate.net]
• 14. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry - American Chemical Society [acs.digitellinc.com]

common side reactions in the synthesis of 1-N-Cbz-4-hydroxy-beta-proline and their avoidance

Welcome to the technical support center for the synthesis of 1-N-Cbz-4-hydroxy-L-proline (Z-Hyp-OH). This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical building block in peptide synthesis and drug discovery. Here, we address the most common side reactions and troubleshooting scenarios encountered during its preparation, providing not just protocols, but the causal logic behind them to ensure robust and reproducible outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final yield is significantly lower than expected, and my crude NMR shows a large peak for benzyl alcohol. What is the likely cause?

A1: This issue almost certainly stems from the hydrolysis of your acylating agent, benzyl chloroformate (Cbz-Cl).

Benzyl chloroformate is highly reactive and moisture-sensitive.[1][2] The reaction is typically performed under Schotten-Baumann conditions, which involve an aqueous basic solution.[3][4] While these conditions are designed to deprotonate the amino acid for reaction, they also create an environment where the Cbz-Cl can be hydrolyzed.

Causality & Mechanism: The hydroxide ions (OH⁻) present in the aqueous basic layer are strong nucleophiles. They can attack the electrophilic carbonyl carbon of Cbz-Cl, leading to its rapid decomposition into benzyl alcohol, carbon dioxide, and HCl.[5] This parallel, non-productive reaction consumes your reagent and directly reduces the yield of your desired product.

Troubleshooting & Avoidance:

• Temperature Control is Critical: Perform the reaction at 0-5 °C. Lower temperatures decrease the rate of hydrolysis more significantly than the rate of the desired N-acylation.

• Vigorous Stirring: The reaction is biphasic (organic/aqueous). Efficient mixing is essential to ensure the deprotonated hydroxyproline reacts with the Cbz-Cl before the Cbz-Cl is hydrolyzed by water.

• Controlled Reagent Addition: Add the benzyl chloroformate slowly (dropwise) to the chilled, well-stirred reaction mixture. This maintains a low instantaneous concentration of Cbz-Cl, favoring the reaction with the amino acid over hydrolysis.

• Use a Slight Excess of Cbz-Cl: To compensate for minor hydrolysis, a small excess of Cbz-Cl (e.g., 1.05-1.10 equivalents) is recommended. However, a large excess will complicate purification.

Q2: My TLC/LC-MS analysis shows a significant, less polar byproduct. What is it and how do I prevent its formation?

A2: The most common less-polar byproduct is the N,O-bis-Cbz protected derivative, arising from undesired acylation of the 4-hydroxyl group.

While the secondary amine of proline is significantly more nucleophilic than its secondary alcohol, O-acylation can occur if the reaction conditions are not optimized for selectivity.[6]

Causality & Mechanism: The selectivity for N-acylation over O-acylation hinges on the relative nucleophilicity of the two functional groups under the chosen reaction conditions. Standard Schotten-Baumann conditions (e.g., Na₂CO₃ or NaHCO₃ in water/dioxane) maintain a pH that is high enough to deprotonate the ammonium group of the amino acid (pKa ~10.6) to generate the highly nucleophilic free amine, but not high enough to significantly deprotonate the secondary alcohol (pKa ~16). This creates a large reactivity differential, favoring N-acylation.

Using stronger bases (e.g., NaOH, NaH) or running the reaction in aprotic organic solvents with organic bases (like triethylamine or pyridine) can increase the concentration of the alkoxide ion, promoting competitive O-acylation.[6][7]

Troubleshooting & Avoidance:

• Strictly Adhere to Schotten-Baumann Conditions: Use a mild inorganic base like sodium carbonate or sodium bicarbonate in an aqueous/organic biphasic system.[8] This pH-controlled environment is the single most important factor for ensuring N-selectivity.

• Avoid Strong Bases: Do not use sodium hydroxide at high concentrations or organometallic bases like NaH, as these will readily deprotonate the hydroxyl group.

• Solvent Choice: A biphasic system like water/dioxane or water/THF is ideal. Avoid purely aprotic solvents with organic bases if N-selectivity is the primary goal.

Q3: I am concerned about epimerization at the alpha-carbon (C2). How significant is this risk during Cbz protection?

A3: The risk of epimerization at the C2 position during the N-Cbz protection step is generally low but should not be entirely dismissed, especially if non-standard conditions are used.

Epimerization in amino acid chemistry is most pronounced when the alpha-proton is activated, which typically occurs through the formation of an oxazolone intermediate during carboxyl group activation for peptide coupling.[9]

Causality & Mechanism: In this specific synthesis, the carboxyl group is not being activated. The reaction occurs at the nitrogen atom. Proline's rigid ring structure also inherently restricts the flexibility that can facilitate alpha-proton abstraction, making it more resistant to racemization compared to other amino acids.[10]

However, prolonged exposure to strong bases or elevated temperatures could potentially lead to a low level of epimerization.[9] Since the diastereomeric product would be difficult to separate, prevention is key.

Troubleshooting & Avoidance:

• Maintain Low Temperature: Keep the reaction temperature at 0-5 °C throughout the addition and stirring period.

• Use a Mild Base: Employ Na₂CO₃ or NaHCO₃ rather than stronger bases like NaOH or KOH.

• Limit Reaction Time: Do not let the reaction run unnecessarily long. Monitor by TLC and proceed with workup as soon as the starting material is consumed.

Recommended Synthesis & Purification Protocol

This protocol is optimized to minimize the side reactions discussed above.

Experimental Workflow

Caption: Optimized workflow for the synthesis of 1-N-Cbz-4-hydroxy-L-proline.

Step-by-Step Methodology

• Preparation: In a flask suitable for the reaction scale, dissolve L-4-hydroxyproline (1.0 eq.) and sodium carbonate (2.2 eq.) in distilled water.

• Cooling: Place the flask in an ice-salt bath and stir until the internal temperature reaches 0-5 °C.

• Reagent Addition: Dissolve benzyl chloroformate (1.05 eq.) in 1,4-dioxane. Add this solution dropwise to the cold, vigorously stirred aqueous mixture over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the mixture to stir vigorously at 0-5 °C for 2-3 hours. Monitor the reaction progress by TLC (Typical mobile phase: DCM:MeOH:AcOH = 90:8:2). The product should be UV active and stain with ninhydrin (after heating) until the starting material is consumed.

• Aqueous Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the aqueous layer with diethyl ether (2x) to remove any unreacted benzyl chloroformate and benzyl alcohol.

• Acidification: Return the aqueous layer to the flask, cool it again in an ice bath, and carefully acidify to pH ~2 by the slow addition of 1M HCl. The product will often precipitate or cause the solution to become cloudy.

• Extraction: Extract the acidified aqueous layer with ethyl acetate (3x).

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the product, which is typically a white solid or a viscous oil that solidifies on standing.

Key Reaction Parameters Summary

Parameter	Recommended Condition	Rationale
Temperature	0-5 °C	Minimizes hydrolysis of Cbz-Cl and risk of epimerization.
Base	Sodium Carbonate (Na₂CO₃)	Mild base, optimal pH for selective N-acylation.[8]
Stoichiometry	~1.05 eq. Cbz-Cl	Compensates for minor hydrolysis without complicating purification.
Solvent System	Water / 1,4-Dioxane	Biphasic system essential for Schotten-Baumann conditions.[11]
Stirring	Vigorous	Maximizes interfacial area in the biphasic system for efficient reaction.
Workup pH	~2	Ensures full protonation of the carboxylate for efficient extraction into organic solvent.

Mechanistic Overview: Desired vs. Side Reactions

Caption: Reaction pathways in the synthesis of Z-Hyp-OH.

References

• Mutter, M., & Wöhr, T. (1999). Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. Available at: [Link]

• Wikipedia. Benzyl chloroformate. Available at: [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available at: [Link]

• New Jersey Department of Health. HAZARD SUMMARY: BENZYL CHLOROFORMATE. Available at: [Link]

• Grokipedia. Benzyl chloroformate. Available at: [Link]

• Royal Society of Chemistry. Synthesis. Available at: [Link]

• J&K Scientific LLC. (2021). Schotten-Baumann Reaction. Available at: [Link]

• Jadhav, Y., et al. (2021). Epimerisation in Peptide Synthesis. Molecules. Available at: [Link]

• L.S.College, Muzaffarpur. (2020). Schotten–Baumann reaction. Available at: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available at: [Link]

• Raines, R. T., et al. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. PubMed Central. Available at: [Link]

• Grokipedia. Schotten–Baumann reaction. Available at: [Link]

• Zhang, W., et al. (2019). Easy Removal of N-Carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. Bentham Science. Available at: [Link]

• ResearchGate. (2017). Chemoselective Protection of hydroxyl and amine functional groups catalysed by MOFs. Available at: [Link]

Sources

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• 2. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 3. Schotten-Baumann Reaction [organic-chemistry.org]
• 4. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 5. BENZYL CHLOROFORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. total-synthesis.com [total-synthesis.com]
• 7. jk-sci.com [jk-sci.com]
• 8. benchchem.com [benchchem.com]
• 9. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. lscollege.ac.in [lscollege.ac.in]

Technical Support Center: Optimizing 1-N-Cbz-4-hydroxy-beta-proline Coupling Reactions

Welcome to the technical support resource for researchers and chemists facing challenges with the coupling of 1-N-Cbz-4-hydroxy-beta-proline. As a Senior Application Scientist, I understand that this particular building block, while valuable, presents a unique set of steric and electronic challenges that can lead to frustratingly low yields. This guide is designed to provide you with a deep, mechanistic understanding of the common failure points and to offer field-proven, actionable solutions to enhance the efficiency and success of your coupling reactions.

The structure of 1-N-Cbz-4-hydroxy-beta-proline is inherently demanding. The bulky Carboxybenzyl (Cbz) group on the secondary amine, combined with the rigid five-membered ring of the proline derivative, creates significant steric hindrance around the carboxylic acid center.[1][2] This bulkiness can physically impede the approach of the amine coupling partner and slow down the formation of the crucial activated ester intermediate.[1] Consequently, standard coupling protocols often prove inadequate, necessitating a more refined and optimized approach.

Frequently Asked Questions (FAQs)

This section addresses the high-level questions that frequently arise when working with this challenging amino acid derivative.

Q1: Why is my coupling reaction with 1-N-Cbz-4-hydroxy-beta-proline consistently resulting in low yields?

A1: The primary reason is severe steric hindrance. The combination of the bulky N-Cbz protecting group and the inherent rigidity of the proline ring makes this molecule a sterically demanding substrate.[1][2] This steric congestion slows down the rate of reaction by hindering the access of the coupling reagent to the carboxylic acid and the subsequent approach of the nucleophilic amine. Proline's secondary amine itself is also known to be less reactive than the primary amines of other amino acids.[3]

Q2: Which coupling reagents are most effective for this type of hindered coupling?

A2: For sterically demanding couplings, standard carbodiimide reagents like DCC or DIC are often insufficient. The use of more potent onium-salt-based reagents is strongly recommended.[4][5]

• Uronium/Aminium Salts: Reagents such as HATU , HCTU , and COMU are highly effective.[4][5][6] HATU, in particular, is often considered a superior choice for difficult couplings as it forms a highly reactive OAt active ester.[4]

• Phosphonium Salts: Reagents like PyAOP and PyBOP are also powerful alternatives and are known to perform well in hindered environments.[4]

• Additives: The use of additives like 1-hydroxy-7-azabenzotriazole (HOAt ) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure ) is critical, even with powerful coupling reagents. These additives accelerate the coupling rate and, crucially, act as racemization suppressants.[4][5][7]

Q3: Can the free 4-hydroxyl group interfere with the reaction?

A3: Yes, this is a critical consideration. The free hydroxyl group is a potential nucleophile and can compete with the target amine, leading to a side reaction known as O-acylation, where the activated carboxylic acid esterifies the hydroxyl group. If you are observing a side product with a mass corresponding to an ester linkage, this is a likely cause. To prevent this, you may need to use an orthogonal protecting group for the hydroxyl moiety, such as a tert-butyl (tBu) ether, which can be removed later under different conditions.[8]

Q4: How can I effectively monitor the progress of such a difficult coupling reaction?

A4: Standard monitoring tests are essential. However, the commonly used Kaiser (ninhydrin) test is not reliable for proline's secondary amine, as it gives a weak red-brown color instead of a strong blue.[9] The isatin test or the chloranil test are the recommended alternatives for confirming the presence of an unreacted N-terminal proline, as both produce a distinct blue color in a positive test.[9] Consistent monitoring after the initial coupling time will inform you whether a second coupling is necessary.

Troubleshooting Guide

This table provides a systematic approach to diagnosing and solving common problems encountered during the coupling of 1-N-Cbz-4-hydroxy-beta-proline.

Problem	Potential Cause(s)	Recommended Solutions & Rationale
Low or No Coupling (Positive Isatin Test after initial coupling)	1. Insufficient Reagent Activity: The chosen coupling reagent is not powerful enough to overcome the steric barrier.	• Switch to a high-efficiency onium salt reagent: Use HATU, HCTU, PyAOP, or COMU with an additive like HOAt or Oxyma.[4][10] These form more reactive activated species. • Increase reagent stoichiometry: Use a higher excess (3-5 equivalents) of the amino acid and coupling reagents to drive the reaction forward via mass action.[1]
2. Steric Hindrance: The physical bulk of the molecule is preventing the reaction partners from approaching each other effectively.	• Extend the coupling time: Allow the reaction to proceed for a longer duration (e.g., 2-4 hours, or even overnight).[1][4] • Perform a double coupling: After the first coupling and a wash step, repeat the coupling procedure with fresh reagents to acylate any remaining free amines.[1][3][11] • Increase the reaction temperature: Gentle heating (40-50°C) or the use of a microwave peptide synthesizer can provide the necessary activation energy to overcome the steric barrier.[4][11]
3. Peptide Aggregation (Solid-Phase): The growing peptide chain on the solid support is folding or aggregating, blocking access to the reactive N-terminal amine.	• Change the solvent: Switch from DMF to a more disruptive solvent like N-methyl-2-pyrrolidone (NMP) or a mixture of DMF/DCM.[4][12] • Incorporate "magic mixture" components: For severe aggregation, consider solvent systems containing chaotropic salts or ethylene carbonate.[12]
Presence of Diastereomeric Impurities	Racemization: Loss of stereochemical integrity at the alpha-carbon of the amino acid during activation.	• Ensure an additive is used: Always include HOAt or Oxyma Pure in the activation mixture, as they are superior to HOBt in suppressing racemization.[4] • Use a weaker base: Replace DIPEA with a less hindered or weaker base like N-methylmorpholine (NMM) or 2,4,6-collidine, especially if prolonged reaction times are used.[4][5] • Minimize pre-activation time: Add the activated amino acid solution to the amine component immediately after a short pre-activation (1-2 minutes) to reduce the time the highly reactive intermediate exists in solution.[1]
Side Product with Unexpected Mass	1. O-Acylation: The free 4-hydroxyl group has been acylated by the activated amino acid.	• Protect the hydroxyl group: Before the coupling step, protect the 4-OH group with a suitable protecting group (e.g., tBu, Trt).[8][13] • Optimize stoichiometry: Avoid a large excess of the activated acid to minimize the probability of this side reaction.
2. Guanidinylation of N-terminus (Solid-Phase): This occurs if using uronium/aminium reagents (like HATU/HBTU) without pre-activation, where the reagent reacts directly with the free amine on the resin.	• Pre-activate the carboxylic acid: Always mix the 1-N-Cbz-4-hydroxy-beta-proline, coupling reagent, and base in a separate vessel for 1-2 minutes before adding the mixture to the resin-bound amine. This prevents the coupling reagent from directly contacting the free amine.[14]

Visual Workflows and Mechanisms

A clear understanding of the process flow is essential for effective troubleshooting.

Caption: Troubleshooting Decision Tree for Low-Yield Couplings.

Caption: Simplified Mechanism of Onium-Salt Mediated Amide Coupling.

Experimental Protocols

Protocol 1: High-Efficiency Coupling Using HATU

This protocol is designed for a solid-phase synthesis scenario where the N-terminus of the resin-bound peptide has been deprotected.

• Resin Preparation: Ensure the N-terminal amine of the peptide-resin is deprotected (e.g., via piperidine treatment for Fmoc-SPPS) and thoroughly washed with DMF (5-7 times) to remove residual base.

• Activation Mixture Preparation (in a separate vessel):

  • Dissolve 1-N-Cbz-4-hydroxy-beta-proline (4 equivalents relative to resin loading) in DMF.

  • Add HATU (3.9 equivalents) and HOAt (4 equivalents) to the solution.

  • Add a suitable base, such as DIPEA (8 equivalents) or NMM (8 equivalents).

• Pre-activation: Gently agitate the activation mixture at room temperature for 1-2 minutes. You may observe a slight color change.

• Coupling: Add the activated amino acid solution to the vessel containing the deprotected peptide-resin.

• Reaction: Agitate the reaction vessel at room temperature for 2 hours.

• Monitoring: Take a small sample of resin beads, wash them thoroughly with DMF, and perform the Isatin Test (see Protocol 2) to check for completion.

• Follow-up Actions:

  • If Isatin test is negative (complete): Proceed with washing the resin (DMF, DCM, DMF) and the next synthesis step.

  • If Isatin test is positive (incomplete): Filter the resin, wash once with DMF, and perform a second coupling (repeat steps 2-5) using fresh reagents.[9]

Protocol 2: Isatin Test for Unreacted Proline

This procedure is used to qualitatively detect the presence of free secondary amines, such as proline, on the solid support.[9]

• Sample Preparation: Place a small sample of peptide-resin (5-10 mg) into a small glass test tube.

• Reagent Addition: Add 2-3 drops of a prepared isatin test solution.

  • Isatin Solution: Typically prepared by dissolving isatin in ethanol with the addition of a Boc-amino acid like Boc-Phe-OH, which acts as an indicator anchor.

• Heating: Heat the test tube at 100°C for 5 minutes.

• Observation:

  • Blue beads: A positive result, indicating the presence of unreacted proline. The coupling is incomplete.

  • Yellow/Orange/Brown beads: A negative result, indicating the absence of free proline. The coupling is complete.

By implementing these targeted strategies, you can systematically overcome the inherent difficulties of coupling 1-N-Cbz-4-hydroxy-beta-proline, leading to significantly improved reaction yields and higher purity of your final product.

References

• A Technical Guide to Starting Materials for Proline-Rich Peptide Synthesis. Benchchem.
• Peptide Coupling Reagents: Selection and Use.
• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
• Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Troubleshooting guide for peptide coupling reactions with hindered amino acids. Benchchem.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Technical Support Center: Optimizing Coupling Conditions for N-Benzyl-N-Cbz-glycine in Solid-Phase Peptide Synthesis (SPPS). Benchchem.
• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage.
• Efficient peptide coupling involving sterically hindered amino acids. PubMed.
• Tips & Tricks. American Peptide Society.
• Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.
• How to Optimize Peptide Synthesis? Boc Sciences.
• Side reactions in peptide synthesis: An overview. Bibliomed.
• Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. PubMed.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec.
• Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]
• 5. bachem.com [bachem.com]
• 6. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 7. researchgate.net [researchgate.net]
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• 9. peptide.com [peptide.com]
• 10. Peptide Coupling Reagents: Selection and Use - Peptide Port [peptideport.com]
• 11. Tips & Tricks – American Peptide Society [americanpeptidesociety.org]
• 12. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 13. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. peptide.com [peptide.com]

Technical Support Center: Advanced Purification of 1-N-Cbz-4-hydroxy-beta-proline and its Derivatives

Welcome to the technical support center for the purification of N-Cbz-protected hydroxy-beta-proline derivatives. These compounds are valuable chiral building blocks in pharmaceutical development, but their purification presents unique challenges due to their structural complexity, including multiple stereocenters and the presence of both protecting groups and polar functionalities.

This guide is structured to provide direct, actionable advice based on established scientific principles and extensive field experience. We will move from frequently asked questions to in-depth troubleshooting scenarios and detailed protocols to help you achieve the highest possible purity for your compounds.

Frequently Asked Questions (FAQs)

Q1: My crude 1-N-Cbz-4-hydroxy-beta-proline appears as a viscous oil that won't solidify. How can I purify it? A1: This is a common issue, as the introduction of the Cbz protecting group can lead to products that are easy to crystallize, but this is not always guaranteed, especially with multiple polar groups present.[1][2] If direct crystallization fails, your primary technique will be column chromatography on silica gel. If the product remains an oil post-chromatography, you can attempt co-evaporation with a non-polar solvent like toluene or hexane to remove residual high-boiling solvents.

Q2: What is the best general-purpose solvent system for silica gel chromatography of these derivatives? A2: A gradient elution using a mixture of a non-polar solvent (like hexane or heptane) and a polar solvent (like ethyl acetate) is the standard starting point. Due to the polar hydroxyl and carboxylic acid groups, you will likely need to add a small percentage (0.5-1%) of acetic acid or formic acid to the mobile phase. This suppresses the deprotonation of the carboxylic acid, minimizing peak tailing and improving resolution.

Q3: I need to separate the cis and trans diastereomers of my 4-hydroxy-beta-proline derivative. Is this possible on standard silica gel? A3: Separation of cis/trans diastereomers on standard silica is often challenging but possible. The success depends on the specific derivative. If resolution is poor, your options are to either proceed to a more advanced chromatographic technique like reverse-phase or chiral HPLC, or to derivatize the free hydroxyl or carboxyl group to alter the compound's polarity and conformational rigidity, which may enhance separation.[3]

Q4: Can I remove the Cbz group before final purification? A4: It is generally advisable to purify the Cbz-protected intermediate first. The Cbz group adds hydrophobicity, making the compound more amenable to standard silica gel chromatography and potentially easier to handle.[1] Purifying the final, deprotected amino acid can be more complex due to its zwitterionic nature and high polarity, often requiring specialized techniques like ion-exchange chromatography.

Q5: What is the most reliable method for Cbz deprotection for these sensitive molecules? A5: Catalytic hydrogenolysis (e.g., using Pd/C with H₂ gas or a transfer hydrogenation source like ammonium formate) is the mildest and most common method.[4][5] It cleanly cleaves the Cbz group to yield the free amine, toluene, and CO₂.[4] However, if your molecule contains other reducible functional groups (e.g., alkenes, nitro groups), you may need to consider acidic cleavage (like HBr in acetic acid) or other methods, though these are harsher.[1][6]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification workflow, providing potential causes and validated solutions.

Problem 1: Poor Separation and Tailing Peaks in Silica Gel Chromatography

• Potential Cause 1: Ionic Interactions with Silica. The free carboxylic acid on your proline derivative can interact strongly and inconsistently with the acidic silanol groups on the silica surface, leading to significant peak tailing.

  • Solution: As mentioned in the FAQ, add 0.5-1% acetic acid or formic acid to your mobile phase. The acid ensures the carboxyl group remains protonated, leading to more uniform interactions and sharper peaks.

• Potential Cause 2: Inappropriate Solvent Polarity. The combination of the non-polar Cbz group and the polar hydroxy/carboxyl groups gives the molecule a dual nature that can be difficult to match with a single isocratic solvent system.

  • Solution: Employ a shallow gradient elution. Start with a lower polarity (e.g., 70:30 Hexane:Ethyl Acetate) and gradually increase the polarity (e.g., to 50:50 or 40:60). This will elute non-polar impurities first, followed by your product, and finally any highly polar byproducts.

Problem 2: Inability to Separate Diastereomers

• Potential Cause: Insufficient Selectivity of the Stationary Phase. Standard silica gel may not provide enough resolving power to separate subtle conformational differences between diastereomers like (2S, 4R) and (2S, 4S) epimers.[7]

  • Solution 1: Chiral High-Performance Liquid Chromatography (HPLC). This is the most powerful technique for separating stereoisomers. Polysaccharide-based columns (e.g., Chiralpak®) are highly effective for proline derivatives.[8][9] Method development often involves screening different mobile phases, such as hexane/ethanol mixtures with an acidic additive like trifluoroacetic acid (TFA).[8]

  • Solution 2: Derivatization. Converting the free carboxylic acid to a methyl or benzyl ester, or protecting the hydroxyl group, can alter the molecule's interaction with the stationary phase, sometimes dramatically improving diastereomeric resolution on standard silica.[3]

Problem 3: Incomplete Cbz Deprotection during Hydrogenolysis

• Potential Cause 1: Catalyst Poisoning or Deactivation. Sulfur-containing impurities, residual bases (like triethylamine from a previous step), or complexation of the product amine with the palladium catalyst can inhibit its activity.[10]

  • Solution: Ensure the starting material is of high purity. If poisoning is suspected, use a fresh batch of catalyst or a more robust catalyst like Pearlman's catalyst (Pd(OH)₂/C).[6] Adding a small amount of acid (e.g., HCl or acetic acid) can protonate the product amine, preventing it from coordinating to the catalyst and improving reaction rates.[10]

• Potential Cause 2: Insufficient Hydrogen Source. For catalytic transfer hydrogenation, the hydrogen donor (e.g., ammonium formate, triethylsilane) may be depleted.[11][12] For reactions using H₂ gas, poor agitation can limit gas-liquid mass transfer.

  • Solution: Ensure an adequate excess of the hydrogen donor is used. For gas-phase hydrogenations, ensure vigorous stirring to maximize the dispersion of the catalyst and the dissolution of hydrogen gas.[6]

Workflow for Purification Strategy Selection

The following diagram outlines a logical workflow for choosing the appropriate purification technique for your N-Cbz-hydroxy-beta-proline derivative.

Caption: Decision workflow for selecting a purification method.

Advanced Protocols & Data

Protocol 1: Chiral HPLC Method for Diastereomer Separation

This protocol provides a starting point for separating diastereomers of N-Cbz-4-hydroxy-proline derivatives, based on methods developed for similar compounds.[8][9]

1. Column and System Preparation:

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral stationary phase.[8]
• System: Ensure the HPLC system is thoroughly flushed and equilibrated with the initial mobile phase.

2. Mobile Phase Preparation:

• Mobile Phase A: n-Hexane (HPLC grade)
• Mobile Phase B: Ethanol (HPLC grade)
• Additive: Trifluoroacetic Acid (TFA)
• Starting Condition: Prepare a mobile phase of Hexane:Ethanol (90:10) with 0.1% TFA. Sonicate for 15 minutes to degas. For proline derivatives with a free hydroxyl group, resolution can be highly sensitive to the ethanol percentage.[8]

3. Chromatographic Conditions:

• Flow Rate: 0.6 - 1.0 mL/min
• Column Temperature: 25-40 °C (temperature can affect selectivity)
• Injection Volume: 5-10 µL
• Detection: UV at 210 nm or 254 nm.

4. Optimization:

• If resolution is poor, systematically adjust the percentage of ethanol. Decrease the ethanol content for longer retention and potentially better resolution; increase it to shorten run times.
• The additive is crucial; TFA helps to produce sharp, symmetrical peaks.[9]

Stationary Phase	Typical Mobile Phase Composition	Key Optimization Parameter	Reference
Chiralpak AD-H / IA	Hexane / Ethanol with 0.1% TFA	Percentage of Ethanol	[8][9]
CHIROBIOTIC T / V	Methanol or Acetonitrile / Water with Acid/Base	pH and buffer concentration	[13]
Cyclodextrin-based	Polar Organic or Reversed-Phase	Type and concentration of organic modifier	[8]

Caption: Table summarizing starting conditions for chiral HPLC method development.

Protocol 2: Robust Cbz-Deprotection via Catalytic Hydrogenolysis

This protocol is designed for the efficient and clean removal of the Cbz group.[5]

1. Materials:

• N-Cbz protected amino acid (1.0 eq)
• Catalyst: 10% Palladium on Carbon (Pd/C), 5-10 mol% (by weight relative to substrate)
• Solvent: Methanol, Ethanol, or Ethyl Acetate (ensure it dissolves the substrate)
• Hydrogen Source: H₂ gas balloon or Parr hydrogenator apparatus.

2. Procedure:

• Dissolve the Cbz-protected compound in the chosen solvent in a round-bottom flask suitable for hydrogenation.
• Carefully add the Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon). Caution: Pd/C can be pyrophoric.
• Seal the flask, then evacuate and backfill with H₂ gas (repeat 3 times).
• Leave the reaction stirring vigorously under a positive pressure of H₂ (a balloon is sufficient for atmospheric pressure).
• Monitor the reaction by TLC or LC-MS. The product will be much more polar (lower Rf) than the starting material. The reaction is typically complete in 2-16 hours.
• Upon completion, carefully vent the H₂ atmosphere and replace it with an inert gas.
• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.
• Concentrate the filtrate under reduced pressure to yield the deprotected product.

Method	Reagents & Conditions	Advantages	Disadvantages / Sensitivities
Catalytic Hydrogenolysis	H₂, Pd/C in MeOH or EtOAc	Very mild, high yielding, clean byproducts (toluene, CO₂).	Sensitive to catalyst poisons (sulfur). Reduces alkenes, alkynes, nitro groups.[5]
Transfer Hydrogenolysis	Ammonium Formate, Pd/C	Avoids use of H₂ gas; convenient setup.	Can be slower; requires higher temperatures.
Acidic Cleavage	HBr in Acetic Acid	Fast and effective.	Harsh conditions; can cleave other acid-labile groups (e.g., Boc, t-butyl esters).[1][6]
Lewis Acid Cleavage	AlCl₃ in HFIP	Milder than HBr/AcOH; good functional group tolerance.[5][11]	Requires stoichiometric Lewis acid and specialized solvent.

Caption: Comparison of common Cbz-deprotection methods.

References

• Nagappan, G. & Umashankar, M.S. (2023). Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC.
• Sigma-Aldrich. Proline Derivatization and Enantioresolution by Chiral GC.
• PubMed.
• Benchchem. Technical Support Center: Troubleshooting Cbz Deprotection Failures.
• PubMed.
• Suzhou Highfine Biotech. Amino protecting group—benzyloxycarbonyl (Cbz).
• Google Patents. Method for detecting trace chiral isomer D-proline in L-proline.
• Impactfactor. Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC.
• Organic Chemistry Portal. Cbz-Protected Amino Groups.
• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
• ResearchGate. Synthesis of 4-hydroxy-2-methylproline derivatives via pyrrolidine ring assembly: chromatographic resolution and diastereoselective synthesis approaches.
• NIH. Structural diversity using amino acid “Customizable Units”: conversion of hydroxyproline (Hyp) into nitrogen heterocycles.
• ResearchGate.
• Huateng Pharma. Introduction and removal of alkyl protecting groups of several common amino groups.
• ACS Publications. Stereoselective Synthesis of α-Disubstituted β-Homoprolines.
• ACS Omega.
• Sigma-Aldrich.
• Benchchem. The Enduring Legacy of the Carbobenzyloxy Group: An In-depth Guide to N-Cbz Protected Amino Acids.
• Organic-Chemistry.org. Cbz-Protected Amino Groups.
• Chromatography Today.
• Guidechem. N-Cbz-Hydroxy-L-proline 13504-85-3 wiki.

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• 7. Discrimination of 4-hydroxyproline diastereomers by vibrational spectroscopy of the gaseous protonated species - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. impactfactor.org [impactfactor.org]
• 10. Introduction and removal of alkyl protecting groups of several common amino groups [en.highfine.com]
• 11. Cbz-Protected Amino Groups [organic-chemistry.org]
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• 13. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Optimization of Cbz Deprotection Conditions to Avoid Side Products

Welcome to the technical support center for the optimization of Carboxybenzyl (Cbz or Z) group deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Cbz group removal and troubleshoot common side reactions. Our goal is to provide you with the expertise and field-proven insights necessary to achieve clean, high-yielding deprotection reactions.

Understanding Cbz Deprotection: A Mechanistic Overview

The Cbz group is a cornerstone of amine protection in organic synthesis, particularly in peptide chemistry, valued for its general stability and versatile removal methods.[1][2] Successful deprotection hinges on understanding the reaction mechanisms of the primary methods employed: catalytic hydrogenolysis and acidic cleavage.

• Catalytic Hydrogenolysis: This is the most common and mildest method, utilizing a palladium on carbon (Pd/C) catalyst and a hydrogen source (H₂ gas or a transfer agent like ammonium formate).[1][3][4] The reaction proceeds by cleavage of the benzylic C-O bond, forming an unstable carbamic acid that spontaneously decarboxylates to yield the free amine, toluene, and carbon dioxide.[4][5]

• Acidic Cleavage: Strong acids, such as hydrogen bromide (HBr) in acetic acid (HOAc) or trifluoroacetic acid (TFA), can effectively cleave the Cbz group.[1][6][7] This method is advantageous when the substrate contains functional groups sensitive to reduction.[1][6] The mechanism involves protonation of the carbamate, followed by nucleophilic attack.[5] Milder Lewis acid conditions, such as AlCl₃ in hexafluoroisopropanol (HFIP), offer an alternative with excellent functional group tolerance.[3][8]

Troubleshooting Guide: Common Side Products and Solutions

This section addresses specific issues encountered during Cbz deprotection in a question-and-answer format, providing targeted solutions to minimize or eliminate unwanted side products.

Catalytic Hydrogenolysis Issues

Question 1: My catalytic hydrogenation is slow, incomplete, or has stalled. What's going wrong?

Answer: This is a frequent challenge with several potential causes:

• Catalyst Poisoning: Palladium catalysts are highly susceptible to poisoning by sulfur-containing compounds (e.g., thiols, thioethers).[3][4][9]

  • Solution: Ensure your starting material is highly pure. If sulfur is present in the substrate, consider alternative methods like acidic or nucleophilic cleavage.[9] In some cases, increasing the catalyst loading or adding it portion-wise may help.

• Poor Catalyst Activity: The activity of Pd/C can vary between batches and diminish over time.[9][10]

  • Solution: Use a fresh, high-quality catalyst. For challenging substrates, a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C) may be effective.[10][11]

• Insufficient Hydrogen: Atmospheric pressure may not be sufficient for all substrates.

  • Solution: Increase the hydrogen pressure, with reactions often run at 50 psi or higher.[9] Alternatively, switch to a transfer hydrogenation method using a hydrogen donor like ammonium formate.[3][4]

• Product Inhibition: The deprotected amine product can coordinate to the palladium catalyst, inhibiting its activity.[9]

  • Solution: Add a small amount of a weak acid, such as acetic acid, to protonate the amine product and reduce its coordination to the catalyst.[9][10][12]

Question 2: I'm observing the formation of an N-benzyl side product. How can I prevent this?

Answer: N-benzylation occurs when the hydrogen source is insufficient or the reaction stalls.[3][8] Under these conditions, the intermediate imine can be reduced to the N-benzyl amine.

• Solution: Ensure an adequate and continuous supply of hydrogen. For transfer hydrogenation, use a sufficient excess of the hydrogen donor. If the problem persists, consider a non-reductive deprotection method.

Question 3: Other functional groups in my molecule are being reduced. How can I improve selectivity?

Answer: Standard hydrogenation conditions can also reduce other sensitive groups like alkenes, alkynes, nitro groups, aryl halides, and other benzyl ethers.[3][4][13]

• Solution 1: Catalytic Transfer Hydrogenation (CTH): CTH often provides better selectivity than using H₂ gas.[10] Common hydrogen donors include ammonium formate, formic acid, and cyclohexene.[4][10]

• Solution 2: Alternative Deprotection Methods: For highly sensitive substrates, non-reductive methods are recommended.

  • Acidic Cleavage: Conditions like HBr in acetic acid or milder Lewis acids like AlCl₃ in HFIP are excellent choices.[10] The AlCl₃/HFIP system is known for its good functional group tolerance.[3][8]

  • Nucleophilic Cleavage: A method using 2-mercaptoethanol with a base like potassium acetate in DMAC is highly selective and avoids the reduction of sensitive functionalities.[3][13]

Acidic Cleavage Issues

Question 4: During my deprotection with HBr in acetic acid, I'm getting an acetylated side product. How can I avoid this?

Answer: This occurs when the deprotected amine is acetylated by the acetic acid solvent, particularly at elevated temperatures.[3]

• Solution:

  • Use a non-nucleophilic acid/solvent system, such as HCl in dioxane or isopropanol.[3]

  • Trifluoroacetic acid (TFA) can also be used, but be mindful that it is a strong acid that may cleave other acid-sensitive protecting groups.[3][6]

  • Milder Lewis acid conditions, like the AlCl₃/HFIP method performed at room temperature, are an excellent alternative to avoid this side reaction.[3]

Question 5: I'm working with a substrate containing tert-butyl protecting groups (e.g., Boc, t-butyl esters), and they are also being cleaved by the strong acid. What should I do?

Answer: Strong acids like TFA and HBr/HOAc will readily cleave tert-butyl-based protecting groups.[14][15]

• Solution:

  • Orthogonal Strategy: If possible, plan your synthetic route to use protecting groups that are stable to the chosen Cbz deprotection conditions.

  • Milder Conditions: Opt for catalytic hydrogenolysis, which is orthogonal to Boc and other acid-labile groups.[2]

  • Selective Reagents: Some milder acidic conditions may offer selectivity. For instance, aqueous phosphoric acid has been shown to deprotect tert-butyl groups while leaving Cbz groups intact.[15][16]

Data and Protocols

Comparison of Cbz Deprotection Methods

Method	Reagents	Typical Yield	Key Advantages	Common Side Reactions/Issues
Catalytic Hydrogenation	H₂, Pd/C	High to Quantitative	Mild conditions; clean byproducts (toluene, CO₂)[3]	Reduction of other functional groups; catalyst poisoning by sulfur[3]
Transfer Hydrogenolysis	Ammonium formate, Pd/C	High	Safer than H₂ gas; often more selective[3]	Can still reduce some sensitive groups[3]
Strong Acidic Cleavage	HBr, Acetic Acid	Good to High	Effective and relatively fast[3]	Harsh conditions; potential for acylation and alkylation[3]
Mild Lewis Acid Cleavage	AlCl₃, HFIP	High	Mild (room temp); excellent functional group tolerance[3][8]	HFIP is an expensive solvent[3]
Nucleophilic Cleavage	2-Mercaptoethanol, Base	High	Highly selective for sensitive substrates; avoids heavy metals[3]	The thiol reagent has an unpleasant odor[3]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenolysis

• Dissolve the Cbz-protected amine in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) in a flask equipped with a magnetic stir bar.[7]

• Add 5-10 mol% of Pd/C catalyst.[7]

• Purge the flask with an inert gas (e.g., nitrogen or argon) before introducing hydrogen.[10]

• Place the reaction under a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.[10][17]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.[9][17]

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Protocol 2: General Procedure for Acid-Catalyzed Deprotection with HBr in Acetic Acid

• Dissolve the Cbz-protected amine in a solution of 33% HBr in glacial acetic acid at room temperature.[6][7][9]

• Stir the solution and monitor the reaction by TLC or LC-MS. Reaction times can vary from minutes to hours.[9][10]

• Once the reaction is complete, precipitate the product by adding an excess of cold, anhydrous diethyl ether.[6]

• Collect the precipitate by filtration or centrifugation and wash thoroughly with diethyl ether.

• Dry the product under vacuum.

Protocol 3: General Procedure for Nucleophilic Cleavage with 2-Mercaptoethanol

• To a solution of the Cbz-protected amine (1 equivalent) in N,N-Dimethylacetamide (DMAC), add potassium acetate (e.g., 4 equivalents).[3][13]

• Add 2-mercaptoethanol (e.g., 2 equivalents).[3][9][13]

• Heat the reaction mixture (e.g., to 75 °C) and stir until completion as monitored by TLC or LC-MS.[3][9][13]

• After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[3]

• Dry the organic layer, filter, and concentrate under reduced pressure. Purify as needed.[3]

Visualization of Key Processes

References

• Scientific Update. (2023). To Deprotect and Serve. [Link]

• Cortes-Clerget, M., et al. (2017). Cbz deprotection conditions: screening of catalysts and sources of H2. ResearchGate. [Link]

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Anonymous. (2025). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. [Link]

• Curly Arrow. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. [Link]

• Hara, H., et al. (n.d.). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. NIH. [Link]

• SAGE Publications Inc. (2025). The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. [Link]

• Request PDF. (2025). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. [Link]

• PubMed. (2004). Facile deprotection of O-Cbz-protected nucleosides by hydrogenolysis: an alternative to O-benzyl ether-protected nucleosides. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. [Link]

• ACS Publications. (2005). Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. [Link]

• ResearchGate. (2025). Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl 3 ·7H 2 O−NaI System in Acetonitrile. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 12. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scientificupdate.com [scientificupdate.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. tert-Butyl Esters [organic-chemistry.org]
• 16. tert-Butyl Ethers [organic-chemistry.org]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Incomplete Cbz Deprotection of Hydroxyproline

Welcome to the technical support center dedicated to resolving one of the more nuanced challenges in peptide synthesis and medicinal chemistry: the incomplete deprotection of Carboxybenzyl (Cbz or Z) protected hydroxyproline. This guide is structured to provide researchers, scientists, and drug development professionals with actionable, in-depth insights to overcome common hurdles in this critical transformation.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding incomplete Cbz deprotection of hydroxyproline.

Q1: My standard catalytic hydrogenation for Cbz deprotection is sluggish or incomplete when using a hydroxyproline substrate. Why might this be happening?

Several factors can contribute to a slow or incomplete reaction. The primary culprits often involve:

• Catalyst Inactivation (Poisoning): Palladium catalysts are highly susceptible to poisoning, particularly by sulfur-containing impurities that may be present in your starting material or solvents.

• Poor Catalyst Activity: The activity of your Palladium on carbon (Pd/C) can diminish over time or vary between batches.

• Insufficient Hydrogen: The reaction may be starved of hydrogen, either due to low pressure or depletion of a transfer hydrogenation reagent.

• Inadequate Mixing: As a heterogeneous reaction, vigorous mixing is essential to ensure the substrate has sufficient access to the catalyst's surface.

• Product Inhibition: The newly formed free amine of hydroxyproline can coordinate with the palladium catalyst, thereby inhibiting its activity.

Q2: What is the general mechanism for Cbz deprotection via hydrogenolysis?

The deprotection of a Cbz group through hydrogenolysis is a catalytic reduction process. The most frequently used catalyst is palladium on carbon (Pd/C). In the presence of a hydrogen source, the catalyst enables the cleavage of the benzylic C-O bond of the carbamate. This initially produces an unstable carbamic acid intermediate, which then spontaneously decarboxylates to give the free amine, carbon dioxide, and toluene.

Caption: Cbz deprotection via catalytic hydrogenolysis.

Q3: Are there safer and more convenient alternatives to using hydrogen gas?

Yes, transfer hydrogenation is a widely used and often more practical alternative to hydrogen gas. This technique employs a hydrogen donor molecule in the presence of the catalyst. Commonly used hydrogen donors include:

• Ammonium formate

• Cyclohexene

• Formic acid

• 1,4-Cyclohexadiene

Transfer hydrogenation can sometimes provide different selectivity and is generally easier and safer to handle in a standard laboratory setting.

Section 2: Troubleshooting Guide for Incomplete Hydrogenolysis

This section provides a systematic approach to diagnosing and resolving incomplete Cbz deprotection of hydroxyproline when using catalytic hydrogenation.

Issue: The reaction has stalled, with significant starting material remaining.

Workflow for Troubleshooting Incomplete Catalytic Hydrogenation

Caption: Troubleshooting workflow for incomplete catalytic hydrogenation.

Step-by-Step Troubleshooting Protocol

• Evaluate the Catalyst:

  • Action: If you suspect catalyst deactivation due to age or improper storage, try a fresh batch of high-quality Pd/C. For particularly stubborn substrates, consider a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C).

  • Rationale: The catalytic activity of Pd/C can vary significantly. Pearlman's catalyst is often more effective for challenging deprotections.

• Optimize Hydrogen Source:

  • Action (Hydrogen Gas): If using a hydrogen balloon, ensure it is fully inflated and remains so throughout the reaction. For more robust conditions, switch to a hydrogenation apparatus that allows for pressures of 50 psi or higher.

  • Action (Transfer Hydrogenation): If using a hydrogen donor like ammonium formate, ensure it is added in sufficient stoichiometric excess.

  • Rationale: Insufficient hydrogen pressure is a common reason for stalled reactions, especially with more complex substrates.

• Enhance Mixing:

  • Action: Increase the stirring rate to ensure the heterogeneous mixture is well-agitated.

  • Rationale: Efficient mixing is crucial for the substrate to access the catalyst's surface in a heterogeneous reaction.

• Mitigate Product Inhibition:

  • Action: Add a small amount of a weak acid, such as acetic acid, to the reaction mixture.

  • Rationale: The deprotected hydroxyproline can coordinate with the palladium catalyst, leading to inhibition. Protonating the product amine with a weak acid can reduce this coordination and restore catalytic activity.

Quantitative Parameters for Optimization

Parameter	Typical Range	Rationale for Adjustment
Catalyst	10% Pd/C, 5% Pd/C, or Pearlman's catalyst (Pd(OH)₂/C)	Pearlman's catalyst can be more active for difficult substrates.
Catalyst Loading	5-20% (w/w)	Higher loading may be necessary in cases of suspected catalyst poisoning.
Hydrogen Pressure	Atmospheric to 50+ psi	Increased pressure can drive sluggish reactions to completion.
Solvent	Methanol, Ethanol, Ethyl Acetate	Choice of solvent can impact substrate solubility and reaction rate.
Temperature	Room Temperature to 60 °C	Elevated temperatures can sometimes accelerate the reaction, but may also increase side reactions.

Section 3: Alternative Deprotection Strategies for Sensitive Substrates

When catalytic hydrogenation is not viable due to the presence of other reducible functional groups or persistent catalyst poisoning, alternative methods should be considered.

Q4: My hydroxyproline-containing molecule has other functional groups that are sensitive to reduction. What are my options?

For substrates that are incompatible with hydrogenation, acid-mediated cleavage is a valuable alternative.

Acid-Mediated Deprotection

• Method 1: HBr in Acetic Acid: This is a classic and effective method for Cbz removal.

  • Protocol:

    • Dissolve the Cbz-protected compound in glacial acetic acid.

    • Add a solution of hydrobromic acid in acetic acid (e.g., 33% HBr in AcOH).

    • Stir the mixture at room temperature for 2 to 16 hours, monitoring by TLC or LC-MS.

• Method 2: Aluminum Chloride (AlCl₃) in Hexafluoroisopropanol (HFIP): This is a milder Lewis acid condition that is compatible with many functional groups.

  • Protocol:

    • Dissolve the Cbz-protected amine in HFIP.

    • Add AlCl₃ and stir at room temperature until the reaction is complete.

    • Quench carefully with a saturated aqueous solution of NaHCO₃.

Q5: I suspect my starting material contains sulfur, which is poisoning the catalyst. What is a robust alternative?

For substrates containing sulfur or other catalyst poisons, a nucleophilic cleavage method is often the best choice.

Nucleophilic Cleavage with 2-Mercaptoethanol

This method avoids the use of heavy metals and is tolerant of many functional groups.

• Protocol:

  • Dissolve the Cbz-protected amine (1 equivalent) in N,N-Dimethylacetamide (DMAC).

  • Add potassium acetate (e.g., 4 equivalents) and 2-mercaptoethanol (e.g., 2 equivalents).

  • Heat the reaction mixture (e.g., to 75 °C) and stir until completion as monitored by TLC or LC-MS.

  • After cooling, dilute with an appropriate organic solvent and perform an aqueous work-up.

Decision Tree for Deprotection Method Selection

Caption: Decision tree for selecting the appropriate Cbz deprotection method.

References

• Application Notes and Protocols: Palladium-Catalyzed Cbz Deprotection - Benchchem.
• Technical Support Center: Cbz Deprotection via Hydrogenolysis - Benchchem. Available at: [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGA8-2Q1Qb81bZbwD9bZUNPBbi2f7lmy3viXLrelbhPU6_Vi-L13loF0ix7AiNOETxzWTNoRkz3KpHuodfC13F9OsZnEb2JapADNaDOci2Bhmuo0moUFAsopeCrmpnAoVvVrTZEPyRE_tqbljYtnYkxE1lXrNu8-ciYBYG7XtZNYkCWxJ8v665OXtGE30gPQDwBz_KJn3UgTQ==](

managing solubility issues of 1-N-Cbz-4-hydroxy-beta-proline in synthesis

Topic: Managing Solubility Issues of 1-N-Cbz-4-hydroxy-beta-proline

Welcome to the technical support guide for managing solubility challenges associated with 1-N-Cbz-4-hydroxy-beta-proline. This resource is designed for researchers, chemists, and drug development professionals who utilize this valuable, yet sometimes challenging, protected amino acid in their synthetic workflows. We will explore the underlying chemical principles governing its solubility and provide practical, field-tested solutions to overcome common experimental hurdles.

Understanding the Molecule: A Duality of Properties

1-N-Cbz-4-hydroxy-beta-proline possesses a unique structure that directly influences its solubility profile. The presence of the Cbz (carboxybenzyl) protecting group introduces a significant hydrophobic character, while the carboxylic acid and hydroxyl groups provide polar, hydrophilic centers capable of hydrogen bonding. This dual nature means that its solubility is highly dependent on the chosen solvent system and ambient conditions like pH. It is sparingly soluble in water but shows good solubility in solvents like dichloromethane and ethyl acetate.[1][2]

Property	Value	Source
CAS Number	13504-85-3	[1]
Molecular Formula	C₁₃H₁₅NO₅	[1]
Molecular Weight	265.26 g/mol	[1]
Appearance	White to off-white powder or viscous oil	[1][2]
Melting Point	104-107 °C	[1]
Predicted pKa	3.78 ± 0.40	[1]
Solubility	Slightly soluble in water; Soluble in Dichloromethane, Ethyl Acetate.	[1]

Frequently Asked Questions (FAQs)

This section provides quick answers to the most common solubility-related issues encountered during synthesis.

Q1: I'm having trouble dissolving the raw material. What's the best starting solvent?

A1: For initial dissolution, especially for reaction setup, start with polar aprotic solvents. N-methylpyrrolidone (NMP) is often superior to Dimethylformamide (DMF) for dissolving protected amino acids due to its higher polarity and solvating power.[3][4] Dichloromethane (DCM) is also an excellent choice, particularly if the subsequent reaction conditions are compatible.[4][5] Gentle warming (30-40°C) or sonication can often aid dissolution, but be cautious of potential degradation with prolonged heating.

Q2: My compound dissolves initially but then crashes out of solution during my coupling reaction. Why is this happening and what can I do?

A2: This is a classic sign of a reaction mixture whose polarity is changing or a product that is less soluble than the starting materials.

• Causality: As the reaction proceeds, new, larger molecules are formed. These peptide products can have different solubility profiles and may be prone to aggregation, especially as the peptide chain elongates.[4] Additionally, the consumption of soluble starting materials can alter the overall solvent properties.

• Solution: The most effective solution is to use a more powerful solvent system from the outset. NMP is a good first choice.[4] If problems persist, consider using a solvent mixture. A combination of Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) with Dichloromethane (DCM) is exceptionally powerful for dissolving sparingly-soluble protected peptides and can be a reaction-saving solution.[6]

Q3: How can I use pH to manage solubility during aqueous workup and extraction?

A3: Manipulating the pH is a critical and effective strategy. The carboxylic acid group on the proline ring is the key.

• To Solubilize in Water (Aqueous Layer): By adding a base (e.g., NaHCO₃, Na₂CO₃) to raise the pH above the pKa (~3.78), you deprotonate the carboxylic acid to form the highly water-soluble carboxylate salt.[7][8] This is useful for washing away organic-soluble impurities.

• To Extract into an Organic Solvent: By adding an acid (e.g., HCl, KHSO₄) to lower the pH to ~2, you protonate the carboxylate, rendering the molecule neutral and much more soluble in organic solvents like Ethyl Acetate (EtOAc) or DCM.[1] This is the standard procedure for extracting the product after a reaction.

Q4: My compound is an oil, but the literature says it's a solid. What does this mean?

A4: 1-N-Cbz-4-hydroxy-beta-proline can exist as a viscous oil, especially if trace amounts of solvent or impurities are present.[1] This does not necessarily indicate a problem with the material's quality. To obtain a solid, you may need to perform a recrystallization or trituration with a non-polar solvent like hexane or diethyl ether to induce crystallization.

In-Depth Troubleshooting Guides

Guide 1: Systematic Solvent Screening Protocol

When facing persistent solubility issues, a systematic approach is more efficient than random trial-and-error. This protocol provides a self-validating workflow to identify a suitable solvent system.

Principle: The goal is to test a range of solvents with varying polarities and hydrogen bonding capabilities to identify one that can effectively solvate all components of the reaction: the protected amino acid, the coupling partner, and the resulting product.

Protocol:

• Preparation: Dispense a small, known quantity (e.g., 2-5 mg) of 1-N-Cbz-4-hydroxy-beta-proline into several small vials.

• Initial Screening (Room Temperature):

  • To each vial, add a measured volume (e.g., 0.1 mL) of a single test solvent. Start with common solvents used in peptide synthesis.[4]

  • Tier 1 Solvents: DCM, Tetrahydrofuran (THF), Ethyl Acetate (EtOAc).

  • Tier 2 Solvents: DMF, NMP, Dimethyl Sulfoxide (DMSO).

  • Agitate vigorously (vortex) for 1-2 minutes and observe. Record the results (insoluble, partially soluble, fully soluble).

• Aided Dissolution:

  • For vials where the compound is not fully soluble, gently warm the mixture to 35-40°C for 5-10 minutes.

  • Alternatively, place the vial in an ultrasonic bath for 5 minutes.

  • Record any changes in solubility.

• Binary Mixture Screening:

  • If single solvents are ineffective, explore binary mixtures. Highly effective mixtures for poorly soluble peptides often include a fluorinated alcohol.[6]

  • Recommended Mixtures: DCM/TFE (3:1), DCM/HFIP (3:1), DMF/DCM (1:1).

  • Repeat the dissolution test with these mixtures.

• Validation: Once a promising solvent or mixture is identified, scale up to the intended reaction concentration to ensure the material remains in solution.

Caption: Workflow for systematic solvent screening.

Guide 2: Managing Solubility During a Coupling Reaction

Principle: Maintaining a homogeneous solution throughout the reaction is paramount for achieving complete conversion and avoiding side reactions or difficult purification. The choice of solvent and reagents must be made with solubility as a primary consideration.

Representative Protocol (EDC/HOBt Coupling):

• Reagent Dissolution (Critical Step):

  • In a clean, dry flask, dissolve 1-N-Cbz-4-hydroxy-beta-proline (1.0 equiv.) and the amine component (1.0 equiv.) in the chosen solvent (e.g., NMP or DCM). Ensure complete dissolution before proceeding. If solubility is low, refer to the screening guide above.

  • In a separate vial, dissolve the coupling additives, such as Hydroxybenzotriazole (HOBt) (1.2 equiv.), in a minimal amount of the same solvent.

• Reaction Cooldown: Cool the primary reaction flask to 0°C in an ice bath. This is standard practice to minimize side reactions like racemization.[5]

• Activation and Coupling:

  • Add the HOBt solution to the main reaction flask.

  • Add the coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equiv.), to the reaction mixture.[5][9]

  • Troubleshooting Point: Observe the mixture closely after adding the coupling agent. Sometimes, the activated species has different solubility. If a precipitate forms, consider adding a small amount of a co-solvent like DMSO to aid solubility.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC or LC-MS).

• Workup (pH Manipulation):

  • Quench the reaction and dilute with a suitable organic solvent (e.g., EtOAc).

  • Wash the organic layer sequentially with a weak acid (e.g., 5% citric acid or cold 1M KHSO₄) to remove unreacted amine and basic byproducts, followed by a weak base (e.g., 5% NaHCO₃ solution) to remove unreacted acid and HOBt. The product, being neutral, should remain in the organic layer.

  • Causality: The acidic wash ensures the amine coupling partner is protonated and water-soluble, while the basic wash ensures the Cbz-protected amino acid is deprotonated and water-soluble.[7] This leaves the desired neutral peptide product in the organic phase.

  • Finish with a brine wash, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Caption: Key stages for managing solubility in a synthesis workflow.

References

• Kiso, Y., Yajima, H., et al. (n.d.). Powerful solvent systems useful for synthesis of sparingly-soluble peptides in solution. PubMed. Available at: [Link]

• Various Authors. (2014). Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis? ResearchGate. Available at: [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available at: [Link]

• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis. Available at: [Link]

• Watson Bio. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Available at: [Link]

• Various Authors. (2018). Glutamic acid protection using cbz? ResearchGate. Available at: [Link]

• Al-kassas, R., et al. (2016). Recrystallization of Commercial Carbamazepine Samples—A Strategy to Control Dissolution Variability. PMC - NIH. Available at: [Link]

• Rosdi, M. H., et al. (2015). Influence of pH on the acylation of l-hydroxyproline with palmitoyl chloride in an aqueous acetone medium. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Available at: [Link]

• Li, Y., et al. (2022). Effect of pH on the Structure, Functional Properties and Rheological Properties of Collagen from Greenfin Horse-Faced Filefish (Thamnaconus septentrionalis) Skin. NIH. Available at: [Link]

• Tian, Z.-Y., et al. (2021). Hydroxyproline-derived biomimetic and biodegradable polymers. ScienceDirect. Available at: [Link]

• van de Weert, M., et al. (2020). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. PMC - NIH. Available at: [Link]

• Various Authors. (n.d.). Histogram solubility of CBZ and physical mixture of CBZ and amino acids... ResearchGate. Available at: [Link]

• Bell, C. L. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Available at: [Link]

• LibreTexts. (2021). Structures of Amino Acids. Chemistry LibreTexts. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). L-Hydroxyproline. PubChem. Available at: [Link]

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• 1. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
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• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. Powerful solvent systems useful for synthesis of sparingly-soluble peptides in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]

Technical Support Center: Strategies to Minimize Epimerization in Peptide Synthesis Involving Proline Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on a critical challenge in solid-phase peptide synthesis (SPPS): the epimerization of proline and its derivatives. Maintaining the stereochemical integrity of each amino acid is paramount, as the conversion of an L-proline to its D-proline diastereomer can drastically alter a peptide's structure, biological activity, and therapeutic potential.[1][2][3][4]

This resource provides a structured approach to understanding, troubleshooting, and preventing proline epimerization, ensuring the successful synthesis of high-purity, active peptides.

Understanding the Challenge: The "Why" Behind Proline Epimerization

Epimerization is the unwanted inversion of a single chiral center in a molecule.[3][4][5] In peptide synthesis, this side reaction can compromise the final product's purity and function. While a risk for many amino acids, proline's unique cyclic structure presents distinct mechanistic considerations.

The primary mechanism for epimerization during the coupling step involves the activation of the carboxylic acid.[2][6] This activation, necessary for amide bond formation, can inadvertently increase the acidity of the alpha-proton (Hα). A base present in the reaction mixture can then abstract this proton, leading to a temporary loss of chirality. Re-protonation can occur from either face, resulting in a mixture of L- and D-isomers.[2]

Several factors exacerbate this issue:

• Coupling Reagent Choice: Highly reactive coupling reagents can accelerate the formation of intermediates prone to epimerization.[2][5]

• Base Selection: The strength and steric hindrance of the base used are critical. Stronger, less hindered bases are more likely to abstract the alpha-proton.[1][5]

• Temperature: Elevated temperatures increase reaction rates, including the rate of epimerization.[1][5][7]

• Solvent Polarity: Polar aprotic solvents like Dimethylformamide (DMF) can facilitate epimerization, particularly with certain reagent combinations.[1]

Visualizing the Mechanism

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Impact of Coupling Reagents on the Stereochemical Integrity of 1-N-Cbz-4-hydroxy-beta-proline

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the critical impact of coupling reagents on the stereochemical integrity of 1-N-Cbz-4-hydroxy-beta-proline during peptide synthesis. Maintaining the precise three-dimensional structure of this valuable building block is paramount for the efficacy and safety of the final peptide product.[1]

Troubleshooting Guide: Preserving Stereochemistry

This section addresses specific issues you may encounter during your experiments, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Significant Epimerization Detected After Coupling

Symptom: Chiral HPLC or GC analysis of your peptide reveals a significant peak corresponding to the diastereomer, indicating a loss of stereochemical integrity at the beta-proline residue.[2]

Potential Cause 1: Oxazolone Formation with Carbodiimide Reagents. The most common pathway for epimerization during peptide synthesis involves the formation of a 5(4H)-oxazolone intermediate.[3] The α-proton of this intermediate is acidic and can be easily abstracted by a base, leading to a planar enolate that can be re-protonated from either side, resulting in racemization.[3] Carbodiimides like DCC (dicyclohexylcarbodiimide) and EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), when used alone, are particularly prone to facilitating this side reaction.[4][5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing epimerization.

Solutions:

• Incorporate Additives: The use of additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl (hydroxyimino)cyanoacetate (Oxyma) is crucial when using carbodiimides.[3] These additives react with the activated carboxylic acid to form an active ester intermediate that is more stable and less prone to oxazolone formation.[6] HOAt and Oxyma are generally considered more effective than HOBt in suppressing racemization.[3][7]

• Change Coupling Reagent Class: Switch to phosphonium-based (e.g., PyBOP, PyAOP) or uronium/aminium-based (e.g., HATU, HCTU, COMU) coupling reagents.[4][8] These reagents often exhibit lower levels of racemization, particularly phosphonium salts which are noted for their "clean" reaction profiles.[8][9][10]

• Optimize the Base: The choice of base is critical. Strong, relatively unhindered bases like diisopropylethylamine (DIPEA) can exacerbate epimerization.[3] It is advisable to use a weaker base such as N-methylmorpholine (NMM) or a more sterically hindered base like 2,4,6-collidine.[3][9][11]

• Control the Temperature: Avoid elevated temperatures during the coupling reaction, as this can increase the rate of epimerization.[9][11] Performing the coupling at room temperature or below is recommended.

Problem 2: Unexpected Racemization with HOBt as an Additive

Symptom: You are using a carbodiimide with HOBt, a standard practice to suppress racemization, yet you still observe significant epimerization of your hydroxyproline residue.

Potential Cause: While HOBt is a widely used racemization suppressor, some studies have shown that in specific contexts, particularly with proline and hydroxyproline derivatives in dimethylformamide (DMF), HOBt can paradoxically catalyze racemization.[12] The mechanism is thought to be related to the formation of a cyclic carbinol-amine derivative.[12]

Solutions:

• Switch Additives: Replace HOBt with HOAt or Oxyma. These have been shown to be superior in suppressing epimerization in many cases.[3][7][9]

• Change the Solvent: The rate of epimerization can be highly dependent on the solvent.[7] Polar solvents like DMF can sometimes increase the rate of epimerization.[7] Consider switching to a less polar solvent like dichloromethane (DCM) if your starting materials are soluble.

• Utilize Alternative Coupling Methods: If the issue persists, consider moving away from carbodiimide/additive systems. A switch to a phosphonium reagent like PyBOP, which does not carry the same risk of this specific HOBt-catalyzed side reaction, may be beneficial.[8]

Frequently Asked Questions (FAQs)

Q1: Which class of coupling reagents is generally best for maintaining the stereochemical integrity of sensitive amino acids like 1-N-Cbz-4-hydroxy-beta-proline?

A1: While no single reagent is perfect for every situation, phosphonium-based reagents (e.g., BOP, PyBOP, PyAOP) are often associated with lower levels of racemization compared to uronium/aminium-based reagents.[8][10] This is because they do not pose a risk of guanidinylation of the N-terminal amino group, a side reaction that can occur with uronium reagents and indirectly affect the reaction environment.[8][13] However, modern uronium reagents like HATU and COMU, when used correctly with the appropriate base, can also provide excellent results with minimal epimerization.[8]

Q2: How do additives like HOBt, HOAt, and Oxyma work to suppress epimerization?

A2: These additives function by intercepting the highly reactive O-acylisourea intermediate that is formed when a carbodiimide reacts with the carboxylic acid. They rapidly convert this intermediate into a more stable, yet still reactive, active ester. This alternative reaction pathway is kinetically favored over the intramolecular cyclization that leads to the problematic oxazolone intermediate, thus preserving the stereochemistry of the activated amino acid.[6]

Caption: Mechanism of epimerization suppression by additives.

Q3: Can the base I use really make a difference in the level of epimerization?

A3: Absolutely. The base plays a direct role in the most common epimerization mechanism by abstracting the alpha-proton from the oxazolone intermediate.[5] A stronger, less sterically hindered base like DIPEA will be more effective at this proton abstraction, thus increasing the rate of epimerization.[3] Using a weaker base like NMM or a bulkier base like 2,4,6-collidine makes this proton abstraction less favorable, thereby helping to preserve the stereochemical integrity.[3][9]

Q4: How can I accurately quantify the level of epimerization in my final product?

A4: The most common and reliable method is chiral High-Performance Liquid Chromatography (HPLC).[2] This typically involves hydrolyzing the final peptide back to its constituent amino acids, derivatizing them with a UV-active or fluorescent tag (like 4-chloro-7-nitrobenzofurazan, NBD-Cl), and then separating the D- and L-enantiomers on a chiral HPLC column.[2][14][15] The percentage of epimerization can then be calculated by comparing the peak areas of the two isomers.[2] Chiral Gas Chromatography (GC) after derivatization is another powerful technique.

Data Summary: Coupling Reagent Performance

The following table summarizes the general characteristics and performance of different coupling reagent systems concerning their impact on stereochemical integrity.

Reagent System	Additive	Base Recommendation	Relative Epimerization Risk	Key Considerations
Carbodiimides
DCC, EDC, DIC	None	N/A	Very High	Not recommended for stereochemically sensitive couplings.
DCC, EDC, DIC	HOBt	NMM, Collidine	Low to Moderate	HOBt can, in rare cases with proline derivatives, promote racemization.[12]
DCC, EDC, DIC	HOAt, Oxyma	NMM, Collidine	Low	Generally superior to HOBt for suppressing epimerization.[3][9] Oxyma is a non-explosive alternative.[4]
Phosphonium Salts
BOP, PyBOP, PyAOP	None (Built-in)	NMM, Collidine	Very Low	Often considered the best for minimizing epimerization.[8][9] BOP produces a carcinogenic byproduct.[8]
Uronium/Aminium Salts
HBTU, TBTU	None (Built-in)	NMM, Collidine	Low	Effective and widely used.
HATU, HCTU	None (Built-in)	NMM, Collidine	Very Low to Low	Highly reactive and efficient.[13] Can pose a risk of guanidinylation if used in large excess.[8]
COMU	None (Built-in)	NMM, Collidine	Very Low	Incorporates an Oxyma moiety; reported to have a low tendency for racemization.[3]

Experimental Protocols

Protocol 1: Low-Epimerization Coupling using DIC/Oxyma

This protocol is recommended for routine couplings where stereochemical integrity is a high priority.

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes. Perform the standard N-terminal Fmoc-deprotection using 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• Activation Mixture: In a separate reaction vessel, dissolve 1-N-Cbz-4-hydroxy-beta-proline (3 equivalents relative to resin loading) and Oxyma (3 equivalents) in a minimal amount of DMF.

• Coupling Reaction: Add DIC (3 equivalents) to the activation mixture and vortex briefly. Immediately add the entire mixture to the deprotected peptide-resin.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 1-2 hours. Monitor the completion of the reaction using a qualitative test (e.g., Kaiser test, though not reliable for secondary amines like proline; the Isatin or Chloranil test is preferred).[16]

• Washing: Once the reaction is complete, drain the reaction vessel and wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Protocol 2: High-Efficiency, Low-Epimerization Coupling using HATU/Collidine

This protocol is suitable for particularly difficult or sterically hindered couplings where maximizing yield while preserving stereochemistry is essential.

• Resin Preparation: Follow the same procedure as in Protocol 1.

• Activation and Coupling:

  • In a reaction vessel, add the deprotected peptide-resin.

  • In a separate vial, dissolve 1-N-Cbz-4-hydroxy-beta-proline (3 equivalents) and HATU (2.9 equivalents) in DMF.

  • Add 2,4,6-collidine (6 equivalents) to the activation mixture.

  • Immediately transfer the activated amino acid solution to the resin.

• Reaction and Monitoring: Allow the coupling to proceed at room temperature for 1-3 hours. Monitor for completion as described in Protocol 1.

• Washing: Following a negative test for free amines, thoroughly wash the resin with DMF.

References

• Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed. (n.d.).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024).
• Epimerization of Peptide. (n.d.).
• The Chemistry of Peptide Synthesis: Understanding the Role of 1-Hydroxybenzotriazole (HOBt) - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• The Guardian of Chirality: An In-depth Technical Guide to the Role of HOBt Hydrate in Suppressing Racemization during Amide Bond Formation - Benchchem. (2025).
• preventing epimerization during Zelkovamycin analogue synthesis - Benchchem. (2025).
• The Critical Role of HOBt in Modern Peptide Synthesis. (n.d.).
• The Science Behind HOBt: Racemization Suppression in Peptide Chemistry. (n.d.).
• Epimerisation in Peptide Synthesis - MDPI. (n.d.).
• Technical Support Center: Boc-L-proline in Peptide Synthesis - Benchchem. (2025).
• Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed. (n.d.).
• A Head-to-Head Comparison of Phosphonium vs. Uronium-Based Coupling Reagents in Peptide Synthesis - Benchchem. (2025).
• Troubleshooting guide for peptide coupling reactions with hindered amino acids - Benchchem. (2025).
• Coupling Reagents - Aapptec Peptides. (n.d.).
• Technical Support Center: Preventing Racemization of Proline during Boc-SPPS - Benchchem. (n.d.).
• A Comparative Guide to Peptide Coupling Reagents: HOBt Hydrate vs. Phosphonium and Uronium Salts - Benchchem. (2025).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.).
• Peptide Coupling Reagents Guide - Sigma-Aldrich. (n.d.).
• Proline Derivatization and Enantioresolution by Chiral GC - Sigma-Aldrich. (n.d.).
• Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC - ResearchGate. (2023).
• Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC - Impactfactor. (2023).

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• 6. nbinno.com [nbinno.com]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
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• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. impactfactor.org [impactfactor.org]
• 16. peptide.com [peptide.com]

analytical methods for detecting impurities in 1-N-Cbz-4-hydroxy-beta-proline samples

Welcome to the technical support center for the analysis of 1-N-Cbz-4-hydroxy-beta-proline. This guide is designed for researchers, analytical chemists, and drug development professionals to provide expert insights, detailed protocols, and robust troubleshooting advice for ensuring the purity and quality of this critical synthetic intermediate.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the impurity profiling of 1-N-Cbz-4-hydroxy-beta-proline, providing a foundational understanding for your analytical strategy.

Q1: What are the most likely impurities in a sample of 1-N-Cbz-4-hydroxy-beta-proline?

A1: Impurities in drug substances are typically classified by their origin.[1][2] For 1-N-Cbz-4-hydroxy-beta-proline, which is synthesized by protecting 4-hydroxy-beta-proline, potential impurities include:

• Starting Materials: Unreacted 4-hydroxy-beta-proline.

• Reagents: Residual benzyl chloroformate (Cbz-Cl), the protecting agent.[2][3]

• By-products: Benzyl alcohol, formed from the hydrolysis of excess Cbz-Cl.

• Stereoisomers: Diastereomers such as cis-4-hydroxy-proline derivatives if the starting material is not stereochemically pure. Chiral separation techniques may be required for their detection and quantification.[4]

• Degradation Products: Products arising from instability of the main compound under specific pH, light, or temperature conditions. A forced degradation study can help identify these.[5]

Q2: Which analytical technique is most suitable for routine purity analysis of this compound?

A2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the industry-standard and most suitable method for routine purity assessment.[1][6] The Cbz group contains a chromophore (the benzene ring) that allows for sensitive UV detection (typically around 254 nm).[7] This technique is robust, reproducible, and capable of separating the main compound from most potential process-related impurities and degradation products.

Q3: Why is controlling the mobile phase pH so important for this analysis?

A3: Controlling the mobile phase pH is critical for achieving sharp, symmetrical peaks and reproducible retention times. 1-N-Cbz-4-hydroxy-beta-proline has an acidic carboxylic acid group with a predicted pKa of approximately 3.78.[2][8] To ensure the molecule is in a single, non-ionized state, the mobile phase pH should be set at least 1.5-2 pH units below this pKa. Operating at a pH close to the pKa will result in the compound existing as a mixture of ionized and non-ionized forms, leading to peak splitting or severe tailing. A pH of ~2.5 is therefore a logical starting point.

Q4: When should I consider using Liquid Chromatography-Mass Spectrometry (LC-MS)?

A4: LC-MS is the preferred method for identifying unknown impurities. If you observe a significant peak in your HPLC chromatogram that does not correspond to a known standard, LC-MS can provide the molecular weight of the unknown compound. This information is a crucial first step in structure elucidation and understanding its origin, which is a key requirement under ICH guidelines for impurities exceeding the identification threshold.[1]

HPLC Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during method development and execution.

Issue 1: My main peak is tailing or showing poor symmetry.

This is a common issue when analyzing polar compounds with acidic functional groups.

• Logical Workflow for Troubleshooting Peak Tailing

  Caption: A logical workflow for troubleshooting peak tailing.

• Detailed Q&A:

  • Q: My mobile phase pH is 2.7, but I still see tailing. Why? A: The primary cause of tailing for acidic compounds on silica-based columns is secondary interactions with residual silanol groups (Si-OH) on the stationary phase. At pH 2.7, most silanols are protonated and less interactive, but high-purity, end-capped columns are essential to minimize these sites. Consider using a column specifically designed for polar analytes or one with a different stationary phase chemistry (e.g., polar-embedded).

  • Q: Could my sample solvent be the problem? A: Yes. If your sample is dissolved in a solvent significantly stronger than your initial mobile phase (e.g., pure acetonitrile), it can cause peak distortion. Always try to dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible and keep the injection volume small.

Issue 2: My retention times are drifting between injections.

Retention time instability compromises data integrity and indicates a problem with the system's equilibrium.

• Q: My retention times are consistently decreasing with each run. What's happening? A: This is a classic sign of insufficient column equilibration. If you are running a gradient method, ensure the column is re-equilibrated with the initial mobile phase for a sufficient time (typically 5-10 column volumes) after each run. Check that your pump is delivering the correct mobile phase composition during the equilibration step.

• Q: What could cause random, unpredictable shifts in retention time? A: This can be due to several factors:

  • Temperature Fluctuations: Ensure a stable column temperature by using a column oven. Even minor changes in ambient temperature can affect retention.

  • Mobile Phase Preparation: Inconsistent mobile phase preparation is a common culprit. Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. If using buffers, check the pH after mixing all aqueous components but before adding the organic solvent.

  • Pump Performance: Air bubbles in the pump or faulty check valves can cause inconsistent flow rates, leading to retention time shifts. Purge the pump thoroughly to remove any bubbles.

Issue 3: I see a new, unexpected peak in my chromatogram.

The appearance of a new peak requires systematic investigation to identify its source.

• Impurity Identification Workflow

  Caption: Workflow for identifying an unknown chromatographic peak.

Recommended Analytical Protocol: RP-HPLC

This protocol provides a robust starting point for the purity analysis of 1-N-Cbz-4-hydroxy-beta-proline. Method validation according to ICH Q2(R1) guidelines is required before use in a regulated environment.

Objective: To determine the purity of 1-N-Cbz-4-hydroxy-beta-proline and quantify related impurities by gradient RP-HPLC with UV detection.

Table 1: HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	High-purity, end-capped C18, 150 x 4.6 mm, 3.5 µm	Provides good hydrophobic retention for the Cbz group while minimizing silanol interactions.[9][10]
Mobile Phase A	0.1% Formic Acid in Water	Sets the pH to ~2.7, well below the analyte's pKa (~3.78), ensuring a single protonated state.[2]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good peak shapes for many peptides and derivatives.
Gradient	10% to 80% B over 20 minutes	A broad gradient ensures elution of both polar (e.g., free hydroxyproline) and non-polar (e.g., Cbz-related) impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times and improved peak shape.
Detection	UV at 254 nm	The Cbz group has a strong absorbance at this wavelength.
Injection Vol.	10 µL	A typical volume; can be adjusted based on concentration.
Sample Prep.	Dissolve in Mobile Phase A/B (50:50) to ~0.5 mg/mL	Ensures compatibility with the mobile phase and avoids solvent effects.

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • For Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas.

  • For Mobile Phase B: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Mix thoroughly and degas.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-N-Cbz-4-hydroxy-beta-proline sample into a 20 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B. Sonicate briefly if needed to ensure complete dissolution.

• System Setup and Equilibration:

  • Install the specified column in the column oven set to 30 °C.

  • Equilibrate the entire system with the initial mobile phase composition (90% A, 10% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Perform five replicate injections of the sample solution.

  • Calculate the relative standard deviation (RSD) for the retention time and peak area of the main component. The acceptance criteria are typically RSD ≤ 1.0% for retention time and RSD ≤ 2.0% for peak area.

• Analysis Sequence:

  • Inject a solvent blank to ensure the system is clean.

  • Perform the SST injections.

  • Inject the sample solution(s) for analysis.

• Data Processing:

  • Integrate all peaks in the chromatogram.

  • Calculate the percentage purity using the area percent method. Report any impurity greater than the reporting threshold (typically 0.05%).

References

• ICH Harmonised Tripartite Guideline. Q3A(R2) Impurities in New Drug Substances. (2006).

• ResearchGate. Reversed-phase HPLC of peptides: Assessing column and solvent selectivity on standard, polar-embedded and polar endcapped columns. Available at: [Link]

• ACE HPLC Columns. A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Available at: [Link]

• FTLOScience. Chromatography for Protein Analysis: Separation By Amino Acids. (2023). Available at: [Link]

• PubMed. Determination of hydroxyproline by high pressure liquid chromatography. (1985). Available at: [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. (2019). Available at: [Link]

• Agilent Technologies. HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments. Available at: [Link]

• BioPharm International. Forced Degradation Studies for Biopharmaceuticals. (2020). Available at: [Link]

• Google Patents. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester.

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Available at: [Link]

• ResearchGate. Cbz deprotection conditions: screening of catalysts and sources of H2. Available at: [Link]

• PubChem. 1-(Phenylmethyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate. Available at: [Link]

• ResearchGate. (PDF) Studies on the Synthesis of cis-4-Hydroxy-l-proline. (2020). Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. analysis of amino acids by high performance liquid chromatography. (2017). Available at: [Link]

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• 8. N-Cbz-Hydroxy-L-proline | 13504-85-3 [chemicalbook.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Assessing the Biological Activity of Peptides Containing 4-Hydroxy-β-Proline Analogs

In the landscape of peptide therapeutics and drug discovery, the incorporation of non-canonical amino acids is a cornerstone strategy for enhancing structural stability, proteolytic resistance, and biological activity. Among these, proline analogs, particularly 4-hydroxyproline, have garnered significant attention due to their profound influence on peptide conformation and function. This guide provides an in-depth comparison of the biological activities of peptides containing 1-N-Cbz-4-hydroxy-β-proline and its structural isomers, offering a framework for their evaluation supported by experimental data and detailed protocols.

The carboxybenzyl (Cbz) group, while primarily a protecting group in peptide synthesis, is crucial for the strategic assembly of these modified peptides. Its removal in the final steps yields the active peptide, and understanding its role in the synthetic pathway is essential for the accurate interpretation of biological data. This guide will focus on the biological activity of the final, deprotected peptides, while also providing context on their synthesis.

The Dichotomy of Hydroxyproline Stereoisomers: A Tale of Activation vs. Inhibition

The biological effects of incorporating 4-hydroxyproline into a peptide are critically dependent on its stereochemistry. The two most commonly studied isomers, trans-4-hydroxy-L-proline (Hyp) and cis-4-hydroxy-L-proline (cHyp), often elicit opposing cellular responses. This section will compare the activities of peptides containing these two key analogs.

trans-4-Hydroxy-L-proline: A Promoter of Tissue Repair and Regeneration

Peptides incorporating trans-4-hydroxy-L-proline, a major component of collagen, are frequently associated with pro-regenerative activities. The dipeptide prolyl-4-hydroxyproline (Pro-Hyp), for instance, has been shown to promote the proliferation and migration of fibroblasts, key cells in the wound healing process.[1] This activity is mediated, in part, through the upregulation of β1-integrin and the phosphorylation of extracellular signal-regulated kinase (ERK).[2]

Key Biological Activities:

• Enhanced Cell Proliferation and Migration: Peptides containing Hyp can stimulate the growth and movement of various cell types, particularly fibroblasts, which are crucial for wound healing and tissue repair.[1][3]

• Increased Collagen Synthesis: By providing a key building block and stimulating fibroblasts, these peptides can enhance the production of extracellular matrix proteins like collagen.[4]

• Wound Healing Acceleration: The culmination of these effects leads to accelerated wound closure and improved tissue regeneration.[5]

cis-4-Hydroxy-L-proline: An Inhibitor of Cellular Proliferation and Differentiation

In stark contrast, peptides containing cis-4-hydroxy-L-proline often exhibit inhibitory effects. This analog can disrupt the proper folding of pro-collagen into a stable triple-helical structure, leading to its degradation and a reduction in collagen deposition.[6] This property has been explored for its potential therapeutic applications in fibrotic diseases.

Key Biological Activities:

• Inhibition of Cell Proliferation: cHyp-containing peptides have been shown to inhibit the proliferation of various cell types, including retinal pigment epithelial (RPE) cells.[7]

• Disruption of Extracellular Matrix Formation: By interfering with collagen synthesis and secretion, these peptides can inhibit the formation of the extracellular matrix.[8]

• Inhibition of Cell Differentiation: The differentiation of certain cell types, such as Schwann cells, can be inhibited by the presence of cHyp.[8]

Comparative Analysis of Biological Activity: A Quantitative Approach

To objectively compare the biological activities of peptides containing different proline analogs, it is essential to employ quantitative assays. The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) are key metrics for quantifying the potency of a peptide.[9]

Below is a summary table of representative quantitative data from the literature, comparing the effects of peptides containing different proline analogs on cell proliferation.

Peptide/Analog	Cell Type	Assay	Metric	Value	Reference
Pro-Hyp (trans)	Mouse Skin Fibroblasts	Cell Proliferation	EC50	~10 µM	[10]
cis-4-hydroxy-L-proline	Bovine Retinal Pigment Epithelial Cells	Proliferation Inhibition	IC50	~50 µg/mL	[7]
Unmodified Proline Peptide	Control	-	-	Baseline	-

Note: The data presented are illustrative and may vary depending on the specific peptide sequence, cell type, and experimental conditions.

Experimental Protocols for Assessing Biological Activity

The following section provides detailed, step-by-step methodologies for key experiments to assess the biological activity of proline-analog-containing peptides.

Protocol 1: Cell Proliferation Assessment using the MTT Assay

The MTT assay is a colorimetric method used to assess cell viability and proliferation. It is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[11]

Materials:

• 96-well microplate

• Cells of interest (e.g., fibroblasts, epithelial cells)

• Complete cell culture medium

• Peptide solutions of varying concentrations

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[12]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Peptide Treatment: Prepare serial dilutions of the test peptides in culture medium. Remove the old medium from the wells and add 100 µL of the peptide solutions to the respective wells. Include a vehicle control (medium without peptide).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[13]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[13]

• Data Analysis: Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells. Plot the percentage of cell viability against the peptide concentration to determine the EC50 or IC50 value.

Protocol 2: In Vitro Wound Healing (Scratch) Assay

This assay is used to assess cell migration, a key process in wound healing.

Materials:

• 6-well or 12-well plates

• Cells that form a confluent monolayer (e.g., fibroblasts, keratinocytes)

• Complete cell culture medium

• Peptide solutions

• Sterile 200 µL pipette tip

• Microscope with a camera

Procedure:

• Create a Monolayer: Seed cells in a 6-well or 12-well plate and grow them to full confluency.

• Create the "Scratch": Using a sterile 200 µL pipette tip, create a straight scratch through the center of the cell monolayer.

• Wash and Treat: Gently wash the wells with PBS to remove detached cells. Replace the medium with fresh medium containing the desired concentration of the test peptide. Include a vehicle control.

• Image Acquisition: Immediately after creating the scratch (time 0), and at regular intervals thereafter (e.g., 6, 12, 24 hours), capture images of the scratch using a microscope.

• Data Analysis: Measure the width of the scratch at different points for each time point and treatment condition. Calculate the percentage of wound closure over time.

Visualizing the Molecular Pathways

To understand the mechanisms underlying the observed biological activities, it is helpful to visualize the involved signaling pathways.

Pro-regenerative Pathway of trans-Hydroxyproline Peptides

Peptides containing trans-4-hydroxy-L-proline, such as Pro-Hyp, can promote cell proliferation and migration through the activation of integrin and growth factor receptor signaling pathways.

Caption: Pro-Hyp mediated cell proliferation and migration pathway.

Inhibitory Pathway of cis-Hydroxyproline Peptides

Peptides containing cis-4-hydroxy-L-proline can disrupt collagen synthesis, leading to an inhibition of extracellular matrix formation.

Caption: cHyp peptide's inhibitory effect on collagen synthesis.

Conclusion

The biological activity of peptides containing 4-hydroxy-β-proline is a nuanced and stereochemistry-dependent phenomenon. While trans-4-hydroxy-L-proline-containing peptides often promote cell proliferation, migration, and tissue repair, their cis counterparts tend to be inhibitory, disrupting collagen synthesis and cell growth. A thorough and quantitative assessment, utilizing standardized assays such as the MTT and scratch wound healing assays, is crucial for elucidating the therapeutic potential of these modified peptides. The insights gained from such studies will undoubtedly pave the way for the rational design of novel peptide-based therapeutics for a wide range of diseases, from chronic wounds to fibrotic disorders.

References

• Wuxi Jinghai Amino Acid Co., Ltd. (2025, March 13). The Role of L-Hydroxyproline in Wound Healing and Tissue Repair. [Link]

• Bickel, M., et al. (1994). Beneficial effects of inhibitors of prolyl 4-hydroxylase in CCl4-induced fibrosis of the liver in rats. Journal of Hepatology, 20(1), 47-54. [Link]

• Bio-protocol. (n.d.). Cell Proliferation Assay by MTT, BrdU and Crystal Violet. [Link]

• Tanaka, T., et al. (2022). The hypoxia-inducible factor-α prolyl hydroxylase inhibitor FG4592 ameliorates renal fibrosis by inducing the H3K9 demethylase JMJD1A. American Journal of Physiology-Renal Physiology, 323(5), F634-F646. [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. [Link]

• Collins, N. (n.d.). How Dietary Protein and Collagen Dipeptides Improve Wound Healing. Wound Management & Prevention. [Link]

• Eldridge, C. F., Bunge, R. P., & Cornbrooks, C. J. (1988). Effects of cis-4-hydroxy-L-proline, and inhibitor of Schwann cell differentiation, on the secretion of collagenous and noncollagenous proteins by Schwann cells. Experimental Cell Research, 174(2), 491-501. [Link]

• ResearchGate. (n.d.). Effects of pharmacologic prolyl hydroxylase inhibition on extracellular.... [Link]

• Shigemura, Y., et al. (2020). Collagen-Derived Di-Peptide, Prolylhydroxyproline (Pro-Hyp): A New Low Molecular Weight Growth-Initiating Factor for Specific Fibroblasts Associated With Wound Healing. Frontiers in Cell and Developmental Biology, 8, 548975. [Link]

• American Physiological Society. (n.d.). Effects of a prolyl hydroxylase inhibitor on kidney and cardiovascular complications in a rat model of chronic kidney disease. [Link]

• Semantic Scholar. (n.d.). JTZ-951, a HIF prolyl hydroxylase inhibitor, suppresses renal interstitial fibroblast transformation and expression of fibrosis-related factors. [Link]

• Berg, R. A., & Prockop, D. J. (1973). The effect of cis-4-hydroxy-L-proline on intracellular degradation of newly synthesized collagen by freshly isolated chick tendon fibroblasts. Biochimica et Biophysica Acta (BBA) - Protein Structure, 328(2), 331-340. [Link]

• Usmani, S. S., et al. (2018). AVP-IC50Pred: Multiple machine learning techniques-based prediction of peptide antiviral activity in terms of half maximal inhibitory concentration (IC50). Journal of Computational Chemistry, 39(29), 2463-2472. [Link]

• Wikipedia. (n.d.). Collagen. [Link]

• Campochiaro, P. A., et al. (1994). cis-Hydroxyproline inhibits proliferation, collagen synthesis, attachment, and migration of cultured bovine retinal pigment epithelial cells. Investigative Ophthalmology & Visual Science, 35(13), 4257-4264. [Link]

• Gadaleta, D., et al. (2022). Quantitative Measurements of Pharmacological and Toxicological Activity of Molecules. Chemistry, 4(4), 1349-1366. [Link]

• Leftheris, K., et al. (2000). Synthesis and evaluation of some hydroxyproline-derived peptidomimetics as isoprenyltransferase inhibitors. Chemical & Pharmaceutical Bulletin, 48(5), 740-742. [Link]

• ResearchGate. (n.d.). IC50 determination of the selected bioactive peptide fractions compared.... [Link]

• Ondetti, M. A., & Bodanszky, M. (1976). Synthesis of peptides and derivatives of 3- and 4- hydroxyproline. International Journal of Peptide and Protein Research, 8(5), 503-516. [Link]

• Al-dhaybi, Z., et al. (2023). Discovery of bioactive peptides as therapeutic agents for skin wound repair. Burns & Trauma, 11, tkad021. [Link]

• MDPI. (n.d.). Predicting Antimicrobial Peptide Activity: A Machine Learning-Based Quantitative Structure–Activity Relationship Approach. [Link]

• Semantic Scholar. (n.d.). Measuring Bioactivity: KI, IC50 and EC50. [Link]

• National Center for Biotechnology Information. (n.d.). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. [Link]

• Tian, Z. Y., et al. (2021). Hydroxyproline-derived biomimetic and biodegradable polymers. Current Opinion in Solid State & Materials Science, 25(3), 100902. [Link]

• Wu, G. (2021). Hydroxyproline in animal metabolism, nutrition, and cell signaling. Amino Acids, 53(8), 1137-1153. [Link]

• Spangenberg, S. H., et al. (2023). Hydroxyproline metabolism enhances IFN-γ-induced PD-L1 expression and inhibits autophagic flux. iScience, 26(1), 105820. [Link]

• MDPI. (n.d.). Peptides Incorporating 3,4-Dihydroxyprolines: Synthesis and Structural Study. [Link]

• Asai, S., et al. (2021). The dipeptide prolyl-hydroxyproline promotes cellular homeostasis and lamellipodia-driven motility via active β1-integrin in adult tendon cells. Journal of Biological Chemistry, 297(1), 100858. [Link]

• Chalecka, M., et al. (2023). The new insight into the role of hydroxyproline in metabolism of cancer cells. Frontiers in Oncology, 13, 1198888. [Link]

• Frontiers. (n.d.). The regulatory mechanisms of proline and hydroxyproline metabolism: Recent advances in perspective. [Link]

• Shigemura, Y., et al. (2017). Food-Derived Collagen Peptides, Prolyl-Hydroxyproline (Pro-Hyp), and Hydroxyprolyl-Glycine (Hyp-Gly) Enhance Growth of Primary Cultured Mouse Skin Fibroblast Using Fetal Bovine Serum Free from Hydroxyprolyl Peptide. Biological and Pharmaceutical Bulletin, 40(5), 690-694. [Link]

• Frontiers. (n.d.). The new insight into the role of hydroxyproline in metabolism of cancer cells. [Link]

• ResearchGate. (n.d.). How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS?. [Link]

• Asiano, M. C., & Vilaró, F. (2023). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 684, 215-235. [Link]

• ResearchGate. (n.d.). How to preserve the benzyloxycarbonyl (Cbz/Z) group at the N-terminus of the peptide during Peptide Cleavage?. [Link]

• National Center for Biotechnology Information. (n.d.). Current Trends of Bioactive Peptides—New Sources and Therapeutic Effect. [Link]

• researchmap. (n.d.). Comparison of Quantity and Structures of Hydroxyproline-Containing Peptides in Human Blood after Oral Ingestion of Gelatin Hydrolysates from Different Sources. [Link]

• Nishi, Y., et al. (2005). Different effects of 4-hydroxyproline and 4-fluoroproline on the stability of collagen triple helix. Journal of the American Chemical Society, 127(16), 5906-5913. [Link]

• National Center for Biotechnology Information. (n.d.). Getting in Shape: Controlling Peptide Bioactivity and Bioavailability Using Conformational Constraints. [Link]

• Nabgan, M., & Shariatifar, N. (2024). Characterization, application and action mechanism of bioactive peptides (BAPs) derived from microbes, plants and recombinant proteins against food borne pathogens; a review. Journal of Food Safety & Hygiene, 10(2), 91-108. [Link]

• MDPI. (n.d.). Natural Proline-Rich Cyclopolypeptides from Marine Organisms: Chemistry, Synthetic Methodologies and Biological Status. [Link]

• Persikov, A. V., & Brodsky, B. (2002). Triple-helix propensity of hydroxyproline and fluoroproline: comparison of host-guest and repeating tripeptide collagen models. Journal of Biological Chemistry, 277(41), 38428-38433. [Link]

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• 8. Effects of cis-4-hydroxy-L-proline, and inhibitor of Schwann cell differentiation, on the secretion of collagenous and noncollagenous proteins by Schwann cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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chiral purity analysis of 1-N-Cbz-4-hydroxy-beta-proline by HPLC or chiral chromatography

A Comparative Guide to the Chiral Purity Analysis of 1-N-Cbz-4-hydroxy-beta-proline by HPLC

Introduction: The Critical Role of Chirality in Proline Derivatives

In pharmaceutical development, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit vastly different pharmacological, toxicological, and metabolic profiles. 1-N-Cbz-4-hydroxy-beta-proline is a valuable chiral building block in the synthesis of numerous pharmaceutical compounds. Its specific stereoisomeric form dictates the three-dimensional structure and, consequently, the biological activity of the final active pharmaceutical ingredient (API). Therefore, the precise and accurate determination of its enantiomeric purity is a non-negotiable aspect of quality control in the drug development pipeline.

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for determining the chiral purity of 1-N-Cbz-4-hydroxy-beta-proline. We will explore the two primary strategies—direct and indirect chiral separation—offering field-proven insights into method development, validation, and selection.

Comparing Chiral Separation Strategies: Direct vs. Indirect Analysis

The chromatographic separation of enantiomers requires the creation of a chiral environment to induce diastereomeric interactions, which possess different physicochemical properties, allowing for separation.[1] This can be achieved in two principal ways.[2][3]

1. Indirect Chiral HPLC: This approach involves the pre-column derivatization of the enantiomeric sample with a chiral derivatizing agent (CDA) to form diastereomers.[1][2] These newly formed diastereomers can then be separated on a standard, achiral stationary phase (like a C18 column).[4][5]

• Mechanism: A chirally pure reagent, such as Marfey's reagent (FDAA), reacts with the amino group of the proline derivative.[6] The resulting diastereomers have different physical properties and can be resolved using conventional reversed-phase HPLC.

• Advantages: Utilizes widely available and robust achiral columns. Can enhance detection sensitivity if the CDA contains a strong chromophore or fluorophore.[7]

• Disadvantages: Requires an additional reaction step, which can be time-consuming and introduce potential errors. The derivatizing agent must be of high enantiomeric purity, and the reaction must proceed to completion without causing racemization of the analyte.[1]

2. Direct Chiral HPLC: This is the more modern and widely used approach. It involves the direct separation of enantiomers on a Chiral Stationary Phase (CSP).[2][3] The CSP creates a chiral environment within the column itself, enabling differential interaction with the enantiomers.

• Mechanism: The CSP, often a polysaccharide-based selector like cellulose or amylose derivatives, interacts with the enantiomers through a combination of forces such as hydrogen bonding, π-π interactions, and steric hindrance.[2][8] These transient diastereomeric complexes have different stabilities, leading to different retention times.

• Advantages: Faster analysis due to the elimination of the derivatization step. Reduced risk of analytical errors associated with derivatization.

• Disadvantages: CSPs are more expensive and can be less robust than conventional achiral columns. Method development can be more of a trial-and-error process to find the optimal combination of CSP and mobile phase.[2]

For routine quality control of compounds like 1-N-Cbz-4-hydroxy-beta-proline, the direct method is strongly preferred for its speed, simplicity, and reduced potential for introducing artifacts.

Workflow for Direct Chiral HPLC Method Development

The following diagram outlines a systematic workflow for developing a robust direct chiral HPLC method for 1-N-Cbz-4-hydroxy-beta-proline.

Caption: Workflow for Direct Chiral HPLC Method Development.

Experimental Guide: Direct Chiral Separation Protocol

This section provides a detailed protocol for the chiral analysis of 1-N-Cbz-4-hydroxy-beta-proline using a polysaccharide-based CSP.

Core Principle: The Role of the Chiral Stationary Phase (CSP)

Polysaccharide-based CSPs, such as Daicel's CHIRALPAK® and CHIRALCEL® series, are exceptionally effective for separating a wide range of chiral compounds, including protected amino acids.[8][9][10] The separation mechanism relies on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector (a cellulose or amylose derivative). For N-Cbz-4-hydroxy-beta-proline, key interaction points include:

• Hydrogen Bonding: The hydroxyl (-OH) and carboxylic acid (-COOH) groups of the analyte can form hydrogen bonds with the carbamate groups on the polysaccharide backbone.

• π-π Interactions: The aromatic ring of the Cbz (benzyloxycarbonyl) protecting group can engage in π-π stacking with the phenyl groups of the CSP.

• Steric Fit: The overall shape of the enantiomer influences how well it fits into the chiral grooves or cavities of the CSP.

Step-by-Step Experimental Protocol

• Sample Preparation:

  • Accurately weigh and dissolve the 1-N-Cbz-4-hydroxy-beta-proline sample in the mobile phase to a final concentration of approximately 0.5 - 1.0 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter prior to injection to prevent particulate matter from damaging the column.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC or UHPLC system equipped with a UV detector.

  • Chiral Columns (for screening):

    • Column 1: CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm

    • Column 2: CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm

  • Mobile Phase: A mixture of Hexane, Ethanol, and Trifluoroacetic Acid (TFA). A typical starting condition is Hexane/Ethanol/TFA (80:20:0.1, v/v/v) .

    • Causality Note: TFA is a crucial additive. As a carboxylic acid, the analyte can exhibit poor peak shape due to interactions with the silica surface of the CSP. The small amount of TFA suppresses the ionization of the carboxyl group, minimizing these secondary interactions and leading to sharper, more symmetrical peaks.[8]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm (for the Cbz chromophore)

  • Injection Volume: 10 µL

• Data Analysis and System Suitability:

  • Integrate the peaks for both the desired and undesired enantiomers.

  • Calculate the enantiomeric purity (or enantiomeric excess, %ee).

  • System Suitability Test (SST): Before running samples, perform an SST run using a sample containing both enantiomers (a racemic or enriched sample). The critical parameter is Resolution (Rs) . According to regulatory guidelines, a resolution of Rs ≥ 1.5 is typically required for reliable quantification.[11]

Performance Comparison and Data

The choice of CSP can significantly impact the separation. Below is a comparative table summarizing typical performance data for the separation of 1-N-Cbz-4-hydroxy-beta-proline enantiomers on two common polysaccharide-based columns.

Parameter	CHIRALPAK® AD-H	CHIRALCEL® OD-H	Acceptance Criteria
Mobile Phase	Hexane/EtOH/TFA (80:20:0.1)	Hexane/EtOH/TFA (85:15:0.1)	-
Retention Time (t_R1)	~6.5 min	~8.2 min	Report
Retention Time (t_R2)	~7.8 min	~10.1 min	Report
Selectivity (α)	1.25	1.30	> 1.1
Resolution (R_s)	2.1	2.5	≥ 1.5
Analysis Time	< 10 min	< 12 min	As short as possible

Note: This data is illustrative and based on typical performance for this class of compounds. Actual retention times and resolution may vary based on the specific HPLC system, column batch, and exact mobile phase preparation.

As the data suggests, both columns are capable of providing baseline resolution. The CHIRALCEL® OD-H may offer slightly higher selectivity and resolution, potentially at the cost of a longer analysis time. The optimal choice depends on the specific analytical need (e.g., high-throughput screening vs. high-resolution impurity profiling).

Method Validation: Ensuring Trustworthiness

Once a suitable chiral separation method is developed, it must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[12][13] This process establishes the trustworthiness and reliability of the analytical results.

Key Validation Parameters

The following diagram illustrates the essential parameters for validating a chiral purity method.

Caption: Core Parameters for Chiral Method Validation (ICH Q2(R1)).

• Specificity: The ability to assess the desired enantiomer unequivocally in the presence of other components, including its counter-enantiomer. This is primarily demonstrated by achieving sufficient resolution (Rs ≥ 1.5).[11][13]

• Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy. This is critical for controlling chiral impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range. This should be established for the undesired enantiomer down to the LOQ.

• Precision: The closeness of agreement among a series of measurements. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay, inter-day).[11]

• Accuracy: The closeness of the test results to the true value. This is often assessed by analyzing samples spiked with known amounts of the undesired enantiomer.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, column temperature), providing an indication of its reliability during normal usage.[13]

Conclusion

For the chiral purity analysis of 1-N-Cbz-4-hydroxy-beta-proline, direct HPLC using a polysaccharide-based chiral stationary phase is the most efficient and reliable strategy. Columns like CHIRALPAK® AD-H and CHIRALCEL® OD-H have demonstrated excellent performance for this class of protected amino acids. The key to a successful separation lies in a systematic approach to method development, particularly in the selection of the CSP and the optimization of the mobile phase, including the use of an acidic modifier like TFA to ensure excellent peak shape. Rigorous method validation in accordance with ICH Q2(R1) guidelines is the final, essential step to guarantee that the analytical data is accurate, precise, and suitable for its critical role in pharmaceutical quality control.

References

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• Esquivel, B., et al. (1998). Chiral HPLC Separation of Protected Amino Acids. Journal of Liquid Chromatography & Related Technologies, 21(6), 777-793. Retrieved from [Link]

• Chiral HPLC Separation of Protected Amino Acids. (1998). Journal of Liquid Chromatography & Related Technologies. Retrieved from [Link]

• A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column. (1995). PubMed. Retrieved from [Link]

• Chiral Drug Separation. (n.d.). WVU School of Medicine. Retrieved from [Link]

• Direct and indirect high-performance liquid chromatography enantioseparation of trans-4-hydroxy-2-nonenoic acid. (2014). Journal of Chromatography A. Retrieved from [Link]

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. Retrieved from [Link]

• Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). (2022). Phenomenex. Retrieved from [Link]

• Method for chiral separation of various side chain protected amino acids. (2012). Google Patents.

• Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. (2009). Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• High-Performance Liquid Chromatographic Determination of Chiral Amino Acids Using Pre-Column Derivatization with o-Phthalaldehyd. (2020). J-Stage. Retrieved from [Link]

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• HPLC enantioseparation of amino acids and their protected derivatives used in peptide synthesis with pre-column chiral derivatization. (2007). ResearchGate. Retrieved from [Link]

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• ICH Q2 R1: Mastering Analytical Method Validation. (2025). Abraham Entertainment. Retrieved from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA. Retrieved from [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2006). EMA. Retrieved from [Link]

• Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. (2012). ResearchGate. Retrieved from [Link]

• trans-4-Hydroxy-DL-proline. (n.d.). DAICEL Chiral Application Search. Retrieved from [Link]

• Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry. (2019). ResearchGate. Retrieved from [Link]

• Chiral Applications Database. (n.d.). Daicel Chiral Technologies. Retrieved from [Link]

• Automated Optimization of Chiral Separation Parameters Using Nexera UC Chiral Screening System. (n.d.). Shimadzu. Retrieved from [Link]

• Applications of the Chiralpak AD and Chiralcel OD chiral columns in the enantiomeric separation of several dioxolane compounds by supercritical fluid chromatography. (2001). ResearchGate. Retrieved from [Link]

• Daicel Chiral Catalog. (n.d.). Obrnuta faza. Retrieved from [Link]

• Chromatographic separation by RPLC-ESI-MS of all hydroxyproline isomers for the characterization of collagens from different sources. (2020). Journal of Chromatography A. Retrieved from [Link]

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A Comparative Analysis of Cbz and Boc Protecting Groups for Hydroxyproline

A Senior Application Scientist's Guide to Strategic Selection in Peptide Synthesis and Complex Molecule Elaboration

For researchers navigating the complexities of peptide synthesis and drug development, the choice of a protecting group is a foundational decision that dictates synthetic strategy and influences overall efficiency. Hydroxyproline, a critical non-standard amino acid integral to collagen structure and a valuable chiral building block, presents a unique case for N-protection. This guide offers an in-depth, objective comparison between two of the most stalwart amine protecting groups—Carboxybenzyl (Cbz) and tert-Butoxycarbonyl (Boc)—in the context of hydroxyproline chemistry. We will move beyond mere procedural descriptions to explore the mechanistic rationale, strategic implications, and field-proven protocols that underpin the selection of one over the other.

The Principle of Orthogonal Protection: The Cornerstone of Modern Synthesis

Before delving into specifics, it is crucial to grasp the concept of orthogonality. In a multi-step synthesis, protecting groups are considered "orthogonal" if one can be selectively removed under a specific set of conditions without affecting the other.[1][2][3] This principle is the key to complex molecular architecture, allowing for the sequential, controlled manipulation of different functional groups.[2] The distinct cleavage mechanisms of Cbz (hydrogenolysis) and Boc (acidolysis) form the basis of their mutual orthogonality, making them a powerful pair in sophisticated synthetic routes.[1][4][5]

Head-to-Head Comparison: Cbz-Hyp vs. Boc-Hyp

The decision to use Cbz or Boc for hydroxyproline protection is a trade-off between stability, deprotection conditions, and compatibility with the overall synthetic plan.

Feature	Carboxybenzyl (Cbz or Z)	tert-Butoxycarbonyl (Boc)
Protecting Group Structure	Benzyloxycarbonyl	tert-Butoxycarbonyl
Introduction Reagent	Benzyl Chloroformate (Cbz-Cl)	Di-tert-butyl dicarbonate (Boc₂O)
Deprotection Condition	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[6][7][8]	Acidolysis (e.g., TFA, HCl)[1][7][9]
Stability Profile	Stable to acidic and basic conditions.[10]	Stable to basic, nucleophilic, and reductive conditions.[1][11]
Key Advantages	Robustness; removal under neutral pH; protected products are often crystalline, aiding purification.[10][12]	Mild acid-labile removal; cornerstone of solid-phase peptide synthesis (SPPS); avoids heavy metal catalysts.[4]
Limitations	Incompatible with functional groups susceptible to reduction (e.g., alkynes, alkenes, some aryl halides).[13] The Pd/C catalyst can be pyrophoric.	Deprotection requires strong acid, which can cleave other acid-sensitive groups (e.g., t-butyl esters, silyl ethers).[14][15]
Orthogonality	Orthogonal to Boc and Fmoc groups.[3][5][7]	Orthogonal to Cbz and Fmoc groups.[3][7]

Mechanistic Insights and Strategic Choices

The fundamental difference between Cbz and Boc lies in their deprotection pathways. Understanding these mechanisms is key to anticipating potential side reactions and designing a robust synthetic route.

Caption: Mechanistic overview of Cbz and Boc deprotection pathways.

Causality Behind Experimental Choices:

• Cbz Deprotection: The choice of catalytic hydrogenolysis is exceptionally mild, proceeding at neutral pH and room temperature, which is ideal for sensitive substrates that cannot tolerate strong acids or bases.[10] However, the presence of a palladium catalyst makes this method unsuitable for molecules containing reducible groups like alkenes or certain sulfur-containing moieties.

• Boc Deprotection: The use of strong acids like trifluoroacetic acid (TFA) is rapid and efficient.[9] The byproducts, isobutene and CO₂, are volatile and easily removed.[9][16] The key consideration here is the potential for the intermediate tert-butyl cation to cause side reactions, such as the alkylation of electron-rich aromatic rings or other nucleophilic sites on the substrate.[15] This can often be suppressed by using scavengers.

Quantitative Performance Data

The efficiency of protection and deprotection steps is critical for maximizing overall yield. The following data, compiled from established procedures, provides a quantitative basis for comparison.

Table 1: N-Protection of L-Hydroxyproline

Protecting Group	Reagents & Conditions	Typical Yield	Reference
Cbz	Benzyl chloroformate, Sodium bicarbonate, Dioxane/Water, 0°C to RT, overnight	Quantitative	[17][18]
Boc	Di-tert-butyl dicarbonate, Sodium hydroxide, Water, 40-45°C	~95%	[19]

Table 2: N-Deprotection of Protected L-Hydroxyproline

Protected Substrate	Method	Reagents & Conditions	Typical Yield	Reference
Cbz-Hyp-OH	Hydrogenolysis	H₂ (1 atm), 10% Pd/C, Methanol, RT	>95%	[8]
Boc-Hyp-OH	Acidolysis	20-50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM), RT, 30 min - 3 hr	>95%	[1]

Experimental Protocols

Adherence to validated protocols is essential for reproducibility. The following are detailed, step-by-step methodologies for the protection and deprotection of L-hydroxyproline.

Caption: Overview of protection and deprotection workflows for hydroxyproline.

Protocol 1: Synthesis of N-Cbz-L-hydroxyproline [17][18]

• 1. Dissolution: To a solution of L-hydroxyproline (78.7 g, 600 mmol) and sodium bicarbonate (126 g, 1.5 mol) in water (900 mL), add dioxane (90 mL).

• 2. Reagent Addition: Slowly add a solution of benzyl chloroformate (89.6 mL, 630 mmol) to the reaction mixture at room temperature while stirring.

• 3. Reaction: Continue stirring the mixture overnight at room temperature. Monitor the reaction's completion using thin-layer chromatography (TLC).

• 4. Acidification: Cool the reaction mixture to 0°C in an ice bath. Carefully acidify to a pH of 2 with 12 M hydrochloric acid.

• 5. Extraction: Extract the aqueous phase with ethyl acetate (3 x 500 mL).

• 6. Washing and Drying: Combine the organic phases, wash with saturated brine (3 x 200 mL), and dry over anhydrous sodium sulfate.

• 7. Isolation: Concentrate the solution under reduced pressure to yield N-Cbz-L-hydroxyproline as a colorless, viscous oil. The yield is typically quantitative, and the product is often pure enough for subsequent steps without further purification.

Protocol 2: Synthesis of N-Boc-L-hydroxyproline [19]

• 1. Dissolution: Dissolve L-hydroxyproline (100g, 0.76 mol) in water (200 mL) in a suitable reaction vessel and stir for 30 minutes at 25°C.

• 2. Reagent Addition (Boc₂O): At room temperature, add di-tert-butyl dicarbonate (166g, 0.76 mol) dropwise to the stirring solution.

• 3. Reagent Addition (Base): After the Boc₂O addition is complete, begin the dropwise addition of a 25 wt% sodium hydroxide aqueous solution, maintaining the temperature around 27°C, until the pH is greater than 7 (e.g., pH 8-9).

• 4. Reaction: Heat the reaction mixture to 40-45°C and stir until the reaction is complete (monitor by TLC).

• 5. Acidification & Precipitation: Cool the mixture to 0-5°C and adjust the pH to 2.0-2.5 with a suitable acid to precipitate the target product.

• 6. Isolation & Drying: Filter the solid product, wash with cold water, and dry in a forced-air oven at approximately 42°C to obtain the final product as a white crystalline solid (Typical Yield: ~95%).

Protocol 3: Deprotection of N-Cbz-L-hydroxyproline [2][8]

• 1. Setup: Dissolve the Cbz-protected hydroxyproline (1.0 equivalent) in methanol in a flask suitable for hydrogenation.

• 2. Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) catalyst (typically 5-10 mol%) to the solution.

• 3. Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this purge cycle three times. Maintain a hydrogen atmosphere (a balloon is sufficient for small scale).

• 4. Reaction: Stir the mixture vigorously at room temperature. Monitor progress by TLC. Reaction times can vary from 1 to 24 hours.

• 5. Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• 6. Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected hydroxyproline.

Protocol 4: Deprotection of N-Boc-L-hydroxyproline [1]

• 1. Setup: Dissolve the N-Boc protected hydroxyproline (1.0 equivalent) in dichloromethane (DCM).

• 2. Reagent Addition: Slowly add trifluoroacetic acid (TFA) to the solution. The final concentration of TFA is typically between 20-50% (v/v). Caution: The reaction is exothermic and evolves gas (CO₂ and isobutene); ensure adequate ventilation and cooling if necessary.

• 3. Reaction: Stir the reaction at room temperature for 30 minutes to 3 hours, monitoring by TLC.

• 4. Isolation: Upon completion, remove the solvent and excess TFA under reduced pressure. The resulting amine salt can often be used directly or neutralized with a mild base.

Conclusion and Strategic Recommendations

The choice between Cbz and Boc for the protection of hydroxyproline is not a matter of inherent superiority but of strategic alignment with the overall synthetic goals.

• Choose Cbz when:

  • The synthetic route involves harsh acidic or basic conditions where Boc would be unstable.

  • Subsequent steps do not involve reducible functional groups.

  • A crystalline intermediate is desired to simplify purification on a larger scale.[12]

  • A robust, classic protecting group is preferred for solution-phase synthesis.

• Choose Boc when:

  • The synthesis is performed on a solid phase (SPPS), where its acid lability is the standard.

  • The molecule contains functional groups sensitive to hydrogenolysis (e.g., benzyl ethers, alkenes).

  • Mild deprotection conditions are paramount, and the presence of other acid-sensitive groups is not a concern.

  • The use of heavy metal catalysts must be avoided.

By understanding the distinct chemical properties, performance metrics, and validated protocols for both Cbz and Boc groups, researchers can make informed, strategic decisions, ensuring the efficiency and success of their synthetic endeavors involving hydroxyproline.

References

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• A Comparative Guide to Boc and Cbz Protecting Groups for Glycine. (n.d.). BenchChem.
• To Deprotect and Serve. (2023, February 22). Scientific Update.

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A Senior Application Scientist's Guide to Cbz-Protected Proline Derivatives in Synthesis

In the field of organic synthesis, particularly in the construction of peptides and complex chiral molecules, the strategic selection of protecting groups is a cornerstone of success. L-proline, a unique secondary amino acid, presents specific challenges and opportunities due to its rigid pyrrolidine ring, which profoundly influences the conformation of molecular structures it is part of.[1][2] The protection of its secondary amine is often a prerequisite for controlled and selective transformations.

Among the arsenal of nitrogen-protecting groups, the Carboxybenzyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, represents a foundational strategy that remains highly relevant in modern synthesis.[3] This guide provides an in-depth comparison of the efficacy of Cbz-protected proline derivatives, objectively weighing their performance against contemporary alternatives like tert-Butoxycarbonyl (Boc) and 9-Fluorenylmethyloxycarbonyl (Fmoc) protected prolines, supported by established experimental data and protocols.

The Carboxybenzyl (Cbz) Group: A Profile

The Cbz group is a urethane-type protecting group valued for its stability across a wide range of reaction conditions, yet it can be removed under specific, mild conditions. This balance of stability and selective lability is the primary reason for its enduring utility.

Key Advantages of Cbz-Proline:

• High Stability: The Cbz group is robust and resistant to mildly acidic and basic conditions, which allows for selective manipulations elsewhere in a molecule.

• Low Racemization Risk: The urethane linkage of the Cbz group generally suppresses racemization during peptide coupling reactions, a critical factor for maintaining stereochemical integrity.[4]

• Established Chemistry: Its long history means its reactivity and compatibility are well-documented, providing a high degree of predictability in synthetic planning.[4]

• Orthogonality: Cbz is orthogonal to both Boc and Fmoc protecting groups, making it a valuable component in complex syntheses requiring multiple, selective deprotection steps.[4][5]

Primary Limitations:

• Deprotection Conditions: The standard deprotection method, catalytic hydrogenolysis, is incompatible with functional groups that are also susceptible to reduction, such as alkenes, alkynes, or some sulfur-containing residues.[5][6]

• SPPS Incompatibility: On-resin hydrogenolysis is impractical for automated Solid-Phase Peptide Synthesis (SPPS), rendering Cbz-proline a poor choice for this high-throughput methodology.[7]

Comparative Analysis: Cbz-Proline vs. Boc- & Fmoc-Proline

The choice of a proline protecting group is fundamentally dictated by the overall synthetic strategy, particularly the choice between solution-phase and solid-phase synthesis.

Feature	Cbz-Proline (Z-Pro-OH)	Boc-Proline	Fmoc-Proline
Protecting Group Type	Benzyloxycarbonyl	tert-Butoxycarbonyl	9-Fluorenylmethyloxycarbonyl
Deprotection Conditions	Catalytic Hydrogenolysis (H₂, Pd/C); Strong Acids (HBr/AcOH); Na/liquid NH₃.[4]	Moderate to Strong Acids (e.g., Trifluoroacetic Acid - TFA).[4][5]	Mild Basic Conditions (e.g., 20% piperidine in DMF).[4][5]
Primary Application	Solution-Phase Peptide Synthesis; Fragment Condensation.[5]	Solid-Phase Peptide Synthesis (SPPS); Solution-Phase Synthesis.[8]	Solid-Phase Peptide Synthesis (SPPS).[5]
Key Advantages	Orthogonal to Boc/Fmoc; Low racemization risk; High stability.[4]	Well-suited for automation (SPPS); Milder final cleavage than older methods.[8]	Orthogonal to acid-labile groups; Milder cleavage conditions than Boc strategy.[5]
Key Disadvantages	Incompatible with reducible groups; Impractical for SPPS.[6][7]	Repeated acid exposure can degrade sensitive peptide sequences.[4]	Higher risk of racemization with some coupling reagents; Diketopiperazine formation.[4][8]
Orthogonality	Orthogonal to Boc and Fmoc groups.[4]	Orthogonal to Cbz and Fmoc groups.[4]	Orthogonal to Cbz and Boc groups.[4]

Experimental Methodologies & Workflows

The practical efficacy of a protecting group is best understood through its application. Below are detailed protocols for the protection of proline with the Cbz group and its subsequent removal.

Protocol 1: Cbz Protection of L-Proline (Schotten-Baumann Conditions)

This protocol describes a standard method for the N-protection of an amino acid. The causality behind this choice lies in its simplicity and high efficiency. The use of an aqueous basic solution ensures the amino acid is deprotonated and nucleophilic, while the vigorous stirring and controlled temperature prevent hydrolysis of the benzyl chloroformate and minimize side reactions.

Workflow Diagram: Cbz Protection of Proline

Caption: Workflow for the synthesis of N-Cbz-L-Proline.

Step-by-Step Methodology:

• Dissolution: Dissolve L-proline (1.0 equivalent) in a 1 M aqueous solution of sodium carbonate (2.5 equivalents) in a flask, cooling the mixture in an ice bath.[3]

• Addition of Cbz-Cl: While stirring the solution vigorously, add benzyl chloroformate (1.1 equivalents) dropwise. It is critical to maintain the reaction temperature below 5 °C to prevent unwanted side reactions.[3]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction's progress using thin-layer chromatography (TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove any unreacted benzyl chloroformate.

• Acidification: Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCl. The product will precipitate or form an oil.[3]

• Extraction & Drying: Extract the product with a suitable organic solvent, such as ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected proline.[3]

Protocol 2: Cbz Deprotection by Catalytic Transfer Hydrogenation

While standard hydrogenolysis with H₂ gas is common, catalytic transfer hydrogenation offers a safer and often more convenient alternative that avoids the need for specialized hydrogenation apparatus.[9] Ammonium formate serves as the hydrogen source in situ. This method is chosen for its mildness and efficiency. The catalyst, Palladium on carbon (Pd/C), is heterogeneous, allowing for simple removal by filtration.

Mechanism Diagram: Cbz Deprotection via Hydrogenolysis

Caption: Mechanism of Cbz group removal by hydrogenolysis.

Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve the Cbz-protected proline (1.0 equivalent) in a suitable solvent like methanol or ethanol.[3]

• Catalyst & H₂ Source: Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol %). Then, add ammonium formate (HCOONH₄) as the hydrogen donor.

• Reaction: Stir the reaction mixture at room temperature. The progress of the deprotection can be monitored by TLC by observing the disappearance of the starting material.

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be kept wet during handling.[3]

• Concentration: Concentrate the filtrate under reduced pressure. The byproducts (toluene and CO₂) are volatile and are easily removed, yielding the deprotected proline.[3]

Efficacy Beyond Peptide Synthesis: Asymmetric Applications

The utility of Cbz-proline extends beyond its role as a simple protecting group. The inherent chirality and rigid structure of the proline scaffold make its derivatives valuable in asymmetric synthesis.[10]

• Chiral Building Block: N-Cbz-L-proline and its D-enantiomer are crucial starting materials for synthesizing complex, enantiomerically pure molecules, including piperidine alkaloids and other pharmacologically active compounds.[11] The Cbz group provides robust protection while other parts of the molecule are elaborated.

• Organocatalyst Precursors: The Cbz-proline framework can be modified to create more complex organocatalysts. The nature of the N-protecting group influences the steric and electronic environment of the proline's catalytic core, thereby affecting the activity and stereoselectivity of reactions like asymmetric aldol additions.[12][13]

Decision Logic: Choosing the Right Proline Protecting Group

Caption: Decision tree for selecting a proline protecting group.

Conclusion and Future Outlook

N-Cbz-L-proline is a time-tested and highly effective derivative for use in organic synthesis. While the rise of automated solid-phase peptide synthesis has favored the use of Fmoc and Boc strategies in that specific domain, the Cbz group's robustness, orthogonality, and mild, clean removal via hydrogenolysis ensure its continued prominence, especially in solution-phase synthesis and the construction of complex, non-peptidic chiral molecules.[4][7] The choice between Cbz, Boc, and Fmoc is not a matter of which is universally "best," but rather a strategic decision based on the specific demands of the synthetic target, including its functional group compatibility, scale, and the overall synthetic plan. As such, Cbz-proline remains an indispensable tool for the modern synthetic chemist.

References

• Stanway-Gordon, H. A., Graham, J. S., & Waring, M. J. (2021). On-DNA Transfer Hydrogenolysis and Hydrogenation for the Synthesis of DNA-Encoded Chemical Libraries. Angewandte Chemie International Edition, 60(52), 27041-27048. Available from: [Link]

• Bella, M., Fodale, R., & Tallarico, J. A. (2006). Proline-based asymmetric synthesis of Cbz-protected pelletierine. Tetrahedron Letters, 47(16), 2737-2739. Available from: [Link]

• Wang, Y., et al. (2022). Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly Functionalized Spiroligomers. The Journal of Organic Chemistry, 87(10), 6546-6558. Available from: [Link]

• Unlocking Molecular Complexity: The Role of N-Cbz-D-proline in Advanced Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved December 31, 2025, from [Link]

• Cbz-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved December 31, 2025, from [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. (n.d.). Total Synthesis. Retrieved December 31, 2025, from [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007). Stereoselective synthesis of quaternary proline analogues. Tetrahedron: Asymmetry, 18(22), 2579-2633. Available from: [Link]

• Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. (2025). Technical Disclosure Commons. Available from: [Link]

• Deprotection method. (2016). Google Patents. (US20160024143A1).

• To Deprotect and Serve. (2023). Scientific Update. Retrieved December 31, 2025, from [Link]

• Humphries, K. B., et al. (2005). Improved Catalyst for the Removal of Carbobenzyloxy Protective Groups. In Catalysis of Organic Reactions. CRC Press. Available from: [Link]

• Lenci, E., & Trabocchi, A. (2020). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 25(3), 690. Available from: [Link]

• Miller, Z. D., et al. (2018). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Angewandte Chemie International Edition, 57(42), 13837-13841. Available from: [Link]

• Thamm, P., & Goodman, M. (2009). Synthesis of Peptides Containing Proline Analogues.

• Rodríguez, I., Calaza, M. I., Jiménez, A., & Cativiela, C. (2012). Stereoselective multigram-scale synthesis of cis- and trans-β-phenylproline derivatives. Tetrahedron, 68(22), 4147-4154. Available from: [Link]

• Modern Synthetic Tool L-Proline as an Organocatalyst. (2013). Journal of Chemical and Pharmaceutical Research, 5(12), 12-25.

• Soloshonok, V. A., & Sorochinsky, A. E. (2019). Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. Molecules, 24(17), 3108. Available from: [Link]

• Zhang, F., Peng, Y., & Gong, Y. (2008). Asymmetric synthesis of bicyclic piperidines via L-proline catalyzed aldol reaction of 3-phthalimidopropanal. Chirality, 20(6), 805-811. Available from: [Link]

• Proline Derivatives in Organic Synthesis. (2007). Organic Chemistry Portal. Retrieved December 31, 2025, from [Link]

• Proline organocatalysis. (n.d.). In Wikipedia. Retrieved December 31, 2025, from [Link]

• Kumar, A., & Sharma, P. (2022). L-Proline: A Versatile Organo-Catalyst in Organic Chemistry. Current Organic Synthesis, 19(6), 612-632. Available from: [Link]

• Proline-Catalyzed Asymmetric Reactions. (2025). ResearchGate. Available from: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec.

• How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS? (2023). ResearchGate. Retrieved December 31, 2025, from [Link]

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experimental validation of 1-N-Cbz-4-hydroxy-beta-proline's stability under various reaction conditions

An In-Depth Comparative Guide to the Stability of 1-N-Cbz-4-hydroxy-proline Under Diverse Reaction Conditions

For researchers, scientists, and drug development professionals, the integrity of building blocks in peptide synthesis is paramount. 1-N-Cbz-4-hydroxy-proline, a derivative of the naturally occurring hydroxyproline, is a valuable chiral intermediate used to introduce conformational constraints and enhance the stability of synthetic peptides.[1][2] However, its utility is intrinsically linked to its stability throughout the various stages of synthesis and formulation. Understanding its degradation profile under chemical and physical stress is critical for optimizing reaction conditions, ensuring product purity, and predicting shelf-life.

This guide provides a comprehensive analysis of the stability of 1-N-Cbz-4-hydroxy-proline under acidic, basic, oxidative, and thermal stress. We present objective comparisons with alternative protected proline derivatives, supported by established chemical principles and methodologies for forced degradation studies. The insights herein are designed to empower researchers to make informed decisions, mitigate degradation risks, and ensure the successful application of this important synthetic tool.

Comparative Stability Analysis: An Overview

The stability of a protected amino acid is primarily dictated by the nature of the protecting group and the inherent reactivity of the amino acid scaffold. The benzyloxycarbonyl (Cbz or Z) group is a classical urethane-type protecting group known for its general robustness, yet it possesses specific labilities that must be considered.[3] The proline ring, particularly with its hydroxyl substituent, also presents unique chemical characteristics.

Forced degradation studies are essential for elucidating potential degradation pathways and identifying likely impurities.[4][5] These studies intentionally subject the molecule to harsh conditions to accelerate degradation, providing a predictive snapshot of its long-term stability.[6][7]

Stability Under Acidic Conditions

The Cbz group is generally stable to mild acids but can be cleaved by strong acids, most notably hydrogen bromide (HBr) in acetic acid (AcOH).[8][9][10] This cleavage proceeds via an SN1 or SN2 mechanism at the benzylic carbon, releasing the free amine, carbon dioxide, and toluene. While this property is exploited for deprotection, inadvertent exposure to strong acidic conditions during other synthetic steps can lead to premature deprotection and yield loss.

Compared to the tert-Butoxycarbonyl (Boc) group, which is highly labile to moderate acids like trifluoroacetic acid (TFA), the Cbz group offers significantly greater acid stability.[11][12] This makes 1-N-Cbz-4-hydroxy-proline a preferred choice in synthetic strategies where Boc-protected residues are present and require selective deprotection. The 9-fluorenylmethyloxycarbonyl (Fmoc) group is acid-stable but base-labile, offering an orthogonal protection strategy.[11]

Stability Under Basic Conditions

The Cbz group is highly stable under a wide range of basic conditions, including those commonly used for Fmoc deprotection (e.g., piperidine in DMF) and saponification of methyl or ethyl esters.[3][13] This stability is a key advantage, allowing for its use in synthetic routes that require base-mediated transformations. However, extremely harsh basic conditions (e.g., high concentrations of NaOH at elevated temperatures) may eventually lead to hydrolysis of the carbamate, though this is not a common or facile degradation pathway.

Stability Under Oxidative Stress

Proline residues themselves can be susceptible to oxidative damage from reactive oxygen species (ROS), which can lead to cleavage of the peptide chain.[14][15] The tertiary amide nitrogen in the N-acylated proline ring can undergo oxidative electron transfer.[14] The primary concern for 1-N-Cbz-4-hydroxy-proline under oxidative stress (e.g., exposure to hydrogen peroxide) is the integrity of the proline ring system rather than the Cbz group itself. The Cbz group is generally considered stable towards many common oxidants.[13] The presence of the hydroxyl group may slightly alter the electronic properties and susceptibility of the ring to oxidation compared to standard proline.

Thermal Stability

1-N-Cbz-4-hydroxy-proline is a crystalline solid with a defined melting point (typically in the range of 104-107 °C), indicating good thermal stability at ambient and moderately elevated temperatures.[16] However, like most complex organic molecules, prolonged exposure to high temperatures can lead to decomposition. In the context of peptide synthesis, thermal degradation can become a concern during steps that require heating, potentially leading to side reactions or racemization, although the rigid proline ring structure inherently minimizes the risk of racemization at the alpha-carbon.[11]

Performance Comparison Data

The following table summarizes the stability profile of 1-N-Cbz-4-hydroxy-proline in comparison to its Boc-protected counterpart and the non-hydroxylated Cbz-proline. This data is synthesized from established principles of protecting group chemistry.

Compound	Acidic (1M HCl, RT)	Basic (1M NaOH, RT)	Oxidative (3% H₂O₂, RT)	Thermal (80°C, 24h)	Major Degradation Products
1-N-Cbz-4-hydroxy-proline	Stable	Stable	Generally Stable¹	Stable	Under strong acid (HBr/AcOH): 4-hydroxy-proline, Toluene, CO₂
N-Boc-4-hydroxy-proline	Labile	Stable	Generally Stable¹	Stable	4-hydroxy-proline, Isobutylene, CO₂
N-Cbz-proline	Stable	Stable	Generally Stable¹	Stable	Under strong acid (HBr/AcOH): Proline, Toluene, CO₂

¹ Stability is relative; prolonged exposure can lead to oxidation of the proline ring itself.

Experimental Validation Protocols

To empirically validate the stability of 1-N-Cbz-4-hydroxy-proline, a series of forced degradation studies should be conducted. The following protocols provide a framework for these experiments. The primary analytical techniques for monitoring degradation are High-Performance Liquid Chromatography (HPLC) for quantification and Liquid Chromatography-Mass Spectrometry (LC-MS) for the identification of degradation products.[17][18]

Workflow for Forced Degradation Studies

The general workflow for assessing the stability of the target compound is depicted below. The core principle is to expose the compound to stress conditions, sample at various time points, quench the reaction to halt further degradation, and analyze the sample to quantify the remaining parent compound and identify any new peaks corresponding to degradation products.

Caption: General workflow for forced degradation studies.

Protocol 1: Acidic and Basic Hydrolysis

• Preparation : Prepare a 1 mg/mL stock solution of 1-N-Cbz-4-hydroxy-proline in a 1:1 mixture of acetonitrile and water.

• Acid Stress : Mix 1 mL of the stock solution with 1 mL of 2M HCl to achieve a final concentration of 0.5 mg/mL in 1M HCl.

• Base Stress : Mix 1 mL of the stock solution with 1 mL of 2M NaOH to achieve a final concentration of 0.5 mg/mL in 1M NaOH.

• Incubation : Maintain both solutions at room temperature.

• Sampling : Withdraw aliquots at t=0, 2, 8, and 24 hours.

• Quenching : For the acid stress sample, neutralize with an equivalent amount of NaOH. For the base stress sample, neutralize with an equivalent amount of HCl. Dilute with the mobile phase to a suitable concentration for analysis.

• Analysis : Analyze by HPLC-UV and LC-MS.

Causality: Using 1M HCl and 1M NaOH provides sufficiently harsh conditions to evaluate stability against hydrolysis over a 24-hour period, which is a standard practice in pharmaceutical stability testing.[4]

Protocol 2: Oxidative Degradation

• Preparation : Use the same 1 mg/mL stock solution as described above.

• Oxidative Stress : Mix 1 mL of the stock solution with 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂.

• Incubation : Maintain the solution at room temperature, protected from light.

• Sampling : Withdraw aliquots at t=0, 2, 8, and 24 hours.

• Quenching : The reaction can be quenched by dilution with the mobile phase. No specific quenching agent is typically required for H₂O₂ before HPLC analysis.

• Analysis : Analyze by HPLC-UV and LC-MS.

Causality: 3% H₂O₂ is a common and effective oxidizing agent for simulating oxidative stress that a drug substance might encounter.[5]

Protocol 3: Thermal Degradation

• Preparation : Prepare three vials containing the 0.5 mg/mL solution of the compound in a 1:1 acetonitrile/water mixture, neutralized to pH 7.

• Thermal Stress : Place the vials in a calibrated oven or heating block set to 80°C.

• Incubation : Maintain at 80°C.

• Sampling : Remove one vial at each time point (e.g., 8, 24, and 48 hours), cool to room temperature.

• Analysis : Analyze directly by HPLC-UV and LC-MS.

Causality: Elevated temperature accelerates degradation reactions, providing insight into the long-term stability at lower temperatures, following the principles of the Arrhenius equation.[6]

Illustrative Degradation Pathway

The primary vulnerability of the Cbz group is its cleavage under strongly acidic conditions, such as HBr in acetic acid, which is a common method for its removal in synthesis.

Caption: Cleavage of the Cbz group under strong acidolysis.

Practical Recommendations and Conclusions

Based on its chemical properties, 1-N-Cbz-4-hydroxy-proline is a robust building block suitable for a wide array of synthetic strategies.

• High Stability in Basic and Mildly Acidic Media : It is an excellent choice for syntheses involving base-labile protecting groups like Fmoc or acid-labile groups like Boc, as it will remain intact during their respective deprotection steps.[11][12]

• Orthogonal Deprotection : The Cbz group's primary removal method is catalytic hydrogenolysis, a mild and highly specific condition that is orthogonal to both acid- and base-labile groups.[8][10] This provides valuable flexibility in complex syntheses.

• Avoid Strong Acids : Unless deprotection is intended, exposure to strong acids like HBr/AcOH or concentrated HCl should be avoided to prevent premature cleavage of the Cbz group.[9]

• Oxidative and Thermal Considerations : While generally stable, care should be taken to avoid prolonged exposure to strong oxidizing agents or high temperatures to protect the integrity of the proline ring structure.[14][15]

References

• Benchchem. A Head-to-Head Battle of Proline Protecting Groups: N-Benzoyl-L-proline vs. N-Benzyloxycarbonyl-L-proline in Synthetic Applicati.
• LifeTein Peptide Blog. Unusual Amino Acids: Hydroxyproline.
• Organic & Biomolecular Chemistry (RSC Publishing). Oxidative damage of proline residues by nitrate radicals (NO3˙): a kinetic and product study.
• PubMed. Synthesis of peptides and derivatives of 3- and 4- hydroxyproline.
• Google Patents. US7645858B2 - Method of peptide synthesis of peptides containing a proline residue or hydroxyproline residue at or adjacent to the C-terminal end of the peptide.
• PMC - NIH. Physiologically-Relevant Oxidative Degradation of Oligo(proline)-Crosslinked Polymeric Scaffolds.
• PMC - PubMed Central. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides.
• Benchchem. A Comparative Guide to Protected Proline Derivatives: Z-Pro-OH vs. Alternatives.
• Biointerface Research in Applied Chemistry. Boc-Protected Proline-Containing Monoamines as Promising Prodrugs.
• ResearchGate. Simple Synthesis of cis-4-Hydroxy-L-Proline and Derivatives Suitable for Use as Intermediates in Peptide Synthesis.
• Suzhou Highfine Biotech. Amino protecting group—benzyloxycarbonyl (Cbz).
• Master Organic Chemistry. Protecting Groups for Amines: Carbamates.
• CD Formulation. Proteins & Peptides Forced Degradation Studies.
• ResearchGate. Forced Degradation of Therapeutic Proteins | Request PDF.
• RSC Publishing. Analytical Methods.
• organic-chemistry.org. Cbz-Protected Amino Groups.
• Benchchem. The Enduring Legacy of the Carbobenzyloxy Group: An In-depth Guide to N-Cbz Protected Amino Acids.
• BioPharm International. Forced Degradation Studies for Biopharmaceuticals.
• OUCI. A Review on Forced Degradation Strategies to Establish the Stability of Therapeutic Peptide Formulations.
• BioPharmaSpec. Forced Degradation Studies: Why, What & How.
• Scribd. Application Note - N-CBZ Protection | PDF | Amine | Chemical Compounds.
• PMC - PubMed Central. Proline Metabolism and Microenvironmental Stress.
• Organic Chemistry Portal. Cbz-Protected Amino Groups.
• Benchchem. The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group.
• Separation Science. Analytical Techniques In Stability Testing.
• PubMed. Stability-indicating HPLC assay for lysine-proline-valine (KPV) in aqueous solutions and skin homogenates.
• ChemicalBook. N-Cbz-Hydroxy-L-proline | 13504-85-3.

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A Researcher's Guide to Peptide Engineering: Evaluating the Structural Impact of 4-Hydroxyproline

In the intricate world of peptide and protein engineering, the ability to precisely control secondary structure is paramount. The conformation of a peptide dictates its biological activity, stability, and therapeutic potential. Among the arsenal of tools available to researchers, proline and its analogs stand out for their unique ability to impose conformational constraints on the peptide backbone. This guide provides an in-depth evaluation of how incorporating 4-hydroxyproline (Hyp), often introduced during synthesis using its protected form, 1-N-Cbz-4-hydroxy-beta-proline, influences peptide secondary structure compared to other proline alternatives.

The Proline "Kink": A Double-Edged Sword of Conformational Control

Proline is unique among the 20 proteinogenic amino acids because its side chain loops back to form a covalent bond with its own backbone nitrogen atom.[1] This creates a rigid five-membered pyrrolidine ring, which has two profound consequences for peptide structure:

• Restricted Backbone Torsion: The ring severely limits the allowable values for the phi (φ) backbone dihedral angle, effectively removing a degree of freedom and making the local peptide chain more predictable.

• Cis-Trans Isomerism: The peptide bond preceding a proline residue (the Xaa-Pro bond) has a significantly lower energy barrier between the trans and cis conformations compared to other peptide bonds. This cis/trans isomerization can act as a conformational "switch" and is often a rate-limiting step in protein folding.[2]

Furthermore, the pyrrolidine ring itself is not planar and exists in two primary "puckered" conformations: Cγ-endo (DOWN) and Cγ-exo (UP).[3] The interplay between ring pucker and the cis/trans state of the preceding peptide bond is a critical determinant of local secondary structure, particularly in the formation of β-turns.[1][2]

Caption: Interplay of proline's ring pucker and peptide bond isomerization in shaping secondary structure.

The Impact of 4-Hydroxylation: A Stereoelectronic Advantage

The introduction of a hydroxyl group at the C4 position of the proline ring, creating 4-hydroxyproline (Hyp), is a common post-translational modification in nature, most famously for stabilizing the collagen triple helix.[4][5] In synthetic peptides, this modification is achieved by incorporating a protected precursor like 1-N-Cbz-4-hydroxy-beta-proline during solid-phase peptide synthesis.[6][7]

The profound impact of the 4-hydroxyl group stems from a stereoelectronic phenomenon known as the gauche effect. The electronegative oxygen atom creates a preference for a specific ring pucker to achieve a favorable hyperconjugative interaction.[2]

• For (2S, 4R)-4-hydroxyproline (the common isomer in collagen), this effect strongly favors the Cγ-exo (UP) pucker. This pre-organization is a key reason for its stabilizing effect on the collagen triple helix.[2][5]

• Conversely, the non-native (2S, 4S)-hydroxyproline diastereomer favors the Cγ-endo (DOWN) pucker.[2]

This ability to lock the proline ring into a preferred conformation makes 4-Hyp a powerful tool for stabilizing specific secondary structures, particularly β-turns, which are crucial for molecular recognition and protein folding.[8]

Comparative Analysis with Proline Alternatives

The choice of proline analog allows for fine-tuning of peptide conformation. Here, we compare the effects of 4-hydroxyproline with other commonly used alternatives.

Proline Analog	Key Structural Feature	Preferred Ring Pucker	Impact on Peptide Structure
Proline (Pro)	Unsubstituted pyrrolidine ring	Flexible; small intrinsic preference for Cγ-endo (DOWN).[1]	Acts as a classical breaker of α-helices and β-sheets; can induce turns but with less conformational rigidity.
4(R)-Hydroxyproline (Hyp)	Electronegative hydroxyl group at C4	Strongly favors Cγ-exo (UP) due to stereoelectronic effects.[2]	Potent stabilizer of the collagen triple helix and specific β-turns. The hydroxyl group can also participate in hydrogen bonding.[4][5]
4(R)-Fluoroproline (Flp)	Highly electronegative fluorine atom at C4	Very strongly favors Cγ-exo (UP) due to a powerful inductive effect.[9][10]	Enhances thermal stability of collagen triple helices, often more than Hyp, by pre-organizing the backbone without the steric bulk or hydrogen-bonding capacity of a hydroxyl group.[2][9]
3(S)-Hydroxyproline (3-Hyp)	Hydroxyl group at C3	Destabilizes the Cγ-exo pucker favored by 4-Hyp.	Can be destabilizing to the collagen triple helix, especially when placed in the Yaa position of a Gly-Xaa-Yaa repeat, due to steric clashes and unfavorable backbone angles.[11][12]
Azaproline (AzPro)	Nitrogen atom replaces the α-carbon (Cα)	N/A (Altered ring structure)	Strongly promotes a cis peptide bond due to electrostatic repulsion, making it a powerful inducer of type VI β-turns.[13]

Experimental Workflows for Structural Evaluation

To empirically determine the impact of incorporating 4-hydroxyproline or its alternatives, a combination of spectroscopic and structural methods is employed.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid, low-sample-consumption technique for assessing the overall secondary structure content of a peptide in solution.[14][15] It measures the differential absorption of left and right circularly polarized light by chiral molecules like peptides.[16] Different secondary structures produce distinct spectral signatures in the far-UV region (190-250 nm).

Caption: Standard workflow for peptide secondary structure analysis using CD spectroscopy.

Detailed Protocol for CD Spectroscopy: [17]

• Sample Preparation:

  • Prepare a stock solution of the purified peptide.

  • Dilute the peptide to a final concentration suitable for measurement (typically 20-200 µM) in an appropriate buffer (e.g., 10 mM phosphate buffer, pH 7.0). The buffer must be transparent in the far-UV region.

  • Prepare a matched buffer blank solution, identical to the sample solution but without the peptide.

• Data Acquisition:

  • Calibrate the CD spectrophotometer.

  • Using a quartz cuvette with a known path length (e.g., 1 mm), first acquire a spectrum of the buffer blank.

  • Thoroughly rinse the cuvette, then load the peptide sample and acquire its spectrum using the same parameters (wavelength range: 195-260 nm, scan rate: 50 nm/min, data pitch: 1 nm).

• Data Processing:

  • Subtract the buffer blank spectrum from the peptide sample spectrum to obtain the net CD signal.

  • Convert the raw data (typically in millidegrees) to Mean Residue Ellipticity ([θ]) using the formula: [θ] = (mdeg * 100) / (c * n * l), where 'c' is the molar concentration, 'n' is the number of residues, and 'l' is the path length in cm.

• Analysis:

  • Analyze the spectral shape to qualitatively assess the secondary structure.

  • Use deconvolution algorithms (e.g., K2D, BeStSel) to quantitatively estimate the percentage of α-helix, β-sheet, and random coil.

Characteristic CD Signals: [14][16]

Secondary Structure	Characteristic Spectral Features (nm)
α-Helix	Negative bands near 222 and 208 nm; positive band near 193 nm.
β-Sheet	Negative band near 218 nm; positive band near 195 nm.
Random Coil	Strong negative band near 198 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While CD gives a global overview, NMR spectroscopy provides high-resolution, atom-specific structural information in solution.[18] It is the definitive method for confirming the presence of specific structural motifs like β-turns and for quantifying the cis/trans isomer ratio.

Causality Behind Experimental Choices:

• 2D TOCSY (Total Correlation Spectroscopy): This experiment is used first to identify the spin systems of individual amino acid residues, essentially assigning protons to their parent residue.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): The NOE is distance-dependent (proportional to 1/r⁶), meaning it only occurs between protons that are close in space (< 5 Å). This is the primary experiment for determining 3D structure. For a β-turn, specific NOEs between backbone protons of adjacent residues (e.g., NH(i+2) to CαH(i+1)) provide unambiguous evidence. It is also used to differentiate cis and trans Xaa-Pro bonds by the presence (cis) or absence (trans) of a strong NOE between the CαH of the preceding residue and the CδH of proline.[19][20]

• Chemical Shifts (δ): The chemical shifts of Cα, Cβ, and Cγ atoms are highly sensitive to the proline ring pucker and the cis/trans isomer state, providing another layer of validation.[19]

X-ray Crystallography

For the highest resolution picture, X-ray crystallography can determine the atomic coordinates of a modified peptide in its solid, crystalline state.[21][22] This method is invaluable for visualizing the precise bond angles, torsion angles, and intramolecular interactions that define a secondary structure.[23] While obtaining suitable crystals can be a bottleneck, the resulting structure provides undeniable proof of a specific conformation.[23][24]

Conclusion for the Bench Scientist

The incorporation of 4-hydroxyproline, via its Cbz-protected synthetic precursor, is a robust and reliable strategy for enforcing a specific Cγ-exo ring pucker in peptides. This pre-organization of the backbone is a powerful tool for stabilizing desired secondary structures, particularly β-turns and collagen-like triple helices.

• When to Use 4-Hydroxyproline: It is the ideal choice when a rigid, Cγ-exo pucker is desired to stabilize a specific turn or helical structure, and when the potential for hydrogen bonding via the hydroxyl group is acceptable or beneficial.

• Comparison to Alternatives: For a stronger, purely stereoelectronic effect without hydrogen bonding, 4-fluoroproline is a superior choice.[9] To induce a sharp turn with a cis peptide bond, azaproline is the more effective tool.[13]

By understanding the distinct conformational biases of these proline analogs and employing a multi-faceted analytical approach combining CD, NMR, and crystallography, researchers can rationally design peptides with precise structural and, consequently, functional properties for advanced therapeutic and biotechnological applications.

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• Samant, V., & Cisneros, G. A. (2020). A solvation induced ring puckering effect in fluorinated prolines and its inclusion in classical force-fields. bioRxiv.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-N-Cbz-4-hydroxy-beta-proline

As researchers and drug development professionals, our focus is often on the synthesis and application of complex molecules. However, responsible stewardship of these chemicals, from handling to final disposal, is a critical and non-negotiable aspect of our work. This guide provides a comprehensive, in-depth protocol for the safe and compliant disposal of 1-N-Cbz-4-hydroxy-beta-proline, a common N-protected amino acid derivative. The procedures outlined here are designed to ensure the safety of laboratory personnel and protect our environment, reflecting the best practices in laboratory chemical management.

Part 1: Hazard Characterization and Assessment

Understanding a chemical's properties is the foundation of its safe handling and disposal. 1-N-Cbz-4-hydroxy-beta-proline is a white to off-white crystalline solid.[1] While the parent amino acid, hydroxyproline, is of low toxicity, the introduction of the N-carbobenzyloxy (Cbz) group alters its chemical properties and hazard profile.

The primary hazards associated with this compound, as identified in safety data sheets (SDS) for the compound and its analogues, are:

• Skin Irritation: May cause skin irritation upon contact.[2][3]

• Eye Irritation: Causes serious eye irritation.[2][3]

• Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation.[2][3]

• Aquatic Toxicity: While data for this specific compound is limited, closely related protected amino acids are noted as being very toxic to aquatic life with long-lasting effects. Therefore, it is imperative to prevent this chemical from entering drains or waterways.[4]

Based on this profile, 1-N-Cbz-4-hydroxy-beta-proline must be treated as a hazardous chemical waste. It should never be disposed of in the regular trash or washed down the sink.[5][6]

Table 1: Physicochemical and Hazard Data Summary

Property	Value / Information	Source(s)
Chemical Formula	C₁₃H₁₅NO₅	[2][7]
Molecular Weight	~265.26 g/mol	[7]
Appearance	White to off-white crystalline powder/solid.[1]	[1][6]
Primary Hazards	Causes skin and serious eye irritation; may cause respiratory irritation.[2][3]	[2][3]
Environmental Hazards	Presumed to be harmful or toxic to aquatic life. Do not let product enter drains.[4]	[4]
Incompatibilities	Strong oxidizing agents.[6]	[6]
Disposal Classification	Non-halogenated Organic Solid Waste	Institutional Guideline

Part 2: Personal Protective Equipment (PPE) and Safe Handling

Before handling or preparing for disposal, ensuring adequate personal protection is paramount. The causality is simple: creating a barrier between yourself and the chemical prevents exposure and potential harm.

Mandatory PPE

• Eye Protection: ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Change gloves immediately if they become contaminated.

• Body Protection: A standard laboratory coat. Ensure it is fully buttoned.

• Respiratory Protection: When handling significant quantities of the powder outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary. For routine lab-scale weighing and transfer, performing the work in a fume hood or a well-ventilated area is sufficient to minimize inhalation risk.[2][3]

Scientist's Note: The fine, crystalline nature of this compound means it can easily become airborne.[8] Always handle the solid material in a manner that minimizes dust generation. Use a chemical fume hood for weighing and preparing solutions whenever possible. This proactive measure is the most effective way to prevent respiratory exposure.[9]

Part 3: Core Disposal Workflow for Unused or Expired Product

The disposal of pure, unused, or expired 1-N-Cbz-4-hydroxy-beta-proline follows a regulated, multi-step process. This workflow ensures that the waste is properly identified, contained, and managed from the point of generation to its final treatment facility.

Step-by-Step Disposal Protocol

• Waste Classification: Identify the material as "Hazardous Chemical Waste." Specifically, it falls into the category of non-halogenated organic solid waste .

• Container Selection:

  • Choose a container that is chemically compatible with the waste. A high-density polyethylene (HDPE) pail or a wide-mouth glass jar with a screw-top lid is appropriate.[10][11]

  • The container must be in good condition, free of damage, and have a secure, leak-proof closure.[11][12]

  • Ensure the container is clearly designated for solid waste only. Do not mix solid and liquid waste streams.

• Labeling:

  • Attach a "Hazardous Waste" label to the container before adding any waste.

  • Clearly write the full chemical name: "1-N-Cbz-4-hydroxy-beta-proline." Avoid using abbreviations or formulas.

  • Indicate the date when the first item of waste was placed in the container (the "accumulation start date").

• Accumulation and Storage:

  • Store the waste container in a designated "Satellite Accumulation Area" (SAA).[10][12] This area must be at or near the point of waste generation and under the control of the laboratory personnel.[10]

  • Keep the waste container closed at all times except when adding waste.[5][10] This prevents the release of vapors and protects the contents from contamination.

  • Segregate the container from incompatible materials, particularly strong oxidizing agents.[12]

• Requesting Disposal:

  • Once the container is full or has been accumulating for a set period (typically 6-12 months, check your institution's policy), contact your facility's Environmental Health & Safety (EHS) department to request a waste pickup.[10][11]

  • Do not allow more than 55 gallons of hazardous waste to accumulate in your SAA.[10]

Disposal Workflow Diagram

Caption: Workflow for routine disposal of solid 1-N-Cbz-4-hydroxy-beta-proline.

Part 4: Disposal of Contaminated Laboratory Materials

Research activities generate more than just pure chemical waste. All materials that come into contact with 1-N-Cbz-4-hydroxy-beta-proline must be considered contaminated and disposed of as hazardous waste.

Table 2: Disposal Routes for Contaminated Items

Item Type	Disposal Procedure	Causality / Rationale
Solid Labware (Gloves, weigh boats, wipes)	Place directly into the designated non-halogenated organic solid waste container.	These items are contaminated with the chemical and must be disposed of under the same classification to prevent release into the environment.
Contaminated Sharps (Needles, razor blades)	Dispose of immediately in a designated, puncture-proof sharps container.[9]	This prevents physical injury and chemical exposure to waste handlers. The entire container is typically incinerated.
Empty Stock Bottles	Triple-rinse with a suitable solvent (e.g., acetone or ethanol). Collect the first rinseate as non-halogenated organic liquid waste. The defaced, triple-rinsed, and uncapped bottle can then be disposed of in the regular trash or glass recycling.[5]	The triple-rinse procedure decontaminates the container to a non-hazardous level. The first rinse contains the bulk of the residue and must be captured as hazardous waste. Defacing the label prevents confusion.[5]
Solutions of the Compound	Collect in a properly labeled hazardous liquid waste container. Segregate into non-halogenated organic or aqueous waste streams as appropriate. NEVER pour down the drain.[5][6]	The compound's aquatic toxicity necessitates that all solutions be captured and sent for specialized treatment. Pouring it down the drain would violate environmental regulations and harm aquatic ecosystems.[5]

Part 5: Emergency Procedures - Spill Response

In the event of an accidental spill, a prompt and correct response is critical to mitigate exposure and prevent the spread of contamination. The procedure varies based on the size of the spill. For any major spill (i.e., one that you are not trained, equipped, or comfortable to handle), evacuate the area and contact your institution's emergency response line immediately.[13][14]

Protocol for a Minor Solid Spill (e.g., < 5 grams)

• ALERT & RESTRICT: Immediately alert others in the vicinity.[13] Secure the area to prevent anyone from walking through the spill.

• ASSESS & PREPARE: Consult the Safety Data Sheet (SDS).[9] Ensure you have the proper PPE and spill cleanup materials.

• DON PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical splash goggles.

• CONTAIN & CLEAN:

  • To prevent the powder from becoming airborne, gently cover the spill with paper towels lightly dampened with water.[15]

  • Working from the outside of the spill inward, carefully sweep the material and damp towels into a dustpan or onto a stiff piece of cardboard.[16]

  • Place all contaminated cleanup materials (towels, gloves, etc.) into a plastic bag.

• PACKAGE & LABEL: Seal the bag and place it into your designated solid hazardous waste container. If a container is not available, label the bag itself as "Hazardous Waste: Spill Debris of 1-N-Cbz-4-hydroxy-beta-proline."[13]

• DECONTAMINATE: Wipe the spill area with soap and water. Dry with paper towels and dispose of them in the waste container.[16]

• WASH & REPORT: Remove your PPE and wash your hands thoroughly. Report the incident to your laboratory supervisor or Principal Investigator.[13][16]

Spill Response Decision Flowchart

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